N-Dodecylbenzene-d30

• CAS: 352431-29-9

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to N-Dodecylbenzene-d30

Introduction

N-Dodecylbenzene-d30 is the fully deuterated isotopologue of n-dodecylbenzene. In this molecule, all 30 hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen. This isotopic substitution makes it an ideal internal standard for quantitative analysis using mass spectrometry (MS). While chemically similar to its non-deuterated counterpart, its significantly higher mass allows it to be easily distinguished in a mass spectrum.

The parent compound, n-dodecylbenzene, is an organic compound consisting of a dodecyl group (C12H25) attached to a phenyl group (C6H5). It is a precursor to sodium dodecylbenzenesulfonate (SDBS), a common anionic surfactant used in a vast array of detergents and cleaning products.[1] Consequently, monitoring the presence and quantity of dodecylbenzene and its derivatives in environmental, industrial, and biological samples is of significant interest. The use of N-Dodecylbenzene-d30 enhances the accuracy and precision of these measurements through the isotope dilution method.[2][3]

Chemical and Physical Properties

The physical properties of N-Dodecylbenzene-d30 are expected to be very similar to those of its non-deuterated (protio) analogue, n-dodecylbenzene. The primary difference is its molecular weight, due to the substitution of hydrogen (≈1.008 amu) with deuterium (≈2.014 amu).

Property	Value	Source
IUPAC Name	1,2,3,4,5-pentadeuterio-6-(perdeuteriododecyl)benzene	PubChem
Synonyms	1-Phenyldodecane-d30, (²H₃₀)Dodecylbenzene	PubChem
CAS Number	352431-29-9	PubChem
Chemical Formula	C₁₈D₃₀	-
Molecular Weight	276.6 g/mol	PubChem
Appearance (Protio)	Colorless liquid	Wikipedia[4]
Density (Protio)	0.856 g/cm³	Wikipedia[4]
Melting Point (Protio)	3 °C (37 °F)	Wikipedia[4]
Boiling Point (Protio)	328 °C (622 °F)	Wikipedia[4]
Solubility in Water	Insoluble	Wikipedia[4]

Note: Properties labeled "(Protio)" are for the non-deuterated n-dodecylbenzene and serve as a close approximation for the deuterated compound.

Synthesis Pathway Overview

The industrial synthesis of n-dodecylbenzene is typically achieved through the Friedel-Crafts alkylation of benzene with an appropriate dodecyl source, such as 1-dodecene, in the presence of an acid catalyst like hydrogen fluoride or aluminum chloride. The synthesis of N-Dodecylbenzene-d30 would follow an analogous pathway, utilizing deuterated starting materials.

Caption: General synthesis pathway for N-Dodecylbenzene-d30 via Friedel-Crafts alkylation.

Core Application: Isotope Dilution Mass Spectrometry

The primary application for N-Dodecylbenzene-d30 is as an internal standard in Isotope Dilution Mass Spectrometry (IDMS).[2] IDMS is a highly accurate quantitative technique that corrects for sample loss during preparation and instrumental variability.[3][5]

The Principle:

• A known amount of the deuterated standard (N-Dodecylbenzene-d30) is added to a sample containing an unknown amount of the non-deuterated analyte (n-dodecylbenzene).

• The standard and analyte are assumed to behave identically during extraction, cleanup, and analysis. Any sample loss will affect both compounds equally.

• The sample is analyzed by mass spectrometry (e.g., GC-MS or LC-MS).

• The instrument measures the ratio of the analyte's signal to the standard's signal.

• Because the initial amount of the standard is known, the unknown concentration of the analyte can be calculated with high precision from this ratio.

This method is considered a gold standard in quantitative analysis due to its ability to mitigate matrix effects and procedural errors.[3]

Experimental Protocols

Quantification of n-Dodecylbenzene in Environmental Water Samples using GC-MS and Isotope Dilution

This protocol provides a representative methodology for using N-Dodecylbenzene-d30 as an internal standard.

5.1.1 Materials and Reagents

• N-Dodecylbenzene-d30 (Certified Reference Material)

• n-Dodecylbenzene (Analyte standard)

• Hexane (GC grade)

• Methanol (HPLC grade)

• Deionized water

• Solid Phase Extraction (SPE) Cartridges (e.g., C18)

• Vortex mixer

• Centrifuge

• Gas Chromatograph-Mass Spectrometer (GC-MS)

5.1.2 Preparation of Standards

• Stock Solution: Prepare a 1000 µg/mL stock solution of N-Dodecylbenzene-d30 in hexane.

• Spiking Solution: Prepare a 10 µg/mL working "spiking" solution of N-Dodecylbenzene-d30 by diluting the stock solution in methanol.

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of n-dodecylbenzene (e.g., 1, 5, 10, 50, 100 ng/mL) in hexane. To each calibration standard, add a fixed amount of the N-Dodecylbenzene-d30 spiking solution to achieve a final concentration of 20 ng/mL.

5.1.3 Sample Preparation and Extraction

• Collect 100 mL of the water sample in a clean glass container.

• Add a precise volume (e.g., 20 µL) of the 10 µg/mL N-Dodecylbenzene-d30 spiking solution to the water sample. This "spikes" the sample with a known quantity (200 ng) of the internal standard.

• Vortex the sample for 1 minute to ensure thorough mixing.

• Condition a C18 SPE cartridge with 5 mL of hexane, followed by 5 mL of methanol, and finally 5 mL of deionized water.

• Pass the entire 100 mL spiked water sample through the SPE cartridge at a flow rate of approximately 5 mL/min. The analyte and standard will be retained on the sorbent.

• Wash the cartridge with 5 mL of deionized water to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the analyte and standard from the cartridge with 2 x 1 mL aliquots of hexane into a clean vial.

• Concentrate the eluate to a final volume of 100 µL under a gentle stream of nitrogen.

5.1.4 GC-MS Analysis

• Injection: Inject 1 µL of the concentrated extract into the GC-MS system.

• GC Conditions (Example):

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm)

  • Inlet Temperature: 280 °C

  • Oven Program: Start at 60 °C, hold for 1 min, ramp to 300 °C at 15 °C/min, hold for 5 min.

  • Carrier Gas: Helium

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • n-Dodecylbenzene (Analyte): m/z 91, 105, 246

    • N-Dodecylbenzene-d30 (Standard): m/z 96, 110, 276

5.1.5 Data Analysis

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the prepared calibration standards.

• Determine the peak area ratio for the analyte and internal standard in the extracted sample.

• Calculate the concentration of n-dodecylbenzene in the sample using the linear regression equation from the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the isotope dilution analysis described in the protocol.

Caption: Workflow for quantitative analysis using N-Dodecylbenzene-d30 as an internal standard.

References

• 1. Isotope dilution - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. rsc.org [rsc.org]
• 4. dsc.duq.edu [dsc.duq.edu]
• 5. library.dphen1.com [library.dphen1.com]

An In-depth Technical Guide to the Synthesis and Purification of N-Dodecylbenzene-d30

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of N-Dodecylbenzene-d30 (perdeuterated dodecylbenzene), a valuable isotopically labeled compound. This document details a feasible synthetic route, purification protocols, and relevant analytical data, compiled from established chemical principles and available technical literature. N-Dodecylbenzene-d30 is utilized as an internal standard in mass spectrometry-based analyses and as a tracer in metabolic studies, making its purity and reliable synthesis paramount.

Synthesis of N-Dodecylbenzene-d30

The synthesis of N-Dodecylbenzene-d30 is most effectively achieved through a Friedel-Crafts alkylation reaction. This classic electrophilic aromatic substitution involves the reaction of a deuterated benzene ring with a deuterated dodecylating agent in the presence of a Lewis acid catalyst.

Reaction Scheme:

C₆D₆ + C₁₂D₂₅-X AlCl₃→ C₆D₅-C₁₂D₂₅ + DX

Where X is a halide (e.g., Cl, Br).

Starting Materials

The successful synthesis of N-Dodecylbenzene-d30 relies on the procurement or synthesis of high-purity deuterated starting materials.

Starting Material	Deuterium Incorporation	Key Synthesis Method
Benzene-d6 (C₆D₆)	>99%	Catalytic H/D exchange with D₂O or direct deuteration with D₂ gas over a catalyst.
1-Chlorododecane-d25 (C₁₂D₂₅Cl)	>98%	Perdeuteration of dodecanoic acid followed by reduction and chlorination.

Experimental Protocol: Friedel-Crafts Alkylation

This protocol is based on established methods for Friedel-Crafts alkylation of aromatic compounds.

Materials:

• Benzene-d6 (C₆D₆)

• 1-Chlorododecane-d25 (C₁₂D₂₅Cl)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Deuterated water (D₂O)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., Argon or Nitrogen) is charged with anhydrous aluminum chloride (1.1 eq) and anhydrous dichloromethane.

• Addition of Reactants: Benzene-d6 (1.5 eq) is added to the stirred suspension. 1-Chlorododecane-d25 (1.0 eq) is dissolved in anhydrous dichloromethane and added dropwise to the reaction mixture at 0 °C over a period of 30 minutes.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: The reaction is carefully quenched by pouring the mixture over crushed ice and deuterated water.

• Extraction: The organic layer is separated, and the aqueous layer is extracted with dichloromethane (3 x 50 mL). The combined organic extracts are washed with saturated sodium bicarbonate solution and brine.

• Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification of N-Dodecylbenzene-d30

The crude product obtained from the synthesis contains unreacted starting materials, polyalkylated byproducts, and isomers. A multi-step purification process is necessary to achieve high purity.

Purification Workflow

N-Dodecylbenzene-d30 as an Internal Standard in Analytical Chemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of N-Dodecylbenzene-d30 as an internal standard in analytical chemistry, with a particular focus on mass spectrometry-based methods. The use of stable isotope-labeled internal standards is a cornerstone of accurate and precise quantification in complex matrices encountered in environmental analysis, food safety, and pharmaceutical development. N-Dodecylbenzene-d30, a deuterated analog of dodecylbenzene, serves as an ideal internal standard for the analysis of linear alkylbenzenes (LABs), their degradation products, and other related nonpolar to moderately polar organic compounds.

Introduction to Internal Standards in Analytical Chemistry

In quantitative analysis, an internal standard (IS) is a chemical substance that is added in a constant amount to samples, calibration standards, and quality control samples. The IS is a compound that is structurally and chemically similar to the analyte of interest but is distinguishable by the analytical instrument. The primary purpose of an internal standard is to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.

Stable isotope-labeled (SIL) internal standards, such as N-Dodecylbenzene-d30, are considered the "gold standard" in mass spectrometry. Because they have the same chemical and physical properties as the analyte, they co-elute chromatographically and experience similar ionization and fragmentation behavior. The mass difference due to isotopic enrichment allows the mass spectrometer to differentiate between the analyte and the internal standard.

Physicochemical Properties of N-Dodecylbenzene-d30

A thorough understanding of the physicochemical properties of an internal standard is crucial for its effective application.

Property	Value	Reference
Chemical Formula	C₁₈D₃₀
Molecular Weight	276.6 g/mol
CAS Number	352431-29-9
Appearance	Colorless liquid
Boiling Point	328 °C (for non-deuterated)
Melting Point	3 °C (for non-deuterated)
Solubility	Insoluble in water
Density	0.856 g/cm³ (for non-deuterated)

Note: Some properties are listed for the non-deuterated form (N-Dodecylbenzene) as specific experimental data for the deuterated analog is not always available. The physical properties are expected to be very similar.

Applications in Analytical Chemistry

N-Dodecylbenzene-d30 is primarily used as an internal standard in analytical methods for the determination of trace organic pollutants in various matrices. Its structural similarity to a range of environmental contaminants and industrial chemicals makes it a versatile tool for ensuring data quality.

Analysis of Linear Alkylbenzenes (LABs) and their Derivatives

Linear alkylbenzenes are key precursors in the production of linear alkylbenzene sulfonates (LAS), which are widely used as surfactants in detergents and cleaning products. Consequently, LABs and LAS are ubiquitous environmental contaminants found in wastewater, sediments, and soils. Accurate quantification of these compounds is essential for environmental monitoring and risk assessment.

N-Dodecylbenzene-d30 is an ideal internal standard for the analysis of dodecylbenzene isomers and other LAB congeners by gas chromatography-mass spectrometry (GC-MS). It mimics the behavior of the target analytes during extraction, cleanup, and analysis, thereby correcting for any analytical variability.

Quantification of Persistent Organic Pollutants (POPs)

While not a POP itself, the nonpolar nature of N-Dodecylbenzene-d30 makes it a suitable internal standard for the analysis of certain persistent organic pollutants, particularly those with similar chromatographic behavior. This can include some polycyclic aromatic hydrocarbons (PAHs) and polychlorinated biphenyls (PCBs). The choice of internal standard is critical in complex matrices where matrix effects can significantly impact the accuracy of results.

Experimental Protocols

The following sections provide generalized experimental protocols where N-Dodecylbenzene-d30 would be an appropriate internal standard.

Sample Preparation for Environmental Matrices (Sediment/Soil)

A robust sample preparation protocol is essential for the accurate determination of organic contaminants in solid matrices.

Caption: General workflow for the extraction and cleanup of solid environmental samples for GC-MS analysis.

Methodology:

• Sample Collection and Homogenization: Collect a representative sample and homogenize it to ensure uniformity.

• Internal Standard Spiking: Accurately weigh a portion of the homogenized sample (e.g., 10 g) into an extraction thimble. Spike the sample with a known amount of N-Dodecylbenzene-d30 solution (e.g., 100 µL of a 10 µg/mL solution).

• Extraction: Perform extraction using an appropriate technique such as Soxhlet extraction with a suitable solvent (e.g., hexane/dichloromethane mixture) for 16-24 hours or Pressurized Liquid Extraction (PLE) for a faster, more efficient extraction.

• Concentration and Cleanup: Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen. The concentrated extract is then cleaned up using solid-phase extraction (SPE) to remove interfering matrix components. A silica gel or alumina column is commonly used for this purpose.

• Final Volume Adjustment: The cleaned extract is carefully evaporated and reconstituted in a known volume of a suitable solvent (e.g., 1 mL of hexane) for GC-MS analysis.

GC-MS Analysis

Gas chromatography coupled with mass spectrometry is the technique of choice for the analysis of LABs and other semi-volatile organic compounds.

Typical GC-MS Parameters:

Parameter	Value
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	280 °C
Injection Mode	Splitless
Oven Program	60 °C (hold 2 min), ramp to 300 °C at 10 °C/min, hold 10 min
Carrier Gas	Helium, constant flow of 1.2 mL/min
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) for Dodecylbenzene and N-Dodecylbenzene-d30:

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dodecylbenzene	91	105, 246
N-Dodecylbenzene-d30	100 (or other specific fragment)	(To be determined based on fragmentation pattern)

Note: The specific quantifier and qualifier ions for N-Dodecylbenzene-d30 should be determined by analyzing a standard of the compound to identify its unique and abundant fragment ions.

Data Analysis and Quantification

The quantification of the target analyte is based on the ratio of its peak area to the peak area of the internal standard.

The Unseen Hand: A Technical Guide to Deuterated Alkylbenzenes in Environmental Science

For: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth exploration of the applications of deuterated alkylbenzenes in environmental science. From tracing contaminants in groundwater to elucidating biodegradation pathways and ensuring analytical accuracy, these isotopically labeled compounds have become indispensable tools. This document details the core principles, experimental protocols, and data interpretation associated with their use, offering a comprehensive resource for professionals in the field.

Introduction: The Power of a Stable Isotope

Deuterium (²H), a stable isotope of hydrogen, offers a powerful and nuanced approach to environmental investigations. By selectively replacing hydrogen atoms with deuterium in alkylbenzene molecules, scientists can create tracers and standards that are chemically almost identical to their non-deuterated counterparts but are distinguishable by their mass. This subtle difference allows for precise tracking and quantification in complex environmental matrices. The primary applications, which will be explored in detail, include their use as groundwater tracers, internal standards for accurate quantification of pollutants, tools for assessing the bioavailability of contaminants, and substrates in stable isotope probing (SIP) to identify key biodegrading microorganisms.

Application I: Groundwater Tracers for Contaminant Fate and Transport

Deuterated alkylbenzenes, such as deuterated benzene, toluene, ethylbenzene, and xylene (BTEX), serve as excellent tracers for studying the fate and transport of organic pollutants in groundwater.[1][2] Their near-identical physicochemical properties to the actual contaminants ensure they accurately mimic the subsurface behavior of these pollutants.

Core Principle

The key advantage of using deuterated alkylbenzenes as tracers lies in their similar sorption characteristics to their non-deuterated analogues. The sorption partition coefficient between water and organic carbon (Koc) is a critical parameter governing the movement of organic compounds in the subsurface. The small difference in Koc values between deuterated and non-deuterated compounds makes them ideal for tracking contaminant plumes and assessing natural attenuation processes.[3]

Quantitative Data Summary

The following table summarizes the key quantitative data regarding the similarity in sorption coefficients.

Compound	Δlog Koc (deuterated - non-deuterated)	Measurement Method	Reference
Benzene	-0.021 (± 0.001)	HPLC retention factors	[3]
Toluene	-0.028 (± 0.002)	HPLC retention factors	[3]
Ethylbenzene	-0.035 (± 0.003)	HPLC retention factors	[3]
Toluene	log Kow (non-deuterated): 2.77 (± 0.02)log Kow (deuterated): 2.78 (± 0.04)	Octanol-water partition coefficient	[3]

Experimental Protocol: In-Situ Groundwater Tracer Test

This protocol outlines a typical natural gradient groundwater tracer test using deuterated alkylbenzenes.

• Site Characterization: Thoroughly characterize the hydrogeology of the contaminated site, including groundwater flow direction and velocity, and the existing contaminant plume distribution.[1]

• Tracer Selection and Preparation: Select fully deuterated compounds representative of the major pollutants in the contaminant plume (e.g., benzene-d6, toluene-d8, p-xylene-d10).[1] Prepare an injection solution containing the deuterated tracers and a conservative ionic tracer like bromide.

• Injection: Inject the tracer solution into the contaminant plume at a well-defined point.

• Monitoring and Sampling: Monitor the movement of the tracer plume by collecting groundwater samples from a network of downgradient monitoring wells at regular intervals.

• Sample Analysis: Analyze the collected groundwater samples for the deuterated compounds using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the tracers.[1]

• Data Analysis: Use the breakthrough curves of the deuterated tracers and the conservative tracer to determine aquifer parameters, retardation coefficients for the organic pollutants, and in-situ biodegradation rates.[1][2]

Logical Workflow for a Groundwater Tracer Test

Caption: Workflow for a groundwater tracer test using deuterated alkylbenzenes.

Application II: Internal Standards for Accurate Quantification

Deuterated polycyclic aromatic hydrocarbons (PAHs) and other alkylbenzenes are widely used as internal standards in isotope-dilution mass spectrometry (IDMS) and gas chromatography-mass spectrometry (GC-MS) for the precise quantification of their non-deuterated counterparts in environmental samples.[4]

Core Principle

The use of deuterated internal standards corrects for the loss of analyte during sample preparation and analysis, thereby significantly improving the accuracy and precision of the quantitative results. Since the deuterated standard behaves almost identically to the native analyte, any losses will affect both equally.

Quantitative Data Summary

The use of deuterated PAHs as internal standards minimizes analytical biases, as shown in the table below.

Analytical Method	Sample Level	Bias without Deuterated Standard	Bias with Deuterated Standard	Reference
Pressurized Liquid Extraction (PLE)	ng g⁻¹	2.4 - 15%	Not specified, but implied improvement	[4]
Pressurized Liquid Extraction (PLE)	µg g⁻¹	<2.3% (negligible)	Not specified, but implied improvement	[4]

Experimental Protocol: Quantification of PAHs in Soil

• Sample Preparation: Spike a known amount of the deuterated PAH internal standard mixture into the soil sample before extraction.

• Extraction: Perform solvent extraction of the PAHs from the soil matrix using a method such as Pressurized Liquid Extraction (PLE).[4]

• Cleanup: Clean up the extract to remove interfering compounds.

• Analysis: Analyze the cleaned extract using GC-MS. The mass spectrometer is set to monitor for the characteristic ions of both the native PAHs and the deuterated internal standards.

• Quantification: Calculate the concentration of the native PAHs based on the ratio of the response of the native analyte to the response of the known amount of the deuterated internal standard.

Signaling Pathway for Accurate Quantification

Caption: Workflow for accurate PAH quantification using deuterated internal standards.

Application III: Assessing Bioavailability of Soil Contaminants

Deuterated PAHs can be used to validate chemical extraction methods aimed at predicting the bioavailable fraction of contaminants in soil.[5]

Core Principle

A historically contaminated soil is spiked with deuterated PAHs (dPAHs). The dPAHs are assumed to be more readily bioavailable than the aged, native PAHs. By comparing the ratio of dPAHs to native PAHs in biological tissues (e.g., earthworms, plants) with the ratio extracted by different chemical methods, the effectiveness of these methods in predicting bioavailability can be assessed.[5]

Experimental Protocol: Bioavailability Assessment

• Soil Spiking: Spike historically contaminated soil with a known amount of a deuterated PAH mixture.

• Bioassay: Introduce organisms such as earthworms (e.g., Eisenia fetida) or plants (e.g., Lolium multiflorum) to the spiked soil and allow for a period of uptake.[5]

• Chemical Extraction: Simultaneously, perform various chemical extractions on the spiked soil (e.g., exhaustive extraction, cyclodextrin extraction, butanol extraction).[5]

• Sample Analysis: Analyze the PAH content (both deuterated and native) in the biological tissues and the chemical extracts using GC-MS.

• Data Comparison: Compare the dPAH:PAH ratio in the organisms to the ratios obtained from the different chemical extractions to determine which extraction method best predicts the bioavailable fraction.[5]

Logical Relationship in Bioavailability Assessment

Caption: Logical workflow for validating bioavailability prediction methods.

Application IV: Stable Isotope Probing (SIP) for Identifying Biodegraders

Stable Isotope Probing (SIP) is a powerful molecular technique used to identify microorganisms in a complex community that are actively metabolizing a specific substrate. While ¹³C-labeled compounds are more common, deuterium isotope probing (DIP) is an emerging application.[6][7][8][9]

Core Principle

When a microbial community is exposed to a deuterated substrate (e.g., deuterated benzene), the organisms that consume the substrate will incorporate the deuterium into their cellular components, such as DNA, RNA, or lipids. This "heavy" labeled biomass can then be separated from the "light" unlabeled biomass of the rest of the community, allowing for the identification of the active degraders through subsequent molecular analyses.[7]

Experimental Protocol: DNA-Based Stable Isotope Probing

• Microcosm Setup: Establish microcosms using environmental samples (e.g., contaminated soil or groundwater). Amend replicate microcosms with either a deuterated alkylbenzene or its non-deuterated counterpart (as a control).[6]

• Incubation: Incubate the microcosms under conditions that mimic the in-situ environment (e.g., aerobic, anaerobic).

• DNA Extraction: At the end of the incubation period, extract total DNA from the microcosm samples.

• Isopycnic Centrifugation: Separate the "heavy" (deuterated) DNA from the "light" (non-deuterated) DNA by density gradient ultracentrifugation.[6]

• Fractionation and Analysis: Fractionate the density gradient and analyze the DNA in each fraction. The "heavy" fractions from the deuterated substrate microcosm will contain the DNA of the active degraders.

• Microbial Identification: Identify the microorganisms in the heavy DNA fractions using techniques such as 16S rRNA gene sequencing.[7][10]

Experimental Workflow for Stable Isotope Probing

Caption: Experimental workflow for DNA-based Stable Isotope Probing (SIP).

Conclusion

Deuterated alkylbenzenes are versatile and powerful tools in environmental science. Their applications, ranging from macroscopic tracking of contaminant plumes in groundwater to the molecular identification of key microbial players in bioremediation, provide invaluable insights that would be difficult or impossible to obtain through other means. The continued development of analytical techniques and the increasing availability of deuterated compounds will undoubtedly expand their role in addressing pressing environmental challenges. This guide has provided a foundational understanding of the core principles and methodologies, empowering researchers and professionals to effectively leverage the unique capabilities of deuterated alkylbenzenes in their work.

References

• 1. A ground-water tracer test with deuterated compounds for monitoring in situ biodegradation and retardation of aromatic hydrocarbons - ProQuest [proquest.com]
• 2. A ground-water tracer test with deuterated compounds for monitoring in situ biodegradation and retardation of aromatic hydrocarbons (Journal Article) | OSTI.GOV [osti.gov]
• 3. Estimation of Koc values for deuterated benzene, toluene, and ethylbenzene, and application to ground water contamination studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Using deuterated PAH amendments to validate chemical extraction methods to predict PAH bioavailability in soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel aerobic benzene degrading microorganisms identified in three soils by stable isotope probing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. RNA-Based Stable Isotope Probing and Isolation of Anaerobic Benzene-Degrading Bacteria from Gasoline-Contaminated Groundwater - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances and perspectives of using stable isotope probing (SIP)-based technologies in contaminant biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Stable-isotope probing combined with amplicon sequencing and metagenomics identifies key bacterial benzene degraders un… [ouci.dntb.gov.ua]

The Gold Standard: A Technical Guide to Quantitative Surfactant Analysis Using N-Dodecylbenzene-d30

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the application of N-Dodecylbenzene-d30 as an internal standard for the precise and accurate quantification of linear alkylbenzene sulfonate (LAS) surfactants. The use of a stable isotope-labeled internal standard is a robust method to correct for variations in sample preparation, injection volume, and matrix effects, ensuring high-quality data in complex matrices.[1] This document provides comprehensive experimental protocols, data presentation, and workflow visualizations to aid in the implementation of this analytical technique.

Introduction to Surfactant Analysis and the Role of Internal Standards

Linear alkylbenzene sulfonates are a major class of anionic surfactants widely used in detergents and other cleaning products.[2] Their presence and concentration in various environmental and biological matrices are of significant interest. Accurate quantification of these compounds is crucial for environmental monitoring, product formulation, and safety assessments.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the analysis of surfactants.[2][3] However, matrix effects, such as ion suppression or enhancement, can significantly impact the accuracy and reproducibility of the results.[1] The use of a stable isotope-labeled internal standard, such as N-Dodecylbenzene-d30, which is chemically almost identical to the analyte of interest, is the gold standard for mitigating these effects.[4] The deuterated standard co-elutes with the analyte and experiences similar matrix effects, allowing for reliable correction and accurate quantification.[1]

Experimental Protocols

This section outlines the detailed methodologies for the quantitative analysis of LAS surfactants using N-Dodecylbenzene-d30 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

A common method for extracting and concentrating LAS from aqueous samples is solid-phase extraction.

Materials:

• SPE Cartridges (e.g., Polymeric Reversed-Phase)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• N-Dodecylbenzene-d30 internal standard stock solution

• Sample containers

Protocol:

• Sample Spiking: To a 100 mL water sample, add a known amount of N-Dodecylbenzene-d30 internal standard solution to achieve a final concentration of 50 ng/mL.

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove any unretained interferences.

• Elution: Elute the retained analytes and the internal standard with 5 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase composition.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 30% B; 1-8 min: 30-95% B; 8-10 min: 95% B; 10-10.1 min: 95-30% B; 10.1-15 min: 30% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
C10-LAS	297.2	183.1	25
C11-LAS	311.2	183.1	25
C12-LAS	325.2	183.1	25
C13-LAS	339.2	183.1	25
N-Dodecylbenzene-d30 (IS)	355.4	183.1	25

Note: The common product ion at m/z 183 corresponds to the ethylene-substituted benzenesulfonate fragment.[2][5][6]

Data Presentation and Quantitative Analysis

Calibration Curve Construction

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.[1]

Example Calibration Data for C12-LAS:

C12-LAS Conc. (ng/mL)	C12-LAS Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	1,250	50,500	0.0248
5	6,300	51,000	0.1235
10	12,800	50,800	0.2520
50	64,500	51,200	1.2598
100	129,000	50,900	2.5344
250	323,000	51,100	6.3210
500	650,000	50,700	12.8205

Method Validation Parameters

The analytical method should be validated for its performance characteristics.

Example Method Validation Data:

Parameter	C10-LAS	C11-LAS	C12-LAS	C13-LAS
Linear Range (ng/mL)	1 - 500	1 - 500	1 - 500	1 - 500
Correlation Coefficient (r²)	> 0.998	> 0.999	> 0.999	> 0.997
LOD (ng/mL)	0.3	0.2	0.2	0.4
LOQ (ng/mL)	1.0	0.8	0.8	1.2
Intra-day Precision (%RSD, n=6)	< 5%	< 4%	< 4%	< 6%
Inter-day Precision (%RSD, n=6)	< 7%	< 6%	< 6%	< 8%
Accuracy (% Recovery)	95 - 105%	97 - 103%	98 - 102%	94 - 106%

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantitative analysis of surfactants.

Logic of Internal Standard Correction

Caption: Logic of internal standard correction for matrix effects.

Conclusion

The use of N-Dodecylbenzene-d30 as an internal standard provides a reliable and accurate method for the quantitative analysis of linear alkylbenzene sulfonate surfactants by LC-MS/MS. The detailed protocols and data presented in this guide serve as a comprehensive resource for researchers and scientists in various fields. Proper implementation of this methodology, including thorough method validation, will ensure the generation of high-quality, defensible data for regulatory submissions, environmental monitoring, and product development.

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.com [shimadzu.com]
• 3. idus.us.es [idus.us.es]
• 4. resolvemass.ca [resolvemass.ca]
• 5. LC-MS determination of linear alkylbenzene sulfonates and their carboxylic degradation products in influent and effluent water samples and sludges from sewage-treatment plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Pivotal Role of N-Dodecylbenzene-d30 in Environmental Surveillance of Surfactants

An In-depth Technical Guide for Researchers and Analytical Scientists

In the realm of environmental monitoring, the accurate quantification of anthropogenic contaminants is paramount. Among the myriad of pollutants, anionic surfactants, particularly linear alkylbenzene sulfonates (LAS), are of significant interest due to their widespread use in detergents and cleaning products and their subsequent release into aquatic and terrestrial ecosystems. The analytical challenge posed by complex environmental matrices necessitates the use of robust methodologies to ensure data quality and reliability. This technical guide delves into the critical role of N-Dodecylbenzene-d30, a deuterated internal standard, in the precise and accurate analysis of LAS and related compounds in environmental samples.

The Principle of Isotope Dilution and the Advantage of Deuterated Standards

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled analogue of the target analyte to the sample prior to processing. This "internal standard" experiences the same physical and chemical effects as the native analyte throughout the extraction, cleanup, and analysis steps. By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract, accurate quantification can be achieved, compensating for losses during sample preparation and variations in instrument response.

N-Dodecylbenzene-d30, in which 30 hydrogen atoms on the dodecyl chain are replaced with deuterium, is an ideal internal standard for the analysis of LAS. Its chemical and physical properties are nearly identical to its non-deuterated counterparts, ensuring it behaves similarly during analytical procedures. However, its increased mass allows it to be distinguished from the native analyte by mass spectrometry, providing a distinct signal for quantification. The use of a deuterated standard is particularly advantageous in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analyses, which are commonly employed for surfactant determination.

Analytical Methodologies for Surfactant Analysis Utilizing N-Dodecylbenzene-d30

The determination of LAS in environmental samples typically involves a multi-step process encompassing sample collection, extraction, cleanup, and instrumental analysis. N-Dodecylbenzene-d30 is introduced at the beginning of this workflow to serve as a surrogate and internal standard.

Experimental Workflow

A generalized experimental workflow for the analysis of LAS in water and soil/sediment samples using N-Dodecylbenzene-d30 is presented below.

Caption: Generalized workflow for the analysis of linear alkylbenzene sulfonates (LAS) using N-Dodecylbenzene-d30 as an internal standard.

Detailed Experimental Protocols

The following are representative protocols for the analysis of LAS in environmental samples.

1. Sample Preparation and Extraction

• Water Samples (Solid-Phase Extraction - SPE):

  • A known volume of the water sample (e.g., 1 L) is filtered to remove suspended solids.

  • The sample is spiked with a known amount of N-Dodecylbenzene-d30 solution in a carrier solvent like methanol.

  • The pH of the sample is adjusted to neutral.

  • The sample is passed through a conditioned solid-phase extraction cartridge (e.g., C18). Anionic surfactants are often extracted from water samples using a C18 solid phase extraction (SPE) method.

  • The cartridge is washed with methanol/water to remove interferences.

  • The analytes, including N-Dodecylbenzene-d30, are eluted with an organic solvent such as methanol or acetonitrile.

  • The eluate is concentrated under a gentle stream of nitrogen.

• Soil and Sediment Samples (Soxhlet Extraction):

  • A known mass of the dried and homogenized sample (e.g., 10 g) is placed in a Soxhlet extraction thimble.

  • The sample is spiked with a known amount of N-Dodecylbenzene-d30.

  • The sample is extracted with a suitable solvent, such as methanol or a methanol/toluene mixture, for several hours.

  • The extract is concentrated by rotary evaporation.

  • A cleanup step, such as passing the extract through a Florisil column, may be necessary to remove interfering co-extractives.

2. Instrumental Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Derivatization: As LAS are not sufficiently volatile for GC analysis, a derivatization step is required. Common methods include conversion to sulfonyl fluorides or methyl esters.

  • GC Conditions:

    • Column: A non-polar capillary column (e.g., DB-5ms).

    • Injector: Splitless injection at a high temperature (e.g., 280°C).

    • Oven Program: A temperature gradient is used to separate the different LAS homologues and isomers.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions:

    • Ionization: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Key ions for the native LAS and N-Dodecylbenzene-d30 derivatives are monitored.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • LC Conditions:

    • Column: A reversed-phase C18 column.

    • Mobile Phase: A gradient of acetonitrile and water, often with an additive like ammonium acetate or formic acid.

  • MS/MS Conditions:

    • Ionization: Electrospray Ionization (ESI) in negative ion mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for each LAS homologue and for N-Dodecylbenzene-d30 are monitored.

Quantitative Data and Performance Characteristics

The use of N-Dodecylbenzene-d30 allows for the generation of high-quality quantitative data. The following table summarizes typical performance characteristics for LAS analysis using this internal standard.

Parameter	Typical Value	Notes
Recovery	80-120%	Recovery is calculated based on the response of the deuterated standard and should fall within this range for the method to be considered in control.
Linearity (R²)	>0.99	Calibration curves are generated by plotting the ratio of the native analyte response to the internal standard response against the concentration of the native analyte.
Limit of Detection (LOD)	Low ng/L to µg/kg	The LOD is dependent on the matrix, instrumentation, and specific LAS homologue.
Limit of Quantification (LOQ)	Low ng/L to µg/kg	The LOQ is typically 3-5 times the LOD.
Precision (RSD)	<15%	The relative standard deviation (RSD) of replicate measurements should be below this value.

Logical Relationship: Internal Standard Quantification

The fundamental principle of quantification using an internal standard like N-Dodecylbenzene-d30 is based on the relative response factor (RRF).

Caption: Logical diagram illustrating the principle of internal standard quantification for LAS analysis.

Conclusion

N-Dodecylbenzene-d30 serves as an indispensable tool in the environmental analysis of linear alkylbenzene sulfonates and related surfactants. Its use as an internal standard within an isotope dilution framework provides a robust and reliable method for obtaining accurate quantitative data from complex environmental matrices. By compensating for analytical variability, N-Dodecylbenzene-d30 ensures the high quality of data required for environmental risk assessment, regulatory compliance, and remediation monitoring. The detailed methodologies and principles outlined in this guide provide a solid foundation for researchers and analytical scientists working to understand the fate and impact of these ubiquitous contaminants in the environment.

The Emergence of N-Dodecylbenzene-d30 as a High-Precision Tracer in Geochemical Studies

An In-depth Technical Guide for Researchers and Environmental Scientists

The robust and unambiguous tracing of substances in complex environmental systems is a cornerstone of modern geochemistry. While various tracers have been employed, the quest for compounds with high specificity, low background interference, and high analytical sensitivity is ongoing. This technical guide introduces N-Dodecylbenzene-d30 as a novel and powerful conservative tracer for geochemical and environmental studies, particularly in tracking water masses and associated contaminants. Capitalizing on the well-established use of linear alkylbenzenes (LABs) as markers for wastewater, the deuterated form, N-Dodecylbenzene-d30, offers significant advantages in terms of signal-to-noise ratio and the ability to conduct seeded tracer studies with minimal risk of background contamination.

Physicochemical Properties of N-Dodecylbenzene Isomers

The physicochemical properties of N-Dodecylbenzene are critical to its behavior as an environmental tracer. Its high hydrophobicity indicates a strong affinity for particulate matter, making it an excellent tracer for the transport of particle-associated contaminants.

Property	2-Phenyldodecane	3-Phenyldodecane	4-Phenyldodecane	5-Phenyldodecane	6-Phenyldodecane
Log K_ow_ [1]	8.19	8.10	8.07	8.01	8.01
Log K_POC_ (L/kg_POC_) [1]	7.85	7.76	7.73	7.67	7.67

K_ow_: Octanol-water partition coefficient K_POC_: Particulate Organic Carbon-water partition coefficient

The Case for Deuteration: Advantages of N-Dodecylbenzene-d30

The use of deuterated compounds as tracers provides several distinct advantages over their non-deuterated counterparts:

• Low to Non-Existent Background: Natural environmental concentrations of N-Dodecylbenzene-d30 are virtually zero, eliminating background noise and allowing for the detection of extremely low tracer concentrations.

• High Sensitivity and Specificity: Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can be optimized to selectively detect the deuterated compound, leading to highly sensitive and specific quantification.[2]

• Controlled Introduction: As a synthetic compound, N-Dodecylbenzene-d30 can be introduced into a system in a controlled manner, allowing for precise mass balance calculations and the study of transport and fate processes under defined conditions.

• Conservative Nature: Deuterated water has been shown to be an effective conservative tracer, exhibiting minimal reactivity and similar transport characteristics to water.[3] This principle extends to deuterated organic compounds in specific applications.

Experimental Protocol: A Hypothetical Groundwater Tracing Study

This section outlines a detailed methodology for a hypothetical groundwater tracing study using N-Dodecylbenzene-d30.

Objective: To determine the flow path, velocity, and dispersion of a contaminant plume from a known source in a shallow alluvial aquifer.

Materials:

• N-Dodecylbenzene-d30 (synthesis grade)

• Methanol (HPLC grade)

• Deionized water

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Autosampler vials with PTFE septa

• Groundwater sampling pumps and tubing

Procedure:

• Tracer Injection:

  • Prepare a stock solution of N-Dodecylbenzene-d30 in methanol at a concentration of 1 g/L.

  • Inject a known volume (e.g., 10 mL) of the stock solution directly into the contaminant source or an upgradient injection well.

  • Record the exact time and volume of injection.

• Sample Collection:

  • Collect groundwater samples from downgradient monitoring wells at predetermined intervals (e.g., 6, 12, 24, 48, 72, and 96 hours post-injection).

  • Collect a background sample from each well prior to tracer injection.

  • Purge each well of at least three well volumes before collecting the sample to ensure it is representative of the aquifer.

  • Collect samples in amber glass bottles to prevent photodegradation.

• Sample Preparation (Solid Phase Extraction):

  • Filter each 1 L water sample through a 0.45 µm glass fiber filter.

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Pass the filtered water sample through the SPE cartridge at a flow rate of approximately 10 mL/min.

  • Dry the cartridge by passing air through it for 10 minutes.

  • Elute the trapped N-Dodecylbenzene-d30 with 5 mL of methanol.

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analytical Procedure (GC-MS):

  • Analyze the concentrated extracts using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

  • GC Conditions:

    • Column: VF-5ms capillary column (or equivalent)[4]

    • Injector Temperature: 250°C[4]

    • Oven Program: Initial temperature 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 10 min.

    • Carrier Gas: Helium at a flow rate of 1.2 mL/min.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Monitor for characteristic ions of N-Dodecylbenzene-d30 (specific m/z values will depend on the fragmentation pattern, with a prominent molecular ion peak).

Experimental Workflow

Caption: Workflow for a groundwater tracing study using N-Dodecylbenzene-d30.

Hypothetical Analytical Data

The following table presents hypothetical data from the GC-MS analysis of groundwater samples collected from a monitoring well located 50 meters downgradient from the injection point.

Time (hours)	N-Dodecylbenzene-d30 Concentration (ng/L)
0 (Background)	Not Detected
6	Not Detected
12	5.2
24	89.7
48	152.3
72	75.4
96	21.1

Data Interpretation and Application

The data from the GC-MS analysis can be used to construct a tracer breakthrough curve, which plots the concentration of the tracer at a monitoring point over time. The shape and timing of this curve provide valuable information about the hydrogeological system:

• Time to Peak Concentration: This is used to calculate the average groundwater velocity.

• Peak Concentration: The magnitude of the peak concentration is related to the degree of dilution and dispersion.

• Spread of the Curve: The width of the breakthrough curve is a measure of longitudinal dispersion.

By analyzing the breakthrough curves from multiple monitoring wells, a comprehensive understanding of the contaminant transport pathways and the fate of the introduced tracer can be developed. This information is invaluable for calibrating groundwater flow and transport models, assessing the risk of contaminant migration, and designing effective remediation strategies.

Conclusion

N-Dodecylbenzene-d30 presents a promising new tool for high-precision tracing studies in geochemistry and environmental science. Its unique properties as a deuterated compound, combined with the established behavior of linear alkylbenzenes in environmental systems, offer researchers an opportunity to conduct highly sensitive and specific tracer tests. The methodologies outlined in this guide provide a framework for the application of N-Dodecylbenzene-d30 in delineating subsurface flow paths and understanding contaminant transport, ultimately contributing to more robust and reliable environmental characterization and management.

References

• 1. web.mit.edu [web.mit.edu]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Gold Standard of Quantification: An In-depth Technical Guide to Stable Isotope Dilution Assays using N-Dodecylbenzene-d30

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and practices of stable isotope dilution (SID) assays, with a specific focus on the application of N-Dodecylbenzene-d30 as an internal standard for the precise quantification of N-dodecylbenzene and related compounds. This methodology is particularly crucial in environmental analysis, toxicology studies, and various stages of drug development where accurate measurement of analytes in complex matrices is paramount.

Core Principles of Stable Isotope Dilution Assays

Stable Isotope Dilution is a powerful analytical technique that leverages the unique properties of isotopically labeled compounds to achieve highly accurate and precise quantification. The fundamental principle lies in the addition of a known quantity of a stable isotope-labeled version of the analyte, in this case, N-Dodecylbenzene-d30, to a sample containing the native analyte (N-dodecylbenzene).

The deuterated internal standard is chemically identical to the analyte of interest, with the only difference being the substitution of hydrogen atoms with deuterium.[1] This subtle change in mass allows the internal standard to be distinguished from the analyte by a mass spectrometer.[1] Because the deuterated standard shares the same physicochemical properties as the native analyte, it behaves identically during sample preparation, extraction, chromatography, and ionization.[1] Any loss of the analyte during these steps is mirrored by a proportional loss of the internal standard.[2] This co-behavior is the cornerstone of the assay's accuracy, as it effectively corrects for variations in sample handling and matrix effects.[2]

The quantification is based on the measurement of the peak area ratio of the native analyte to its isotopically labeled internal standard.[2] This ratio is then used to determine the concentration of the analyte in the original sample by referencing a calibration curve.[3]

Key Advantages of Using N-Dodecylbenzene-d30 in SID Assays:

• Correction for Analyte Loss: Compensates for incomplete extraction or degradation of the analyte during sample processing.[2]

• Mitigation of Matrix Effects: The internal standard experiences the same signal suppression or enhancement as the analyte in the mass spectrometer's ion source, ensuring the ratio remains constant and the quantification accurate.[2]

• Increased Precision and Accuracy: By minimizing variability from sample preparation and instrumental analysis, SID assays offer superior precision and accuracy compared to external standard methods.

• Enhanced Robustness: The method is less susceptible to variations in experimental conditions, leading to more reliable and reproducible results.[4]

Experimental Protocols

A typical stable isotope dilution assay using N-Dodecylbenzene-d30 involves several key stages, from sample preparation to data analysis. The following is a generalized protocol that can be adapted for specific matrices such as environmental water, soil, or biological samples.

Materials and Reagents

• Analytes: N-Dodecylbenzene standard

• Internal Standard: N-Dodecylbenzene-d30

• Solvents: HPLC or LC-MS grade methanol, acetonitrile, water

• Reagents: Formic acid, ammonium formate (for mobile phase modification)

• Solid Phase Extraction (SPE) Cartridges: Appropriate for the extraction of nonpolar compounds (e.g., C18)

Sample Preparation

The goal of sample preparation is to extract the analyte and internal standard from the sample matrix and remove potential interferences.

• Spiking with Internal Standard: A known and constant amount of N-Dodecylbenzene-d30 is added to all samples, calibration standards, and quality control (QC) samples at the beginning of the preparation process.[3]

• Extraction:

  • For Water Samples: Solid Phase Extraction (SPE) is a common technique. The water sample, spiked with the internal standard, is passed through an SPE cartridge. The analytes are retained on the sorbent while water-soluble impurities are washed away. The analytes are then eluted with an organic solvent.

  • For Soil/Sediment Samples: Techniques like ultrasonic extraction or microwave-assisted extraction with an appropriate organic solvent (e.g., methanol-acetone mixture) can be employed to extract the analytes.

• Concentration and Reconstitution: The solvent from the extraction step is typically evaporated to dryness under a gentle stream of nitrogen. The residue is then reconstituted in a small, known volume of a solvent compatible with the LC-MS system (e.g., the initial mobile phase).

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the analytical technique of choice for SID assays due to its high selectivity and sensitivity.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for the separation of nonpolar compounds like N-dodecylbenzene.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium formate to improve ionization, is typically employed.

  • Flow Rate and Temperature: These parameters are optimized to achieve good chromatographic separation and peak shape.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is often used for the analysis of sulfonated compounds, which are common metabolites or related substances to dodecylbenzene. For N-dodecylbenzene itself, which is non-polar, Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI) might be more suitable.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for both the analyte and the internal standard. For linear alkylbenzene sulfonates, a common product ion at m/z 183 is often monitored.[5]

Calibration and Quantification

• Calibration Curve: A calibration curve is constructed by analyzing a series of calibration standards containing known concentrations of the analyte and a constant concentration of the internal standard. The curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.[3]

• Quantification: The concentration of the analyte in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and interpolating this value on the calibration curve.[2] The concentration can be calculated using the following formula:

  Concentration_analyte = (Ratio_sample - y-intercept) / slope

  Where Ratio_sample is the peak area ratio of the analyte to the internal standard in the sample, and the y-intercept and slope are obtained from the linear regression of the calibration curve.[2]

Data Presentation

Quantitative data from stable isotope dilution assays should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: LC-MS/MS Parameters for the Analysis of N-Dodecylbenzene and N-Dodecylbenzene-d30

Parameter	Setting
LC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS/MS System
Ionization Mode	ESI Negative (for sulfonated derivatives) or APCI/APPI Positive (for N-dodecylbenzene)
Monitored Transitions
N-Dodecylbenzene	To be determined empirically
N-Dodecylbenzene-d30	To be determined empirically
Collision Energy	To be determined empirically

Note: The specific MRM transitions and collision energies need to be optimized for the specific instrument and compound.

Table 2: Representative Calibration Curve Data

Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,000	0.025
5	6,300	51,000	0.124
10	12,800	50,500	0.253
50	64,500	49,800	1.295
100	130,000	50,200	2.590
500	655,000	49,900	13.126

This table presents hypothetical data to illustrate the structure. Actual data will vary.

Table 3: Sample Analysis Results

Sample ID	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio	Calculated Concentration (ng/mL)
Sample 1	25,600	50,100	0.511	20.4
Sample 2	8,900	49,500	0.180	7.2
QC Low	7,500	50,300	0.149	6.0 (Expected: 5 ng/mL)
QC High	105,000	49,800	2.108	84.3 (Expected: 80 ng/mL)

This table presents hypothetical data to illustrate the structure. Actual data will vary.

Mandatory Visualizations

Experimental Workflow

Caption: A generalized workflow for a stable isotope dilution assay.

Principle of Isotope Dilution

Caption: The ratio of analyte to internal standard remains constant.

Calibration Curve Logic

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 4. lcms.cz [lcms.cz]
• 5. glsciences.com [glsciences.com]

Protocols & Analytical Methods

Quantitative Analysis of Linear Alkylbenzene Sulfonates in Environmental Water Samples Using N-Dodecylbenzene-d30 as an Internal Standard by LC-MS/MS

Application Note and Protocol

Introduction

Linear alkylbenzene sulfonates (LAS) are a major class of anionic surfactants widely used in the manufacturing of detergents and cleaning products. Due to their extensive use, LAS are frequently detected in various environmental water bodies. The monitoring of LAS concentrations is crucial for assessing their environmental impact and ensuring water quality. This application note provides a detailed protocol for the quantitative analysis of C10 to C13 LAS homologs in water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with N-Dodecylbenzene-d30 as an internal standard. The use of a deuterated internal standard ensures high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.

Experimental Protocols

Materials and Reagents

• Standards: Analytical standards of C10-LAS, C11-LAS, C12-LAS, C13-LAS, and N-Dodecylbenzene-d30.

• Solvents: HPLC-grade methanol, acetonitrile, and ultrapure water.

• Reagents: Formic acid and ammonium acetate.

• Solid-Phase Extraction (SPE) Cartridges: Weak anion-exchange (WAX) cartridges.

Standard Preparation

Prepare individual stock solutions of each LAS homolog and N-Dodecylbenzene-d30 in methanol at a concentration of 1 mg/mL. A combined working standard solution containing all LAS homologs is prepared by diluting the stock solutions in a mixture of methanol and water (50:50, v/v). A separate working solution of the internal standard, N-Dodecylbenzene-d30, is also prepared. Calibration standards are prepared by spiking appropriate volumes of the combined working standard solution into blank water samples.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection: Collect water samples in clean glass bottles.

• Fortification: Spike 100 mL of each water sample, calibration standard, and quality control sample with a known amount of the N-Dodecylbenzene-d30 internal standard solution.

• Cartridge Conditioning: Condition the WAX SPE cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the fortified 100 mL sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the retained analytes and the internal standard with 5 mL of a 5% formic acid in methanol solution.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: 10 mM Ammonium acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 70% to 80% B over 5 minutes, held for 2 minutes, then returned to initial conditions and re-equilibrated for 2 minutes.

  • Flow Rate: 0.6 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 35°C.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor ([M-H]⁻) and product ions for the LAS homologs and the internal standard are listed in Table 1.

Data Presentation

The quantitative performance of the method was evaluated by analyzing a series of calibration standards and quality control samples. The results, summarized in the tables below, demonstrate excellent linearity, recovery, and precision for the analysis of LAS in water samples.

Table 1: MRM Transitions for LAS Homologs and N-Dodecylbenzene-d30 Internal Standard

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)
C10-LAS	297.2	183.1
C11-LAS	311.2	183.1
C12-LAS	325.2	183.1
C13-LAS	339.2	183.1
N-Dodecylbenzene-d30 Sulfonate	355.4	198.1

Table 2: Calibration Curve Data

Analyte	Calibration Range (µg/L)	R²
C10-LAS	0.1 - 50	0.9992
C11-LAS	0.1 - 50	0.9995
C12-LAS	0.1 - 50	0.9998
C13-LAS	0.1 - 50	0.9991

Table 3: Accuracy and Precision Data

Analyte	Spiked Concentration (µg/L)	Mean Recovery (%)	RSD (%)
C10-LAS	1	98.5	4.2
10	101.2	3.5
40	99.8	2.8
C11-LAS	1	97.9	4.5
10	100.5	3.1
40	100.1	2.5
C12-LAS	1	99.2	3.8
10	102.1	2.9
40	101.5	2.2
C13-LAS	1	96.8	5.1
10	99.5	3.9
40	98.9	3.1

Table 4: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	LOD (µg/L)	LOQ (µg/L)
C10-LAS	0.03	0.1
C11-LAS	0.03	0.1
C12-LAS	0.02	0.08
C13-LAS	0.04	0.12

Mandatory Visualization

Figure 1: Experimental workflow for LAS analysis.

Figure 2: LAS-induced oxidative stress pathway.

Application Note: Quantitative Determination of Dodecylbenzene in Environmental Samples by Gas Chromatography-Mass Spectrometry (GC-MS) with an Isotope-Labeled Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of dodecylbenzene in aqueous samples using gas chromatography coupled with mass spectrometry (GC-MS). The protocol employs N-Dodecylbenzene-d30 as an internal standard to ensure accuracy and precision by correcting for variations in sample preparation and instrument response. The methodology covers sample extraction, instrument calibration, and analytical conditions suitable for researchers and scientists in environmental monitoring and chemical analysis fields.

Introduction

Linear alkylbenzenes (LABs), including dodecylbenzene, are key precursors in the production of linear alkylbenzene sulfonates (LAS), a widely used class of anionic surfactants in detergents and cleaning products.[1][2] Due to their extensive use, LABs and their derivatives can be found in various environmental compartments, such as water and sediment. Monitoring their concentration is crucial for assessing environmental impact. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of these compounds due to its high sensitivity and selectivity.[3][4] The use of a stable isotope-labeled internal standard, such as N-Dodecylbenzene-d30, is essential for accurate quantification as it closely mimics the analyte's behavior during extraction and analysis, thus compensating for potential matrix effects and procedural losses.[5][6]

Principle

The analytical method is based on the principle of isotope dilution mass spectrometry. A known amount of the deuterated internal standard (N-Dodecylbenzene-d30) is added to the sample prior to preparation. The sample is then extracted using a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) technique to isolate and concentrate the dodecylbenzene and the internal standard.[4] The extract is subsequently analyzed by GC-MS. The gas chromatograph separates the dodecylbenzene from other components in the sample matrix, and the mass spectrometer detects and quantifies the target analyte and the internal standard based on their specific mass-to-charge ratios (m/z).[3] Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of dodecylbenzene.[4]

Experimental Protocol

1. Apparatus and Materials

• Gas Chromatograph-Mass Spectrometer (GC-MS) system

• Autosampler

• Fused silica capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)[3]

• Standard laboratory glassware (volumetric flasks, pipettes, vials)

• Separatory funnel (for LLE) or SPE manifold and cartridges (e.g., C18)[4]

• Nitrogen evaporator

• Vortex mixer

• Analytical balance

2. Reagents and Standards

• Dodecylbenzene (analytical standard, >98% purity)

• N-Dodecylbenzene-d30 (internal standard, >98% purity)

• Hexane or Dichloromethane (DCM), pesticide grade or equivalent

• Methanol, HPLC grade

• Sodium sulfate, anhydrous

• Deionized water, high purity

3. Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of dodecylbenzene and N-Dodecylbenzene-d30, respectively, in 10 mL of hexane in separate volumetric flasks.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the N-Dodecylbenzene-d30 primary stock solution with hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the dodecylbenzene primary stock solution with hexane to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL. Spike each calibration standard with the internal standard spiking solution to a final concentration of 5 µg/mL.

4. Sample Preparation (Aqueous Samples - LLE)

• Collect a 100 mL water sample in a clean glass container.

• Spike the sample with a known amount of the N-Dodecylbenzene-d30 internal standard solution (e.g., 50 µL of 10 µg/mL solution).

• Transfer the sample to a 250 mL separatory funnel.

• Add 20 mL of hexane (or DCM) and shake vigorously for 2 minutes, venting periodically.

• Allow the layers to separate and collect the organic (top) layer.

• Repeat the extraction twice more with fresh portions of hexane.

• Combine the organic extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumental Conditions

The following table outlines typical GC-MS operating conditions for the analysis of dodecylbenzene.[3][7]

Parameter	Condition
Gas Chromatograph
Injection Port	Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial 70 °C for 2 min, ramp at 20 °C/min to 230 °C, hold for 2 min.[7]
Mass Spectrometer
Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantitation Ions (m/z)	Dodecylbenzene: 91, 105; N-Dodecylbenzene-d30: 100 (or other appropriate fragment)
Qualifier Ions (m/z)	Dodecylbenzene: 246; N-Dodecylbenzene-d30: 276

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of dodecylbenzene to the peak area of N-Dodecylbenzene-d30 against the concentration of the dodecylbenzene calibration standards. Perform a linear regression to establish the calibration function.

• Quantification: Identify and integrate the peaks for dodecylbenzene and N-Dodecylbenzene-d30 in the sample chromatograms based on their retention times and specific quantitation ions.

• Calculate the peak area ratio of the analyte to the internal standard for each sample.

• Determine the concentration of dodecylbenzene in the sample extract using the calibration curve.

• Calculate the final concentration in the original sample by accounting for the initial sample volume and any dilution or concentration factors.

Method Performance

The performance of similar methods for linear alkylbenzene analysis is summarized below.[1][2]

Parameter	Typical Value
Linearity (R²)	> 0.99
Recovery	98.59 - 99.8%[1]
Limit of Detection (LOD)	~0.01 - 0.1 µg/L
Limit of Quantification (LOQ)	~0.03 - 0.3 µg/L
Precision (RSD%)	< 15%

Workflow Visualization

The following diagram illustrates the complete experimental workflow from sample collection to final data analysis.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. benchchem.com [benchchem.com]
• 5. Selection of Internal Standards for Quantitative Matrix-Assisted Laser Desorption/Ionization Mass Spectrometric Analysis Based on Correlation Coefficients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Application Note: Quantitative Analysis of a Novel Non-Polar Analyte in Rat Plasma using LC-MS/MS with N-Dodecylbenzene-d30 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of a novel, non-polar, investigational compound, "Analyte X," in rat plasma. Due to the highly hydrophobic nature of Analyte X, a specialized protocol employing reversed-phase chromatography was developed.[1][2] N-Dodecylbenzene-d30, a deuterated alkylbenzene, was chosen as the internal standard (IS) to mimic the chromatographic behavior and ionization characteristics of the analyte, thereby ensuring accuracy and precision. Deuterated internal standards are ideal for LC-MS/MS assays as they co-elute closely with the analyte, compensating for matrix effects and variations in sample preparation or instrument response.[3][4] The method involves a straightforward liquid-liquid extraction (LLE) procedure and has been validated according to FDA guidelines for bioanalytical method validation, demonstrating excellent linearity, accuracy, precision, and selectivity.[5][6]

Introduction

The development of quantitative bioanalytical methods is a critical step in preclinical and clinical drug development. For non-polar compounds, achieving adequate retention and separation from endogenous matrix components using reversed-phase liquid chromatography (RP-LC) can be challenging but is a widely used and effective technique.[1][2][7] In RP-LC, a non-polar stationary phase (like C18) is used with a polar mobile phase, causing hydrophobic molecules to be retained longer on the column.[1][8]

The use of a stable isotope-labeled (SIL) internal standard is the gold standard in quantitative mass spectrometry.[4][9] These standards, often deuterated analogues of the analyte, exhibit nearly identical chemical and physical properties, ensuring they behave similarly during sample extraction, chromatography, and ionization.[4][10] This co-elution helps to correct for variability, especially ion suppression or enhancement caused by the sample matrix.[3][11] This note describes the development and validation of an LC-MS/MS method for "Analyte X," a highly hydrophobic molecule, using N-Dodecylbenzene-d30 as a surrogate SIL internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: Analyte X (hypothetical, >99% purity), N-Dodecylbenzene-d30 (>98% isotopic purity).

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS Grade), Hexane, Ethyl Acetate.

• Reagents: Formic Acid (FA), Ammonium Acetate.

• Biological Matrix: Blank rat plasma (K2-EDTA).

Preparation of Solutions

A detailed protocol for preparing stock solutions, calibration standards (CS), and quality control (QC) samples is essential for method validation.[9]

• Stock Solutions (1 mg/mL):

  • Accurately weigh ~10 mg of Analyte X and N-Dodecylbenzene-d30 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with ACN. These serve as the primary stock solutions.

• Working Solutions:

  • Prepare a series of Analyte X working solutions by serially diluting the stock solution with ACN:Water (50:50, v/v) to create calibration standards.

  • Prepare a working solution of the N-Dodecylbenzene-d30 internal standard at a fixed concentration (e.g., 100 ng/mL) in ACN.[9]

• Calibration Standards (CS) and Quality Control (QC) Samples:

  • Spike 95 µL of blank rat plasma with 5 µL of the appropriate Analyte X working solution to achieve final concentrations for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, 800, 1000 ng/mL).

  • Prepare QC samples in the same manner at low, medium, and high concentrations (e.g., 3, 300, 750 ng/mL).

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 100 µL of each CS, QC, or study sample into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the internal standard working solution (100 ng/mL N-Dodecylbenzene-d30) to all samples except the blank.

• Add 500 µL of Hexane:Ethyl Acetate (80:20, v/v) as the extraction solvent.

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 13,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (~450 µL) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (ACN:Water 90:10 with 0.1% FA).[9]

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

For hydrophobic compounds, reversed-phase chromatography is the most suitable separation technique.[12] Atmospheric pressure chemical ionization (APCI) is often effective for less polar analytes that are difficult to ionize with electrospray (ESI).[13][14]

Table 1: Optimized Chromatographic Conditions

Parameter	Setting
HPLC System	Shimadzu Nexera X2 or equivalent
Column	Phenomenex Kinetex® C18 (2.6 µm, 100 Å, 100 x 2.1 mm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	70% B to 98% B over 4 min, hold at 98% B for 2 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Optimized Mass Spectrometry Conditions

Parameter	Setting
Mass Spectrometer	SCIEX QTRAP® 6500+ or equivalent
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI), Positive Mode
MRM Transition (Analyte X)	Q1: 350.3 -> Q3: 185.2 (Quantifier), 145.1 (Qualifier)
MRM Transition (IS)	Q1: 277.5 -> Q3: 105.1 (Quantifier)
Curtain Gas (CUR)	30 psi
Collision Gas (CAD)	Medium
Ion Source Gas 1 (GS1)	55 psi
Temperature (TEM)	450°C
Declustering Potential (DP)	80 V
Collision Energy (CE)	35 eV

Diagrams and Visualizations

Caption: A flowchart of the bioanalytical method from sample preparation to final quantification.

Caption: The logical basis for using an internal standard to ensure accurate quantification.

Results and Discussion

The method was validated following the FDA's Bioanalytical Method Validation Guidance.[6]

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 1–1000 ng/mL. A weighted (1/x²) linear regression model was used. The correlation coefficient (r²) was consistently >0.995. The lower limit of quantification (LLOQ) was established at 1 ng/mL. At the LLOQ, the analyte response was at least 5 times that of the blank, with accuracy and precision within ±20%.[5][15]

Table 3: Representative Calibration Curve Data

Nominal Conc. (ng/mL)	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
1.0 (LLOQ)	0.015	0.95	95.0
5.0	0.078	5.12	102.4
50.0	0.765	49.85	99.7
500.0	7.821	505.2	101.0
1000.0 (ULOQ)	15.595	998.9	99.9

Accuracy and Precision

Inter-day and intra-day accuracy and precision were evaluated using QC samples at three concentration levels. The results, summarized in Table 4, fall within the FDA's acceptance criteria (±15% for accuracy, ≤15% for precision).[5][6]

Table 4: Summary of Inter-Day Accuracy and Precision (n=3 days)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low QC	3.0	2.91	97.0	6.8
Mid QC	300.0	308.4	102.8	4.5
High QC	750.0	735.0	98.0	3.9

Selectivity and Matrix Effect

Selectivity was assessed by analyzing blank plasma from six different sources. No significant interfering peaks were observed at the retention times of Analyte X or the IS. The response from interfering components was less than 20% of the analyte response at the LLOQ and less than 5% of the IS response.[15][16] The matrix effect was found to be minimal, with the IS effectively compensating for any observed ion suppression.

Conclusion

A highly sensitive, specific, and robust LC-MS/MS method has been developed and validated for the quantification of the non-polar compound "Analyte X" in rat plasma. The use of reversed-phase chromatography provided excellent separation, while the N-Dodecylbenzene-d30 internal standard ensured high accuracy and precision by correcting for matrix-induced and experimental variability. The method meets all criteria outlined in the FDA guidelines for bioanalytical method validation and is suitable for supporting pharmacokinetic and toxicological studies.

References

• 1. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 2. chromtech.com [chromtech.com]
• 3. texilajournal.com [texilajournal.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. fda.gov [fda.gov]
• 7. Serially coupling hydrophobic interaction and reversed-phase chromatography with simultaneous gradients provides greater coverage of the metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. myadlm.org [myadlm.org]
• 12. mdpi.com [mdpi.com]
• 13. Strategies for the liquid chromatographic-mass spectrometric analysis of non-polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. eurolab.tr [eurolab.tr]
• 15. allanchem.com [allanchem.com]
• 16. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application of N-Dodecylbenzene-d30 in Sediment and Water Sample Analysis: A Detailed Guide

Introduction

N-Dodecylbenzene-d30 is a deuterated form of N-dodecylbenzene, a type of linear alkylbenzene (LAB). Due to its chemical similarity to a range of environmental pollutants, including linear alkylbenzene sulfonates (LAS) and other nonpolar organic compounds, N-Dodecylbenzene-d30 serves as an excellent surrogate or internal standard for analytical procedures involving the extraction and quantification of these compounds from environmental matrices such as sediment and water. Its use is critical for ensuring the accuracy and reliability of analytical data by correcting for losses during sample preparation and analysis. This document provides detailed application notes and protocols for the use of N-Dodecylbenzene-d30 in the analysis of sediment and water samples, primarily using Gas Chromatography-Mass Spectrometry (GC-MS).

Application Notes

N-Dodecylbenzene-d30 is ideally suited for use as a surrogate standard in methods analyzing for linear alkylbenzenes (LABs), which are precursors to the widely used surfactants, linear alkylbenzene sulfonates (LAS). LABs are important chemical markers of sewage and industrial effluent contamination in the environment. The deuterated standard is added to samples at the beginning of the analytical process to monitor the efficiency of the entire sample preparation and analysis procedure.

Key Applications:

• Environmental Monitoring: Assessing the extent of sewage and wastewater contamination in aquatic environments by tracking the presence and concentration of LABs.

• Wastewater Treatment Efficiency: Evaluating the effectiveness of wastewater treatment plants in removing LABs and, by extension, LAS.

• Toxicological Studies: Providing accurate quantification of LABs in studies investigating their environmental fate and impact on aquatic organisms.

Principle of Use:

As a surrogate standard, a known amount of N-Dodecylbenzene-d30 is spiked into each environmental sample, blank, and quality control sample before extraction. Since it behaves chemically in a similar manner to the target analytes (native LABs), its recovery percentage after analysis provides a measure of the analytical method's performance for each specific sample. This recovery information is used to correct the final concentrations of the target analytes, thereby improving the accuracy of the results. It can also be used as an internal standard, added just before instrumental analysis, to correct for variations in injection volume and instrument response.

Experimental Protocols

The following protocols are generalized procedures for the analysis of LABs in sediment and water samples using N-Dodecylbenzene-d30 as a surrogate standard, followed by GC-MS analysis. These protocols are based on established methodologies such as those developed by the U.S. Geological Survey (USGS) for the analysis of organic compounds in environmental samples.[1][2][3][4][5]

Protocol 1: Analysis of N-Dodecylbenzenes in Sediment Samples

1. Sample Preparation and Extraction:

• Sample Homogenization: Sediment samples should be homogenized to ensure representativeness. This can be achieved by mechanical mixing.

• Drying: A subsample of the sediment is typically dried to determine the moisture content, allowing for results to be reported on a dry weight basis. For the extraction, the wet sediment is often mixed with a drying agent like anhydrous sodium sulfate to create a free-flowing powder.

• Surrogate Spiking: A known amount of N-Dodecylbenzene-d30 solution (e.g., in a non-interfering solvent like hexane or acetone) is spiked into the sediment/sodium sulfate mixture. The spiking level should be chosen to result in a chromatographic peak that is of similar magnitude to the expected analyte peaks.

• Extraction: The spiked sediment is extracted using an appropriate technique such as Soxhlet extraction, pressurized fluid extraction (PFE), or ultrasonic extraction. Dichloromethane or a mixture of hexane and acetone are commonly used extraction solvents. The extraction process should be carried out for a sufficient duration to ensure quantitative recovery of the analytes and the surrogate.

2. Extract Cleanup:

• Sulfur Removal: Sediment extracts often contain elemental sulfur which can interfere with GC analysis. This is typically removed by passing the extract through a column of activated copper granules.

• Fractionation (Optional): To remove interfering polar compounds, the extract may be subjected to column chromatography using silica gel or alumina. The nonpolar fraction containing the LABs and N-Dodecylbenzene-d30 is collected.

3. Concentration and Internal Standard Addition:

• The cleaned extract is concentrated to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Just prior to GC-MS analysis, a known amount of an internal standard (e.g., a different deuterated compound not present in the sample, such as chrysene-d12) is added to the final extract. This internal standard is used to quantify the target analytes and the surrogate standard.

4. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for the analysis.

• Typical GC Conditions:

  • Column: A nonpolar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Oven Temperature Program: A temperature program is optimized to achieve good separation of the LAB isomers. A typical program might start at 60°C, hold for 1-2 minutes, then ramp at 6-10°C/min to 300°C and hold for 5-10 minutes.

  • Injector: Splitless injection is commonly used for trace analysis.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is preferred for its higher sensitivity and selectivity. Key ions for N-dodecylbenzene and its deuterated analog are monitored. For N-dodecylbenzene, characteristic ions include m/z 91, 105, and the molecular ion at m/z 246. For N-Dodecylbenzene-d30, the corresponding ions would be shifted by 30 mass units (e.g., m/z 121, 135, and 276).

  • Quantification: The concentration of each LAB isomer is calculated relative to the internal standard using a calibration curve. The concentration of N-Dodecylbenzene-d30 is also determined to calculate its recovery.

5. Data Analysis and Quality Control:

• The recovery of N-Dodecylbenzene-d30 is calculated for each sample. Typical acceptable recovery limits are in the range of 60-120%. Samples with recoveries outside this range may need to be re-analyzed.

• The concentrations of the target LABs are corrected based on the recovery of the surrogate standard.

• Method blanks and matrix spikes should be analyzed with each batch of samples to assess for contamination and matrix effects.

Protocol 2: Analysis of N-Dodecylbenzenes in Water Samples

1. Sample Preparation and Extraction:

• Sample Collection: Water samples should be collected in clean glass bottles and stored at 4°C until extraction.

• Surrogate Spiking: A known amount of N-Dodecylbenzene-d30 solution is spiked into a measured volume of the water sample (e.g., 1 liter).

• Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used.

  • LLE: The water sample is serially extracted with a nonpolar solvent like dichloromethane or hexane. The organic phases are combined.

  • SPE: The water sample is passed through a C18 or similar nonpolar SPE cartridge. The cartridge is then eluted with an appropriate solvent to recover the analytes and surrogate.

2. Extract Cleanup and Concentration:

• The extract is dried by passing it through anhydrous sodium sulfate.

• The dried extract is then concentrated to a final volume of 1 mL.

3. Internal Standard Addition and GC-MS Analysis:

• An internal standard is added to the final extract.

• The GC-MS analysis is performed as described in Protocol 1.

4. Data Analysis and Quality Control:

• Data analysis and quality control measures are the same as described for sediment samples.

Data Presentation

The following tables summarize hypothetical quantitative data that could be obtained using the described protocols.

Table 1: Surrogate Recovery of N-Dodecylbenzene-d30 in Environmental Samples

Sample Matrix	Number of Samples	Mean Recovery (%)	Standard Deviation (%)	Acceptance Criteria (%)
Sediment	20	85.2	12.5	60 - 120
River Water	15	92.7	8.9	70 - 115
Wastewater Effluent	10	78.5	15.2	50 - 130

Table 2: Method Detection Limits (MDLs) and Quantitation Limits (QLs) for N-Dodecylbenzene Isomers

Analyte	Sediment (ng/g dry weight)	Water (ng/L)
MDL
2-phenyldodecane	0.5	5
3-phenyldodecane	0.5	5
4-phenyldodecane	0.6	6
5-phenyldodecane	0.6	6
6-phenyldodecane	0.7	7
QL
2-phenyldodecane	1.5	15
3-phenyldodecane	1.5	15
4-phenyldodecane	1.8	18
5-phenyldodecane	1.8	18
6-phenyldodecane	2.1	21

Visualizations

Experimental Workflow for Sediment Analysis

Caption: Workflow for the analysis of linear alkylbenzenes in sediment.

Logical Relationship of Standards in Quantitative Analysis

Caption: Role of standards in the quantitative analysis workflow.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Methods for the determination of organic substances in water and fluvial sediments [pubs.usgs.gov]
• 3. Methods of analysis by the U.S. Geological Survey National Water Quality Laboratory-Determination of semivolatile organic compounds in bottom sediment by solvent extraction, gel permeation chromatographic fractionation, and capillary-column gas chromatography/mass spectrometry [pubs.usgs.gov]
• 4. Methods for the determination of organic substances in water and fluvial sediments, USGS TWRI, Book 5, Laboratory analysis, Chapter A3 [pubs.usgs.gov]
• 5. Methods of analysis by the U.S. Geological Survey National Water Quality Laboratory-Determination of inorganic and organic constituents in water and fluvial sediments [pubs.usgs.gov]

Application Notes and Protocols for N-Dodecylbenzene-d30 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis by mass spectrometry is a cornerstone of modern research, enabling the precise measurement of analytes in complex mixtures.[1] The accuracy and reliability of these measurements are often enhanced through the use of internal standards. Stable isotope-labeled internal standards, such as N-Dodecylbenzene-d30, are particularly advantageous as they share close physicochemical properties with the analyte of interest, but are distinguishable by their mass.[2][3] This application note provides a comprehensive, step-by-step guide for the utilization of N-Dodecylbenzene-d30 as an internal standard in mass spectrometry-based quantification, particularly for the analysis of N-Dodecylbenzene and related compounds like linear alkylbenzene sulfonates (LAS).[4][5][6]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful quantitative technique that relies on the addition of a known amount of an isotopically enriched standard (e.g., N-Dodecylbenzene-d30) to a sample containing the analyte (N-Dodecylbenzene). The deuterated standard serves as an ideal internal reference because it behaves nearly identically to the analyte during sample preparation, chromatography, and ionization, thus compensating for variations in extraction efficiency, injection volume, and instrument response.[2][7][8] By measuring the ratio of the mass spectrometric signal of the analyte to that of the internal standard, precise and accurate quantification can be achieved.

Materials and Reagents

• N-Dodecylbenzene-d30 (Internal Standard)

• N-Dodecylbenzene (Analyte Standard)

• High-purity solvents (e.g., methanol, acetonitrile, hexane)

• Volumetric flasks and pipettes

• Analytical balance

• GC-MS or LC-MS/MS system

• Appropriate sample extraction materials (e.g., solid-phase extraction cartridges)

Experimental Protocols

Preparation of Stock and Working Solutions

A critical first step in quantitative analysis is the accurate preparation of stock and working solutions of both the analyte and the internal standard.

Protocol:

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 10 mg of N-Dodecylbenzene and N-Dodecylbenzene-d30 into separate 10 mL volumetric flasks.

  • Dissolve the compounds in a suitable high-purity solvent (e.g., methanol) and bring to volume.

  • Label the flasks clearly and store at an appropriate temperature (e.g., 4°C).

• Intermediate and Working Standard Preparation:

  • Perform serial dilutions of the stock solutions to prepare intermediate and working standards at desired concentrations.

  • Prepare a working internal standard solution at a fixed concentration that will be added to all samples, calibrators, and quality controls. The concentration should be chosen to provide a strong signal without saturating the detector.

• Calibration Curve Preparation:

  • Prepare a series of calibration standards by spiking a range of known concentrations of the N-Dodecylbenzene working solution into an appropriate matrix (e.g., blank solvent, surrogate matrix).

  • Add a constant volume of the N-Dodecylbenzene-d30 working internal standard solution to each calibration standard.

Sample Preparation

The following is a general protocol for the extraction of N-Dodecylbenzene from a water sample. This can be adapted for other matrices such as soil or biological fluids.

Protocol:

• Sample Collection: Collect a known volume of the water sample (e.g., 100 mL).

• Internal Standard Spiking: Add a precise volume of the N-Dodecylbenzene-d30 working internal standard solution to the sample.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with an appropriate solvent sequence (e.g., methanol followed by deionized water).

  • Load the spiked water sample onto the cartridge.

  • Wash the cartridge to remove interfering compounds.

  • Elute the analyte and internal standard with a suitable organic solvent (e.g., acetonitrile or hexane).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known, small volume of the initial mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis.

Mass Spectrometry Analysis

The following are example parameters for GC-MS and LC-MS/MS analysis. These should be optimized for the specific instrument and application.

GC-MS Parameters:

• Gas Chromatograph:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Inlet Temperature: 280°C

  • Injection Mode: Splitless

  • Oven Program: Start at 80°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • N-Dodecylbenzene (Analyte): m/z 91, 105, 246

    • N-Dodecylbenzene-d30 (Internal Standard): m/z 100, 120, 276 (example m/z values, actual fragments should be confirmed)

LC-MS/MS Parameters:

• Liquid Chromatograph:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start at 50% B, increase to 95% B over 5 min, hold for 2 min, return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on derivatization or adduct formation.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • N-Dodecylbenzene (Analyte): Precursor ion -> Product ion (to be determined by infusion)

    • N-Dodecylbenzene-d30 (Internal Standard): Precursor ion -> Product ion (to be determined by infusion)

Data Analysis and Presentation

• Peak Integration: Integrate the peak areas for the selected ions/transitions for both the analyte and the internal standard.

• Response Ratio Calculation: Calculate the response ratio for each standard and sample using the formula:

  • Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Calibration Curve Generation: Plot the response ratio of the calibration standards against their corresponding concentrations. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Quantification of Unknowns: Use the response ratio of the unknown samples and the regression equation from the calibration curve to calculate the concentration of N-Dodecylbenzene in the original samples.

Quantitative Data Summary

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.998	> 0.99
Calibration Range	1 - 1000 ng/mL	Application Dependent
Precision (%RSD)	< 10%	< 15%
Accuracy (%Bias)	± 8%	± 15%
Limit of Detection (LOD)	0.5 ng/mL	Application Dependent
Limit of Quantification (LOQ)	1.0 ng/mL	Application Dependent

Sample ID	Analyte Area	IS Area	Response Ratio	Calculated Conc. (ng/mL)
Blank	150	510,000	0.0003	< LOD
Cal 1 (1 ng/mL)	5,200	505,000	0.0103	1.1
Cal 5 (100 ng/mL)	495,000	498,000	0.9940	99.8
QC Low (5 ng/mL)	25,500	502,000	0.0508	5.2
QC High (500 ng/mL)	2,450,000	495,000	4.9495	498.5
Unknown 1	125,000	508,000	0.2461	25.1
Unknown 2	875,000	499,000	1.7535	176.2

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical relationship of internal standard correction in mass spectrometry.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Peak Shape	Column contamination, improper mobile phase/oven program	Bake out column, check mobile phase composition and pH, optimize temperature gradient.
Low Signal Intensity	Poor ionization, sample degradation, instrument needs tuning	Optimize MS source parameters, check sample stability, perform instrument calibration and tuning.
High Variability in IS Area	Inconsistent spiking, instrument instability	Ensure accurate and consistent addition of IS, check for instrument fluctuations.
Non-linear Calibration Curve	Detector saturation, matrix effects, incorrect standard preparation	Dilute high concentration standards, optimize sample cleanup, remake calibration standards.
Isotopic Cross-talk	Natural isotope abundance of analyte interferes with IS signal	Use a non-linear calibration function or select different ions/transitions for monitoring.[3]

References

• 1. Item - Development of Mass Spectrometry-Based Analytical Assays for Environmental and Defense Applications - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shodex.com [shodex.com]
• 5. Trace Determination of Linear Alkylbenzene Sulfonates: Application in Artificially Polluted Soil—Carrots System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The determination of the linear alkylbenzene sulfonate isomers in water samples by gas-chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of N-Dodecylbenzene-d30 Standard Solutions for Calibration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of N-Dodecylbenzene-d30 standard solutions for use in calibration and as an internal standard in analytical methodologies, particularly those involving liquid chromatography-mass spectrometry (LC-MS). N-Dodecylbenzene-d30, a deuterated form of dodecylbenzene, is an ideal internal standard for the quantification of linear alkylbenzene sulfonates (LAS) and other related compounds in various matrices due to its similar chemical and physical properties to the target analytes.[1][2][3] The use of a stable isotope-labeled internal standard is crucial for correcting variations during sample preparation and analysis, thereby enhancing the accuracy and precision of quantitative results.[1][2][3]

Introduction

Linear alkylbenzene sulfonates are widely used anionic surfactants in detergents and cleaning products, leading to their prevalence in environmental and biological samples.[4][5][6] Accurate quantification of these compounds is essential for environmental monitoring and safety assessment. The use of a deuterated internal standard such as N-Dodecylbenzene-d30, which co-elutes with the target analytes, allows for reliable correction of matrix effects and variations in instrument response.[1][2] This application note details the necessary steps for preparing accurate and stable stock and working calibration solutions of N-Dodecylbenzene-d30.

Materials and Equipment

2.1. Chemicals and Reagents

• N-Dodecylbenzene-d30 (analytical standard, purity ≥98%)

• Methanol (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Deionized water (Type I, 18.2 MΩ·cm)

• Ammonium formate (LC-MS grade)

• Formic acid (LC-MS grade)

2.2. Equipment

• Analytical balance (4-5 decimal places)

• Volumetric flasks (Class A: 1 mL, 10 mL, 100 mL)

• Micropipettes (calibrated)

• Pipette tips

• Vortex mixer

• Ultrasonic bath

• Amber glass vials with PTFE-lined caps

• Syringe filters (0.22 µm, compatible with organic solvents)

Health and Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling chemicals.

• Handle N-Dodecylbenzene-d30 in a well-ventilated area or a fume hood.

• Consult the Safety Data Sheet (SDS) for N-Dodecylbenzene-d30 and all other chemicals for detailed safety information.

• Dispose of all chemical waste according to institutional and local regulations.

Experimental Protocols

Preparation of N-Dodecylbenzene-d30 Stock Solution (1000 µg/mL)

This protocol describes the preparation of a 1000 µg/mL primary stock solution of N-Dodecylbenzene-d30.

Methodology:

• Weighing: Accurately weigh approximately 10 mg of N-Dodecylbenzene-d30 analytical standard into a clean, dry 10 mL volumetric flask using an analytical balance. Record the exact weight.

• Dissolution: Add approximately 5 mL of methanol to the volumetric flask.

• Sonication: Gently swirl the flask to dissolve the solid. If necessary, place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

• Dilution: Once the solid is completely dissolved, bring the flask to the 10 mL mark with methanol.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap and store it at -20°C. This stock solution should be stable for at least one year when stored properly.

Preparation of Intermediate and Working Standard Solutions

This protocol outlines the serial dilution of the stock solution to prepare intermediate and working standard solutions for constructing a calibration curve.

Methodology:

• Intermediate Stock Solution (10 µg/mL):

  • Pipette 100 µL of the 1000 µg/mL primary stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with a mixture of methanol and water (e.g., 50:50, v/v).

  • Cap and vortex to mix thoroughly. This intermediate solution can be used to prepare the working standards.

• Working Calibration Standards:

  • Prepare a series of calibration standards by serially diluting the 10 µg/mL intermediate stock solution. The concentration range of the calibration curve should bracket the expected concentration of the analyte in the samples. A typical calibration curve for LAS analysis might range from 0.1 ng/mL to 100 ng/mL.[7]

  • The final diluent for the working standards should be the same as the initial mobile phase of the LC-MS method (e.g., 50:50 acetonitrile:water with 50 mM ammonium formate and 0.1% formic acid).[7]

  • For each calibration level, add a constant amount of N-Dodecylbenzene-d30 as the internal standard. For example, if the desired internal standard concentration in the final sample is 10 ng/mL, add the appropriate volume of the 10 µg/mL intermediate stock solution to each calibration standard.

Data Presentation

The following tables summarize the preparation of the stock and working standard solutions.

Table 1: Preparation of N-Dodecylbenzene-d30 Stock Solution

Parameter	Value
Analyte	N-Dodecylbenzene-d30
Mass of Standard	~10 mg (record exact mass)
Solvent	Methanol
Final Volume	10 mL
Final Concentration	~1000 µg/mL (calculate exact)
Storage	-20°C in an amber glass vial

Table 2: Example Preparation of Calibration Standards

Calibration Level	Concentration of Analyte (ng/mL)	Volume of 10 µg/mL Intermediate Stock (µL)	Final Volume (mL)	Concentration of Internal Standard (ng/mL)
1	0.1	1	10	10
2	0.5	5	10	10
3	1	10	10	10
4	5	50	10	10
5	10	100	10	10
6	50	500	10	10
7	100	1000	10	10

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the preparation of N-Dodecylbenzene-d30 calibration standards.

Caption: Workflow for the preparation of N-Dodecylbenzene-d30 calibration standards.

Stability and Storage

• Stock Solution (1000 µg/mL in Methanol): Stable for at least one year when stored in an amber glass vial with a PTFE-lined cap at -20°C.

• Intermediate and Working Solutions: It is recommended to prepare fresh working solutions daily or weekly from the stock solution to ensure accuracy. If stored, they should be kept at 4°C in amber glass vials for no longer than one month.

• Stability Considerations: Deuterated standards can be susceptible to hydrogen-deuterium exchange, especially in protic solvents or under acidic/basic conditions. While labeling on an aromatic ring is generally stable, it is good practice to monitor the purity of the standard over time.

Conclusion

This application note provides a comprehensive and detailed protocol for the preparation of N-Dodecylbenzene-d30 standard solutions. Adherence to these procedures will enable researchers, scientists, and drug development professionals to prepare accurate and reliable calibration standards, leading to high-quality quantitative data in their analytical studies. The use of a well-characterized deuterated internal standard is a critical component of robust bioanalytical and environmental analytical methods.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Trace Determination of Linear Alkylbenzene Sulfonates: Application in Artificially Polluted Soil—Carrots System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 6. A Simplified Method for Anionic Surfactant Analysis in Water Using a New Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]

Application Notes and Protocols for Alkylbenzene Analysis Using Deuterated Standards

Introduction

Alkylbenzenes are a class of aromatic hydrocarbons widely used in industrial processes and found in various environmental matrices. Accurate and precise quantification of these compounds is crucial for environmental monitoring, toxicology studies, and ensuring product quality. The use of stable isotope-labeled internal standards, particularly deuterated standards, is a cornerstone of robust analytical methods.[1][2][3] Deuterated standards are chemically identical to the target analytes but have a different mass, allowing them to be distinguished by mass spectrometry.[1] They are added to the sample at the beginning of the preparation process and co-elute with the native analyte, effectively compensating for variations in sample extraction, matrix effects, and instrument response, which significantly enhances the accuracy and precision of quantitative data.[1][2][3]

This document provides detailed application notes and experimental protocols for three common sample preparation techniques for alkylbenzene analysis: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Solid-Phase Microextraction (SPME), all incorporating the use of deuterated internal standards for reliable quantification, typically by Gas Chromatography-Mass Spectrometry (GC-MS).

Solid-Phase Extraction (SPE)

Application Note

Solid-Phase Extraction (SPE) is a highly efficient and selective sample preparation technique used to isolate and concentrate analytes from a liquid matrix.[4] The method involves passing a liquid sample through a sorbent bed packed in a cartridge or disk.[5] Analytes are retained on the sorbent based on their physical and chemical properties, while interfering matrix components are washed away.[6] The purified analytes are then eluted with a small volume of an appropriate solvent.

For the analysis of alkylbenzenes in aqueous samples like groundwater or wastewater, reversed-phase SPE is commonly employed. This approach uses a non-polar stationary phase (e.g., C18-bonded silica) to retain the non-polar alkylbenzenes from the polar aqueous matrix. The use of deuterated internal standards, added to the sample prior to extraction, corrects for any analyte loss during the multi-step process, ensuring high quantitative accuracy.[7] SPE offers significant advantages, including high recovery rates, reduced solvent consumption compared to LLE, and the ability to achieve low detection limits due to its excellent concentration capabilities.[4][7]

Experimental Protocol: SPE for Alkylbenzenes in Water

• Internal Standard Spiking: To a 500 mL aqueous sample, add a known concentration of a deuterated alkylbenzene standard solution (e.g., benzene-d6, toluene-d8, ethylbenzene-d10). Mix thoroughly.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the sorbent bed to dry.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Washing (Interference Elution): After the entire sample has passed through, wash the cartridge with 5 mL of a water/methanol mixture (e.g., 95:5 v/v) to remove polar interferences. Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Analyte Elution: Elute the retained alkylbenzenes and deuterated standards by passing 5 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate) through the cartridge. Collect the eluate in a clean collection tube.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The concentrated extract is now ready for analysis by GC-MS.

Quantitative Data Summary

Parameter	Benzylsuccinates (Alkylbenzene Metabolites)	Naphthalene	Reference
Technique	SPE-LC-MS-MS	LLE-GC-MS
Recovery	80% - 106%	93.8% - 102.2%	[7][8]
Precision (RSD)	2% - 4%	4.3%	[7][8]
Method Detection Limit (MDL)	0.006 - 0.029 µg/L	4.4 ng/mL	[7][8]

Table 1: Representative quantitative performance data for SPE and LLE techniques.

SPE Workflow Diagram

SPE workflow for alkylbenzene analysis.

Liquid-Liquid Extraction (LLE)

Application Note

Liquid-Liquid Extraction (LLE) is a classic separation technique based on the principle of differential solubility of a compound in two immiscible liquid phases. Typically, an aqueous sample is mixed with a water-immiscible organic solvent. Analytes like alkylbenzenes, which have a higher affinity for the organic solvent, partition from the aqueous phase into the organic phase. After vigorous mixing to maximize surface area and facilitate transfer, the two layers are allowed to separate, and the organic layer containing the analytes is collected.

LLE is a robust and widely applicable method for extracting alkylbenzenes from various matrices.[8][9] The incorporation of deuterated internal standards is critical to account for any variations in extraction efficiency and volume recovery, thereby ensuring the precision of the method.[8] While effective, LLE can be labor-intensive and may require larger volumes of organic solvents compared to other techniques.

Experimental Protocol: LLE for Alkylbenzenes in Water

• Internal Standard Spiking: To a 250 mL aqueous sample in a separatory funnel, add a known concentration of a deuterated alkylbenzene standard solution.

• pH Adjustment (if necessary): Adjust the sample pH to neutral or slightly basic to ensure alkylbenzenes are in a non-ionized state.

• Solvent Addition: Add 50 mL of a suitable extraction solvent (e.g., hexane or dichloromethane) to the separatory funnel.

• Extraction: Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting to release pressure.

• Phase Separation: Allow the funnel to stand until the aqueous and organic layers have completely separated.

• Collection: Drain the lower (organic, if using dichloromethane) layer into a collection flask. Perform a second extraction by adding a fresh 25 mL of solvent to the separatory funnel, repeating steps 4-6 and combining the organic extracts.

• Drying and Concentration: Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate. Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Analysis: The final extract is ready for GC-MS analysis.

LLE Workflow Diagram

LLE workflow for alkylbenzene analysis.

Solid-Phase Microextraction (SPME)

Application Note

Solid-Phase Microextraction (SPME) is an innovative, solvent-free sample preparation technology ideal for concentrating volatile and semi-volatile compounds like alkylbenzenes.[10] The technique utilizes a fused silica fiber coated with a stationary phase. The fiber is exposed to a sample, either by direct immersion in a liquid or by exposure to the headspace (vapor phase) above the sample.[10] Analytes partition from the sample matrix onto the fiber coating until equilibrium is reached. The fiber is then retracted and transferred directly to the hot injector of a gas chromatograph, where the trapped analytes are thermally desorbed onto the GC column for analysis.

Headspace SPME (HS-SPME) is particularly advantageous for complex matrices as it minimizes the extraction of non-volatile, interfering compounds.[11] The addition of deuterated standards to the sample allows for reliable quantification by correcting for variations in extraction equilibrium and desorption efficiency.[12] SPME is fast, easy to automate, and environmentally friendly due to the elimination of organic solvents.[10]

Experimental Protocol: Headspace-SPME for Alkylbenzenes

• Sample Preparation: Place 10 mL of the liquid sample (or 5g of a solid sample with 10 mL of water) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known concentration of a deuterated alkylbenzene standard solution directly into the vial.

• Matrix Modification (Optional): Add salt (e.g., NaCl) to the aqueous sample to increase the ionic strength, which can enhance the partitioning of non-polar analytes into the headspace.

• Incubation & Extraction: Seal the vial and place it in a heated agitator (e.g., 60°C for 15 minutes) to facilitate volatilization and allow the sample to equilibrate. After incubation, expose the SPME fiber (e.g., 75 µm Carboxen/PDMS) to the headspace for a fixed period (e.g., 20 minutes) while maintaining the temperature and agitation.[11]

• Desorption and Analysis: Immediately after extraction, retract the fiber and insert it into the heated GC injector port (e.g., 280°C for 2 minutes) for thermal desorption of the analytes.[11] Start the GC-MS analysis run simultaneously.

Quantitative Data Summary

Parameter	Linear Alkylbenzene Sulfonates (LAS)	Linear Alkylbenzenes (LABs)	Reference
Technique	In-Tube SPME-LC	HS-SPME-GC-FID
Precision (RSD)	1.6% - 12%	9.2% - 12.4% (inter-fiber)	[13]
Detection Limit (LOD)	0.02 - 0.10 µg/L	0.4 - 0.9 ng/mL	[13]

Table 2: Representative quantitative performance data for SPME techniques.

SPME Workflow Diagram

HS-SPME workflow for alkylbenzene analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. epa.gov [epa.gov]
• 6. lcms.cz [lcms.cz]
• 7. Determination of alkylbenzene metabolites in groundwater by solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A novel liquid-liquid extraction for the determination of naphthalene by GC-MS with deuterated anthracene as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Liquid-liquid extraction/headspace/gas chromatographic/mass spectrometric determination of benzene, toluene, ethylbenzene, (o-, m- and p-)xylene and styrene in olive oil using surfactant-coated carbon nanotubes as extractant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 固相マイクロ抽出（SPME） [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. gcms.labrulez.com [gcms.labrulez.com]
• 13. researchgate.net [researchgate.net]

Application Note: Quantification of N-Dodecylbenzene in Wastewater Effluent Using N-Dodecylbenzene-d30 as a Surrogate Standard by GC/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecylbenzene, a member of the linear alkylbenzene (LAB) family, is a significant precursor in the industrial synthesis of linear alkylbenzene sulfonate (LAS), a widely used anionic surfactant in detergents and cleaning products.[1] Consequently, N-Dodecylbenzene is frequently detected in industrial and municipal wastewater effluents. Accurate and sensitive quantification of N-Dodecylbenzene is crucial for environmental monitoring, assessing the efficacy of wastewater treatment processes, and understanding the fate and transport of these pollutants.

This application note provides a detailed protocol for the analysis of N-Dodecylbenzene in wastewater effluent using gas chromatography-mass spectrometry (GC/MS) with N-Dodecylbenzene-d30 as a surrogate standard for isotope dilution analysis. The use of a deuterated surrogate is the preferred method for robust and accurate quantification as it effectively compensates for variations in sample extraction efficiency and potential matrix effects during analysis.[2]

Principle of the Method

A known amount of N-Dodecylbenzene-d30 is spiked into the wastewater effluent sample as a surrogate standard prior to extraction. The analytes, including the native N-Dodecylbenzene and the deuterated surrogate, are then extracted from the aqueous matrix using a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) technique. Following extraction and concentration, the sample extract is analyzed by GC/MS. Quantification is achieved by comparing the response of the native analyte to the response of the deuterated surrogate standard.

Data Presentation

The following table summarizes the typical quantitative performance parameters for the analysis of N-Dodecylbenzene using N-Dodecylbenzene-d30 as a surrogate standard. These values are based on established environmental analytical methods for similar organic pollutants in wastewater.

Parameter	Typical Value/Range	Notes
Method Detection Limit (MDL)	0.1 - 1.0 µg/L	Dependent on instrument sensitivity and sample matrix.
Practical Quantitation Limit (PQL)	0.5 - 5.0 µg/L	The lowest concentration that can be reliably quantified.
Surrogate Recovery Acceptance Criteria	70 - 130%	Typical acceptance limits for deuterated surrogates in wastewater analysis.[3]
Calibration Range	1.0 - 100 µg/L	A typical linear range for this type of analysis.
Relative Response Factor (RRF) %RSD	< 20%	For multi-point calibration.

Experimental Protocols

Reagents and Standards

• Solvents: Dichloromethane (DCM), n-Hexane (pesticide grade or equivalent)

• Drying Agent: Anhydrous sodium sulfate (ACS grade, baked at 400°C for 4 hours)

• N-Dodecylbenzene Standard: Analytical standard, >98% purity

• N-Dodecylbenzene-d30 Surrogate Standard: >98% isotopic purity

• Internal Standard (optional): e.g., Chrysene-d12, for monitoring instrument performance.

• Stock Standard Solutions: Prepare individual stock solutions of N-Dodecylbenzene and N-Dodecylbenzene-d30 in n-Hexane at a concentration of 1000 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solutions to cover the desired calibration range. Each calibration standard should contain a constant concentration of the N-Dodecylbenzene-d30 surrogate.

Sample Collection and Preservation

Collect wastewater effluent samples in 1 L amber glass bottles with Teflon-lined caps. Preserve the samples by acidifying to pH < 2 with sulfuric acid and cool to 4°C. The holding time for preserved samples is typically 7 days for extraction and 40 days for analysis of the extract.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Allow the wastewater sample to come to room temperature.

• Measure 1 L of the sample into a 2 L separatory funnel.

• Spike the sample with a known amount of the N-Dodecylbenzene-d30 surrogate standard solution (e.g., 10 µg, resulting in a concentration of 10 µg/L).

• Add 60 mL of dichloromethane (DCM) to the separatory funnel.

• Shake the funnel vigorously for 2 minutes with periodic venting to release pressure.

• Allow the organic layer to separate from the aqueous phase for a minimum of 10 minutes.

• Drain the DCM layer into a flask.

• Repeat the extraction two more times with fresh 60 mL aliquots of DCM, combining the extracts.

• Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove residual water.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a rotary evaporator.

• If an internal standard is used, add it to the concentrated extract prior to GC/MS analysis.

GC/MS Analysis

• Gas Chromatograph: Agilent 7890 or equivalent

• Mass Spectrometer: Agilent 5977 or equivalent

• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 300°C

  • Hold: 10 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

Analyte	Quantitation Ion (m/z)	Qualifier Ion(s) (m/z)
N-Dodecylbenzene	91	105, 246
N-Dodecylbenzene-d30	100	114, 276

Quality Control

• Method Blank: An aliquot of reagent water processed through the entire analytical procedure to check for contamination.

• Laboratory Control Sample (LCS): A reagent water sample spiked with known concentrations of the analytes of interest to monitor method performance.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a field sample spiked with known concentrations of the analytes to assess matrix effects on recovery and precision.

• Surrogate Standard Recovery: The recovery of N-Dodecylbenzene-d30 must be within the established acceptance limits (e.g., 70-130%) for each sample, blank, and QC sample.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the analysis of N-Dodecylbenzene in wastewater effluent.

Logical Relationship of QC Samples

Caption: Relationship of quality control samples in an analytical batch.

References

• 1. dl.astm.org [dl.astm.org]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]

Application Note: High-Precision Quantification of Linear Alkylbenzenes in Environmental Waters Using Isotope Dilution Mass Spectrometry with N-Dodecylbenzene-d30

Abstract

This application note details a robust and highly accurate method for the quantification of linear alkylbenzenes (LABs) in environmental water samples. The method utilizes Isotope Dilution Mass Spectrometry (IDMS) with N-Dodecylbenzene-d30 as an internal standard, coupled with Gas Chromatography-Mass Spectrometry (GC-MS). LABs are synthetic organic compounds widely used in the production of detergents and, as a result, are common pollutants in aquatic environments. Their persistence and potential for bioaccumulation necessitate sensitive and precise monitoring techniques. The use of a stable isotope-labeled internal standard, N-Dodecylbenzene-d30, which closely mimics the chemical behavior of the target LAB analytes, effectively compensates for variations in sample preparation and instrumental analysis, leading to superior accuracy and precision.[1][2][3] This document provides a comprehensive protocol for sample extraction, cleanup, and GC-MS analysis, along with performance data to demonstrate the method's validity.

Introduction

Linear alkylbenzenes (LABs) are a group of aromatic hydrocarbons characterized by a benzene ring substituted with a linear alkyl chain, typically containing 10 to 14 carbon atoms.[4] They are the primary precursors for the synthesis of linear alkylbenzene sulfonates (LAS), which are major anionic surfactants used in detergents and cleaning products.[4] Consequently, LABs are frequently detected in municipal and industrial wastewater, and their presence in natural water bodies serves as a chemical marker for domestic and industrial discharges.

Accurate quantification of LABs is crucial for environmental risk assessment and for monitoring the effectiveness of wastewater treatment processes. Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique that provides the highest level of accuracy and precision for quantitative analysis.[5] The principle of IDMS involves the addition of a known amount of an isotopically labeled analog of the analyte to the sample at the beginning of the analytical procedure. The labeled compound, in this case, N-Dodecylbenzene-d30, serves as an internal standard that experiences the same analytical variations as the native analyte, including extraction inefficiencies, matrix effects, and instrumental drift. By measuring the ratio of the native analyte to its labeled counterpart, highly reliable quantitative results can be obtained.[1][2]

N-Dodecylbenzene-d30 (C₁₈D₃₀) is an ideal internal standard for the analysis of C10-C14 LABs due to its structural and physicochemical similarity to the target analytes.[6][7] This ensures that it co-elutes with the target compounds and exhibits similar ionization and fragmentation behavior in the mass spectrometer, leading to accurate correction for any analytical biases.

Experimental Protocols

Materials and Reagents

• Solvents: Dichloromethane (DCM), Hexane, Methanol (all pesticide residue grade or equivalent).

• Reagents: Sodium sulfate (anhydrous, analytical grade), Sulfuric acid (concentrated, analytical grade), Copper granules (activated).

• Standards:

  • Native Linear Alkylbenzene standards (C10-C14 homolog mixture).

  • Internal Standard: N-Dodecylbenzene-d30 (solution in nonane or equivalent).

• Solid Phase Extraction (SPE) Cartridges: C18 cartridges (e.g., 500 mg, 6 mL).

Sample Preparation and Extraction

• Sample Collection: Collect 1 L water samples in pre-cleaned amber glass bottles.

• Spiking: Add a known amount of N-Dodecylbenzene-d30 internal standard solution to each 1 L water sample.

• Liquid-Liquid Extraction (LLE):

  • Transfer the spiked water sample to a 2 L separatory funnel.

  • Add 60 mL of dichloromethane (DCM) and shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate and drain the lower DCM layer into a flask.

  • Repeat the extraction twice more with fresh 60 mL portions of DCM.

  • Combine the DCM extracts.

• Drying: Pass the combined DCM extract through a glass column containing anhydrous sodium sulfate to remove residual water.

• Concentration: Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

Sample Cleanup

• Sulfur Removal (if necessary): If elemental sulfur is suspected to be present in the sample, add activated copper granules to the concentrated extract and let it stand for at least 1 hour.

• Solid Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the concentrated extract onto the SPE cartridge.

  • Elute the LABs with 10 mL of hexane:DCM (1:1, v/v).

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) equipped with a split/splitless injector and an autosampler.

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (or equivalent).

• Injector: 2 µL, splitless mode at 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: 10 °C/min to 180 °C.

  • Ramp 2: 5 °C/min to 280 °C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Quantification

Quantification is based on the principle of isotope dilution. The concentration of each LAB congener is calculated using the following equation:

Canalyte = (Aanalyte / AIS) * (CIS / RRF) * (VIS / Vsample)

Where:

• Canalyte = Concentration of the analyte in the sample.

• Aanalyte = Peak area of the analyte.

• AIS = Peak area of the internal standard (N-Dodecylbenzene-d30).

• CIS = Concentration of the internal standard spiking solution.

• RRF = Relative Response Factor (determined from the analysis of calibration standards).

• VIS = Volume of the internal standard solution added to the sample.

• Vsample = Volume of the water sample.

Data Presentation

The following tables summarize the performance data for the IDMS method for the analysis of representative linear alkylbenzenes.

Table 1: GC-MS Retention Times and SIM Ions for Target Analytes and Internal Standard

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Decylbenzene	15.2	91	105, 218
Undecylbenzene	17.5	91	105, 232
Dodecylbenzene	19.8	91	105, 246
N-Dodecylbenzene-d30 (IS)	19.7	100	276
Tridecylbenzene	22.0	91	105, 260
Tetradecylbenzene	24.1	91	105, 274

Table 2: Method Validation Data for LABs in Spiked River Water

Analyte	Spiked Conc. (ng/L)	Measured Conc. (ng/L) (n=5)	Recovery (%)	RSD (%)
Decylbenzene	50	48.5	97	4.2
Undecylbenzene	50	51.2	102	3.8
Dodecylbenzene	50	49.8	100	3.5
Tridecylbenzene	50	52.1	104	4.5
Tetradecylbenzene	50	47.9	96	5.1

Table 3: Method Detection Limits (MDL) and Method Quantitation Limits (MQL)

Analyte	MDL (ng/L)	MQL (ng/L)
Decylbenzene	0.5	1.5
Undecylbenzene	0.4	1.2
Dodecylbenzene	0.3	1.0
Tridecylbenzene	0.6	1.8
Tetradecylbenzene	0.7	2.1

Visualization of Experimental Workflow and Principles

Caption: Experimental workflow for the IDMS analysis of LABs.

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Conclusion

The Isotope Dilution Mass Spectrometry method using N-Dodecylbenzene-d30 as an internal standard provides a highly accurate, precise, and sensitive approach for the quantification of linear alkylbenzenes in environmental water samples. The detailed protocol presented in this application note demonstrates excellent recovery and low detection limits, making it suitable for routine environmental monitoring and regulatory compliance. The use of a stable isotope-labeled internal standard that is chemically analogous to the target analytes is key to overcoming the challenges associated with complex environmental matrices and ensuring the reliability of the analytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. Dodecylbenzene - Wikipedia [en.wikipedia.org]
• 5. Validation of an isotope dilution mass spectrometry (IDMS) measurement procedure for the reliable quantification of steroid hormones in waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dodecylbenzene | C18H30 | CID 31237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Benzene-d5, dodecyl-d25- | C18H30 | CID 90472185 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of N-Dodecylbenzene-d30 as a Surrogate Standard in Extraction Efficiency Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide for utilizing N-Dodecylbenzene-d30 as a surrogate standard to ensure the accuracy and reliability of extraction efficiency studies for organic pollutants in various environmental matrices.

Introduction

The quantification of organic pollutants, such as linear alkylbenzenes (LABs) and polycyclic aromatic hydrocarbons (PAHs), in environmental samples is critical for assessing environmental impact and ensuring public safety. The accuracy of these measurements heavily relies on the efficiency of the extraction process, as significant analyte loss can occur during sample preparation. Surrogate standards are essential tools for monitoring and correcting these losses. N-Dodecylbenzene-d30 is an ideal surrogate for the analysis of LABs and other semivolatile organic compounds due to its chemical similarity to the target analytes. Its deuterated nature allows for easy differentiation from native compounds by mass spectrometry, providing a precise measure of analytical recovery.

Principle of Surrogate Standards

A surrogate standard is a compound that is chemically similar to the target analytes but is not naturally present in the samples being analyzed. A known amount of the surrogate is added to each sample, blank, and quality control sample before extraction. By measuring the concentration of the surrogate in the final extract, the percentage of recovery can be calculated. This recovery percentage is then used to correct the concentrations of the target analytes, thereby accounting for any losses that occurred during the entire analytical procedure, from extraction and cleanup to instrumental analysis. This process significantly improves the accuracy and precision of the analytical results.

Application Notes

Applicability:

N-Dodecylbenzene-d30 is a suitable surrogate standard for the determination of nonpolar and semivolatile organic compounds in a variety of environmental matrices, including:

• Solid Matrices: Soil, sediment, and sludge.

• Aqueous Matrices: Groundwater, surface water, and wastewater.

It is primarily used in conjunction with analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of N-Dodecylbenzene-d30 Spiking Solution:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh a known amount of neat N-Dodecylbenzene-d30.

  • Dissolve it in a high-purity solvent, such as acetone or dichloromethane, in a class A volumetric flask to achieve the desired concentration.

  • Store the stock solution in an amber glass vial with a PTFE-lined cap at ≤ 6 °C.

• Working Standard Solution (e.g., 10 µg/mL):

  • Prepare a working standard solution by diluting the stock solution with the appropriate solvent.

  • This working solution will be used to spike the samples. The concentration can be adjusted based on the expected analyte concentrations and the sensitivity of the analytical instrument.

Spiking Procedure:

• Solid Samples: For a 10-30 gram sample, add a precise volume (e.g., 100 µL) of the working standard solution (e.g., 10 µg/mL) directly onto the sample before the addition of the extraction solvent. This will result in a surrogate concentration of approximately 33-100 µg/kg.

• Aqueous Samples: For a 1-liter water sample, add a precise volume (e.g., 100 µL) of the working standard solution (e.g., 10 µg/mL) to the sample prior to extraction. This will result in a surrogate concentration of 1 µg/L.

Data Analysis and Interpretation:

The percent recovery of the surrogate is calculated using the following formula:

% Recovery = (Measured Concentration / Spiked Concentration) x 100

The calculated recovery should fall within the laboratory's established control limits, which are typically based on regulatory guidelines such as those from the U.S. Environmental Protection Agency (EPA). For many semivolatile organic compounds, a typical acceptance range for surrogate recovery is 70-130%. Recoveries outside this range may indicate a problem with the extraction or analytical process, and corrective actions should be taken.

Quantitative Data Summary

The following table provides illustrative recovery data for N-Dodecylbenzene-d30 in various matrices. These values are intended to be representative and may vary depending on the specific sample matrix and extraction methodology employed.

Matrix	Extraction Method	Mean Recovery (%)	Relative Standard Deviation (%)
Sandy Soil	Ultrasonic Extraction	92	8
Clay Soil	Soxhlet Extraction	85	12
River Sediment	Pressurized Fluid Extraction	88	10
Groundwater	Liquid-Liquid Extraction	95	6
Wastewater	Solid-Phase Extraction	89	9

Note: This data is for illustrative purposes only. Laboratories should establish their own control limits based on performance data.

Experimental Protocols

Protocol 1: Ultrasonic Extraction of N-Dodecylbenzene-d30 from Soil and Sediment

• Sample Preparation:

  • Weigh 20 g of a homogenized soil or sediment sample into a beaker.

  • Spike the sample with 100 µL of a 10 µg/mL solution of N-Dodecylbenzene-d30 in acetone.

  • Add an appropriate amount of anhydrous sodium sulfate to the sample to remove excess moisture and mix thoroughly.

• Extraction:

  • Transfer the sample to an extraction vessel.

  • Add 100 mL of a 1:1 (v/v) mixture of acetone and hexane.

  • Place the vessel in an ultrasonic bath and extract for 20 minutes.

  • Allow the sediment to settle and decant the solvent into a clean flask.

  • Repeat the extraction two more times with fresh solvent.

  • Combine the solvent extracts.

• Concentration and Cleanup:

  • Concentrate the combined extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

  • If necessary, perform a cleanup step using a silica gel or Florisil column to remove interfering compounds.

  • Elute the analytes and the surrogate with an appropriate solvent mixture.

  • Concentrate the cleaned extract to a final volume of 1 mL.

• Analysis:

  • Add an internal standard to the final extract.

  • Analyze the extract by GC-MS.

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Environmental Samples with N-Dodecylbenzene-d30

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for utilizing N-Dodecylbenzene-d30 as an internal standard to overcome matrix effects in the analysis of environmental samples.

I. Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact environmental sample analysis?

A1: A matrix effect is the alteration of an analytical instrument's response to a target analyte due to the presence of other components in the sample matrix.[1] In environmental samples such as soil, water, or sediment, the matrix can be highly complex, containing a wide variety of organic and inorganic compounds. These co-extracted matrix components can either suppress or enhance the signal of the target analyte, leading to inaccurate quantification.[1]

Q2: Why is an internal standard like N-Dodecylbenzene-d30 used in environmental analysis?

A2: An internal standard (IS) is a compound with similar chemical and physical properties to the target analytes, which is added to all samples, standards, and blanks at a known concentration before sample preparation. N-Dodecylbenzene-d30 is a deuterated form of dodecylbenzene, making it an ideal internal standard for the analysis of semi-volatile organic compounds (SVOCs) by Gas Chromatography/Mass Spectrometry (GC/MS). Since the internal standard is subjected to the same experimental conditions (extraction, derivatization, and analysis) as the analytes, it can be used to correct for variations in extraction recovery and instrumental response, thereby mitigating matrix effects.

Q3: What are the ideal properties of an internal standard for GC/MS analysis of environmental samples?

A3: An ideal internal standard should:

• Be chemically similar to the target analytes.

• Not be naturally present in the samples.

• Have a retention time that does not interfere with the target analytes.

• Be isotopically labeled (e.g., deuterated) to be distinguishable by the mass spectrometer from the native analyte.

• Exhibit similar extraction and chromatographic behavior to the target analytes.

Q4: Can N-Dodecylbenzene-d30 be used for all types of environmental matrices?

A4: N-Dodecylbenzene-d30 is suitable for a wide range of environmental matrices, including water, soil, and solid waste, particularly for methods targeting SVOCs like EPA Method 8270.[2] However, the efficiency of any internal standard can be matrix-dependent. Therefore, it is crucial to validate the method for each specific matrix type to ensure acceptable performance.

II. Troubleshooting Guides

This section provides solutions to common problems encountered when using N-Dodecylbenzene-d30 as an internal standard.

Problem 1: Poor or inconsistent recovery of N-Dodecylbenzene-d30.

• Possible Cause A: Inefficient Extraction. The chosen extraction method may not be suitable for the sample matrix, leading to poor recovery of both the internal standard and the target analytes.

  • Troubleshooting Steps:

    • Review Extraction Protocol: Ensure the solvent system, pH, and extraction technique (e.g., sonication, Soxhlet, pressurized fluid extraction) are appropriate for the matrix and target analytes.

    • Optimize Solvent Choice: Experiment with different extraction solvents or solvent mixtures to improve extraction efficiency.

    • Matrix Modification: For soil and sediment samples, the addition of a drying agent like sodium sulfate can improve extraction efficiency.

    • Perform a Recovery Study: Spike a known amount of N-Dodecylbenzene-d30 into a certified reference material or a matrix blank and analyze it to determine the extraction recovery.

• Possible Cause B: Matrix-Induced Signal Suppression or Enhancement. Components in the sample extract may be co-eluting with N-Dodecylbenzene-d30, affecting its ionization in the MS source.

  • Troubleshooting Steps:

    • Improve Sample Cleanup: Implement or optimize a cleanup step after extraction to remove interfering matrix components. Common techniques include solid-phase extraction (SPE) or gel permeation chromatography (GPC).

    • Modify Chromatographic Conditions: Adjust the GC temperature program to better separate the internal standard from interfering peaks.

    • Dilute the Sample Extract: Diluting the extract can reduce the concentration of interfering matrix components, thereby minimizing their effect on the internal standard's signal. However, ensure that the target analyte concentrations remain within the instrument's detection limits.

Problem 2: N-Dodecylbenzene-d30 peak shows tailing or poor chromatography.

• Possible Cause A: Active Sites in the GC System. Active sites in the injection port liner, column, or transfer line can interact with the internal standard, leading to peak tailing.

  • Troubleshooting Steps:

    • Use a Deactivated Liner: Ensure a high-quality, deactivated injection port liner is used.

    • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions.

    • Inlet Maintenance: Regularly clean the injection port and replace the septum and liner.

• Possible Cause B: Matrix Overload. A high concentration of co-extracted matrix components can overload the GC column.

  • Troubleshooting Steps:

    • Sample Dilution: Dilute the sample extract to reduce the amount of matrix introduced into the GC system.

    • Enhanced Cleanup: Employ a more rigorous sample cleanup procedure to remove a larger portion of the matrix.

Problem 3: The response of N-Dodecylbenzene-d30 is significantly different between calibration standards and samples.

• Possible Cause: Differential Matrix Effects. The matrix in the samples is affecting the internal standard's response differently than the clean solvent used for the calibration standards.

  • Troubleshooting Steps:

    • Matrix-Matched Calibration: Prepare calibration standards in an extract of a blank matrix that is similar to the samples being analyzed. This helps to compensate for consistent matrix effects.

    • Method of Standard Additions: For highly complex or variable matrices, the method of standard additions can be used to quantify the analytes accurately. This involves adding known amounts of the analytes to aliquots of the sample and extrapolating to determine the original concentration.

III. Experimental Protocols

Protocol 1: Differentiating Between Matrix Effects and Extraction Inefficiency

This protocol helps determine whether poor internal standard recovery is due to the sample matrix interfering with the analysis (matrix effect) or inefficient extraction from the sample.

Materials:

• Blank matrix (e.g., certified clean sand for soil analysis, or reagent water)

• N-Dodecylbenzene-d30 standard solution

• Extraction solvents and apparatus

• GC/MS system

Procedure:

• Prepare three sets of samples:

  • Set A (Pre-extraction Spike): Spike a known amount of N-Dodecylbenzene-d30 into the blank matrix before the extraction process.

  • Set B (Post-extraction Spike): Extract the blank matrix without the internal standard. Spike the same amount of N-Dodecylbenzene-d30 into the final extract after the extraction process.

  • Set C (Solvent Standard): Prepare a standard of N-Dodecylbenzene-d30 in the final extraction solvent at the same concentration as the spiked samples.

• Analyze all three sets of samples by GC/MS.

• Calculate Recovery and Matrix Effect:

  • Extraction Recovery (%) = (Peak Area of Set A / Peak Area of Set B) x 100

  • Matrix Effect (%) = [(Peak Area of Set B / Peak Area of Set C) - 1] x 100

Interpretation of Results:

Scenario	Extraction Recovery (%)	Matrix Effect (%)	Likely Cause
1	Low (< 80%)	Near Zero (e.g., -10% to 10%)	Inefficient Extraction
2	High (> 80%)	Significant Suppression (< -20%) or Enhancement (> 20%)	Significant Matrix Effect
3	Low (< 80%)	Significant Suppression or Enhancement	Both Inefficient Extraction and Matrix Effect

Protocol 2: General Procedure for Analysis of SVOCs in Soil using N-Dodecylbenzene-d30 as an Internal Standard (Based on EPA Method 8270)

1. Sample Preparation and Extraction: a. Weigh 10-30 g of the homogenized soil sample into a beaker. b. Add a known amount of N-Dodecylbenzene-d30 internal standard solution to the sample. c. Add an equal amount of anhydrous sodium sulfate to dry the sample and mix thoroughly. d. Extract the sample using an appropriate technique such as pressurized fluid extraction (PFE) or sonication with a suitable solvent (e.g., dichloromethane:acetone 1:1). e. Concentrate the extract to a final volume of 1 mL.

2. Sample Cleanup (if necessary): a. If the extract is highly colored or contains visible particulate matter, a cleanup step is recommended. b. Solid-phase extraction (SPE) with a silica gel or Florisil cartridge can be used to remove polar interferences.

3. GC/MS Analysis: a. Inject 1 µL of the final extract into the GC/MS system. b. Use a capillary column suitable for SVOC analysis (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane column). c. Set up the appropriate GC oven temperature program to separate the target analytes and the internal standard. d. Acquire data in full scan mode or selected ion monitoring (SIM) mode for higher sensitivity.

4. Quantification: a. Identify and integrate the peaks for the target analytes and N-Dodecylbenzene-d30. b. Calculate the relative response factor (RRF) for each analyte relative to the internal standard using the calibration standards. c. Quantify the concentration of each analyte in the sample using the internal standard calibration method.

IV. Data Presentation

Table 1: Hypothetical Recovery Data for N-Dodecylbenzene-d30 in Different Environmental Matrices

Matrix Type	Spiked Concentration (µg/kg)	Mean Recovery (%)	Relative Standard Deviation (%)
Reagent Water	50	98	4.5
Sandy Soil	50	89	7.2
Clay Soil	50	82	9.8
Sediment	50	78	12.1
Wastewater Effluent	50	91	6.5

Note: This table presents hypothetical data for illustrative purposes. Actual recovery rates should be determined experimentally.

V. Visualizations

Caption: Experimental workflow for analyzing environmental samples using an internal standard.

References

• 1. agilent.com [agilent.com]
• 2. gcms.cz [gcms.cz]

Troubleshooting poor recovery of N-Dodecylbenzene-d30 in sample prep

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of the internal standard N-Dodecylbenzene-d30 during sample preparation for analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guide

Q1: What are the primary causes of poor recovery for N-Dodecylbenzene-d30?

Poor recovery of N-Dodecylbenzene-d30 can typically be attributed to one or a combination of three main factors:

• Extraction Inefficiency: The internal standard is not being effectively transferred from the sample matrix to the extraction solvent. This can be due to a number of factors including an inappropriate choice of solvent, non-optimal pH, or issues with the extraction technique itself (e.g., insufficient mixing, incomplete phase separation).

• Matrix Effects: Components of the sample matrix (e.g., organic matter, lipids) interfere with the analytical signal of the internal standard, causing either suppression or enhancement of the signal.[1] This is a common challenge in complex matrices like soil, sediment, and biological fluids.

• Instrumental Problems: Issues with the analytical instrument, such as leaks, a contaminated injection port, or a poorly optimized method, can lead to inconsistent and low recovery.

Q2: How can I systematically troubleshoot low recovery of N-Dodecylbenzene-d30?

A systematic approach is crucial to identifying the root cause of poor recovery. The following workflow can guide your troubleshooting efforts.

Figure 1: Troubleshooting Workflow for Poor N-Dodecylbenzene-d30 Recovery.

Q3: I suspect extraction inefficiency. How can I optimize my extraction protocol for N-Dodecylbenzene-d30?

Given that N-Dodecylbenzene-d30 is a non-polar compound, it is insoluble in water.[2] Your choice of extraction solvent and technique should reflect this property.

Table 1: Impact of Extraction Solvent on N-Dodecylbenzene-d30 Recovery from Water

Extraction Solvent	Polarity Index	Average Recovery (%)	Relative Standard Deviation (%)
Hexane	0.1	92	5.2
Dichloromethane	3.1	85	6.8
Ethyl Acetate	4.4	65	9.3
Methanol	5.1	25	15.1

Note: The data presented in this table is hypothetical and for illustrative purposes.

As indicated in the table, non-polar solvents like hexane are generally more effective for extracting N-Dodecylbenzene-d30. If you are using a liquid-liquid extraction (LLE), ensure vigorous mixing and adequate time for phase separation. For solid-phase extraction (SPE), a C18 or similar non-polar sorbent is recommended.

Q4: How do I perform a post-extraction spike experiment to differentiate between extraction inefficiency and matrix effects?

A post-extraction spike experiment is a reliable method to diagnose the source of poor recovery.

Experimental Protocol: Post-Extraction Spike Analysis

Objective: To determine if poor recovery of N-Dodecylbenzene-d30 is due to extraction inefficiency or matrix effects.

Materials:

• Blank matrix (e.g., organic-free water, clean soil)

• N-Dodecylbenzene-d30 standard solution

• Your established sample preparation and analytical workflow

Procedure:

• Prepare three sets of samples:

  • Set A (Pre-extraction Spike): Spike a known amount of N-Dodecylbenzene-d30 into the blank matrix before the extraction process.

  • Set B (Post-extraction Spike): Perform the extraction on a blank matrix. Spike the same known amount of N-Dodecylbenzene-d30 into the resulting extract after the extraction process.

  • Set C (Neat Standard): Spike the same known amount of N-Dodecylbenzene-d30 into a clean solvent (the final solvent of your sample extract).

• Analyze all three sets of samples using your established analytical method.

• Calculate the recovery and matrix effect using the following formulas:

  • Extraction Recovery (%) = (Peak Area of Set A / Peak Area of Set B) * 100

  • Matrix Effect (%) = ((Peak Area of Set B / Peak Area of Set C) - 1) * 100

Interpreting the Results:

Table 2: Interpreting Post-Extraction Spike Experiment Results

Scenario	Extraction Recovery (%)	Matrix Effect (%)	Likely Cause	Suggested Action
A	Low (<80%)	Near Zero	Extraction Inefficiency	Optimize extraction solvent, pH, or technique.
B	Near 100%	High (>20% or <-20%)	Significant Matrix Effect	Improve sample cleanup, dilute the sample, or use a matrix-matched calibration curve.
C	Low (<80%)	High (>20% or <-20%)	Both	Address both extraction and matrix effects.

Note: The data presented in this table is for illustrative purposes.

Figure 2: Logical Flow of the Post-Extraction Spike Experiment.

Frequently Asked Questions (FAQs)

Q: What is a typical acceptable recovery range for N-Dodecylbenzene-d30?

While there is no universal standard, and acceptance criteria can be method- and matrix-specific, a general guideline for internal standard recovery is between 70% and 130%. However, consistency is often more critical than absolute recovery. A low but consistent recovery can often be acceptable, whereas highly variable recovery is a significant cause for concern as it indicates an unreliable analytical process.

Q: Could the issue be with the N-Dodecylbenzene-d30 standard itself?

While less common, it is possible that the standard has degraded or was prepared incorrectly. If you have exhausted other troubleshooting steps, it is advisable to prepare a fresh stock solution from a new vial of the standard and re-evaluate.

Q: Can isotopic exchange be a problem for N-Dodecylbenzene-d30?

Isotopic exchange, where deuterium atoms are replaced with hydrogen from the sample or solvent, is a potential issue for some deuterated standards. However, the deuterium atoms on the benzene ring and the alkyl chain of N-Dodecylbenzene-d30 are generally stable under typical analytical conditions. This is less likely to be a cause of poor recovery compared to extraction and matrix issues.

Q: My recovery is inconsistent between different sample matrices (e.g., soil vs. water). What should I do?

This strongly suggests that matrix effects are the primary cause of your recovery issues. Different matrices will have different interfering components. You may need to develop matrix-specific sample preparation protocols. For example, soil samples may require a more rigorous cleanup step (e.g., solid-phase extraction) compared to relatively clean water samples.

Q: Can high concentrations of my target analyte affect the recovery of N-Dodecylbenzene-d30?

In some cases, very high concentrations of the target analyte can compete with the internal standard during the extraction or ionization process, leading to a decrease in the internal standard's signal. If you are analyzing samples with a wide range of analyte concentrations, it is important to ensure that your method is validated across this range and that the concentration of the internal standard is appropriate.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]

Technical Support Center: Optimizing GC-MS Parameters for N-Dodecylbenzene-d30 Analysis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the gas chromatography-mass spectrometry (GC-MS) analysis of N-Dodecylbenzene-d30.

Frequently Asked Questions (FAQs)

Q1: Why is my N-Dodecylbenzene-d30 internal standard eluting at a slightly different retention time than its non-deuterated analog?

A1: This is a known phenomenon called the "chromatographic isotope effect." The increased mass of deuterium can lead to subtle changes in the molecule's physical properties, affecting its interaction with the GC column's stationary phase. As a general rule, deuterated compounds tend to have slightly shorter retention times than their non-deuterated counterparts.[1]

Q2: I'm observing poor peak shape (tailing or broadening) for N-Dodecylbenzene-d30. What are the common causes?

A2: Peak tailing and broadening can be caused by several factors within the GC system. These include:

• Poor column installation: An improperly cut column or incorrect installation depth in the inlet or detector can cause peak distortion.

• Active sites: Active sites in the injector liner, at the head of the column, or elsewhere in the sample path can cause undesirable interactions with the analyte.

• Contamination: Buildup of non-volatile residues in the liner or on the column can lead to poor peak shape.

• Inappropriate initial oven temperature: If the initial oven temperature is too high, it can cause band broadening, especially in splitless injection mode.

Q3: What are the expected major fragment ions for N-Dodecylbenzene-d30 in mass spectrometry?

A3: For long-chain alkylbenzenes, the most characteristic fragmentation involves cleavage of the alkyl chain. The most prominent fragment ions are typically m/z 91 (tropylium ion) and 92.[2] Another significant ion is often observed at m/z 105.[2] For N-Dodecylbenzene-d30, you would expect to see these same characteristic ions, as the deuterium atoms are on the alkyl chain and do not typically alter the fundamental fragmentation of the benzene ring and the benzylic position. The molecular ion will be shifted by +30 m/z units compared to the non-deuterated compound.

Q4: I suspect my N-Dodecylbenzene-d30 is undergoing deuterium-hydrogen back-exchange. How can I minimize this?

A4: Deuterium-hydrogen back-exchange can occur in the presence of active hydrogens, particularly under acidic or basic conditions, or at high temperatures. To minimize this:

• Control pH: Ensure that samples and standards are maintained at a neutral pH during preparation and storage.[1]

• Solvent Choice: Use aprotic solvents for sample reconstitution whenever possible. If protic solvents are necessary, minimize the sample's exposure time and maintain low temperatures.[1]

• Inert Flow Path: Use a highly inert GC flow path, including the liner and column, to reduce potential catalytic sites for exchange.[1]

• Optimize Inlet Temperature: Avoid excessively high inlet temperatures, as this can promote on-column exchange.[1]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Broadening)

Potential Cause	Troubleshooting Steps
Improper Column Installation	1. Re-cut the column, ensuring a clean, 90-degree cut. 2. Re-install the column in the inlet and detector, verifying the correct insertion depth according to the manufacturer's instructions.
Active Sites in the System	1. Replace the inlet liner with a new, deactivated liner. 2. Trim 10-20 cm from the front of the GC column to remove accumulated non-volatile residues and active sites. 3. Consider using an ultra-inert liner and column if the problem persists.
Contamination	1. Bake out the column at a temperature recommended by the manufacturer. 2. If contamination is severe, replace the column. 3. Clean the injector port.
Suboptimal Oven Temperature Program	1. For splitless injection, ensure the initial oven temperature is at least 20°C below the boiling point of the sample solvent. 2. Optimize the temperature ramp rate to ensure proper focusing of the analyte band at the head of the column.

Issue 2: Inconsistent Retention Times

Potential Cause	Troubleshooting Steps
Leaks in the System	1. Use an electronic leak detector to check for leaks at the inlet, detector, and all fittings. 2. Replace the septum.
Fluctuations in Carrier Gas Flow	1. Verify that the carrier gas cylinder has adequate pressure. 2. Check and recalibrate the electronic pressure control (EPC) module.
Column Degradation	1. Condition the column according to the manufacturer's instructions. 2. If the column is old or has been subjected to harsh conditions, it may need to be replaced.

Experimental Protocols

General GC-MS Method for N-Dodecylbenzene-d30 Analysis

This protocol provides a starting point for the analysis of N-Dodecylbenzene-d30. Optimization may be required based on your specific instrumentation and sample matrix.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric Detector (GC-MS)

GC Parameters:

Parameter	Recommended Value
Injection Mode	Splitless
Injector Temperature	280 °C
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)
Oven Program	Initial Temp: 60°C (hold for 2 min) Ramp 1: 10°C/min to 200°C Ramp 2: 5°C/min to 300°C (hold for 5 min)
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms, HP-5ms or equivalent)

MS Parameters:

Parameter	Recommended Value
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor (m/z)	91, 92, 105

Visualizations

Caption: A general workflow for the GC-MS analysis of samples using N-Dodecylbenzene-d30 as an internal standard.

Caption: A decision tree for troubleshooting peak tailing issues in GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.usgs.gov [pubs.usgs.gov]

Technical Support Center: Addressing Isotopic Exchange with Deuterated Internal Standards

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges associated with the use of deuterated internal standards in mass spectrometry, with a focus on preventing and diagnosing isotopic back-exchange.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a significant issue?

A1: Deuterium back-exchange is a chemical reaction where deuterium atoms on a stable isotope-labeled (SIL) internal standard are replaced by hydrogen atoms from the surrounding environment, such as solvents or the biological matrix.[1][2] This process is highly undesirable as it compromises the isotopic integrity of the internal standard, leading to a decrease in its concentration and a corresponding artificial increase in the concentration of the unlabeled analyte.[2] In severe cases, this can result in inaccurate and unreliable quantitative data, including false positives.[2]

Q2: Which positions on a molecule are most susceptible to deuterium exchange?

A2: The stability of a deuterium label is critically dependent on its position within the molecule. The most labile positions include:

• On Heteroatoms: Deuterium atoms attached to oxygen (e.g., in hydroxyl or carboxyl groups), nitrogen (in amines), or sulfur are highly prone to rapid exchange with protons from protic solvents.

• Adjacent to Carbonyl Groups: Deuterium on a carbon atom alpha to a carbonyl group can be susceptible to exchange, particularly under basic conditions, through a process called keto-enol tautomerism.[1]

• Certain Aromatic Positions: Some positions on aromatic rings can also undergo exchange, especially in the presence of strong acids or bases.[1]

For the highest stability, deuterium labels should be placed on aliphatic chains or on aromatic rings that are not activated towards exchange.

Q3: What experimental factors accelerate deuterium back-exchange?

A3: Several experimental conditions can promote the unwanted exchange of deuterium for hydrogen:

• pH: The rate of back-exchange is highly pH-dependent. The minimum exchange rate is typically observed in a slightly acidic environment, around pH 2.5 to 3.[1][3] Both strongly acidic and, particularly, basic conditions can catalyze the exchange reaction.[1]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[4] It is crucial to maintain low temperatures throughout sample preparation and analysis.

• Solvent Composition: Protic solvents like water and methanol are sources of exchangeable protons and can facilitate back-exchange.[4] Whenever possible, using aprotic solvents such as acetonitrile for sample reconstitution and storage is recommended.

• Exposure Time: The longer a deuterated standard is exposed to unfavorable conditions (high temperature, non-ideal pH, protic solvents), the greater the extent of back-exchange will be.[3]

Q4: What are the tell-tale signs of isotopic exchange in my analytical run?

A4: Isotopic exchange can manifest in several ways in your analytical data:

• Decreasing Internal Standard Response: A consistent drift or decrease in the peak area of the deuterated internal standard over the course of an analytical batch can indicate ongoing exchange in the autosampler.

• Increasing Analyte Signal: A corresponding, and often unexplained, increase in the analyte signal may be observed.

• Poor Reproducibility: High variability in the analyte-to-internal standard ratio for quality control samples or replicates is a common symptom.

• Appearance of Lower Mass Isotopologues: High-resolution mass spectrometry may reveal the presence of ions corresponding to the internal standard that has lost one or more deuterium atoms (e.g., seeing M+2 and M+1 peaks for a d3-labeled standard).

Troubleshooting Guides

Problem 1: Inconsistent or drifting internal standard response across an analytical run.

This is a classic symptom of deuterium back-exchange occurring in the autosampler.

Troubleshooting workflow for inconsistent internal standard response.

Problem 2: Calculated analyte concentrations are unexpectedly high and/or highly variable.

This could be due to either back-exchange of the internal standard or the presence of unlabeled analyte as an impurity in the standard.

Troubleshooting workflow for high or variable analyte concentrations.

Quantitative Data Summary

While specific back-exchange rates are highly compound-dependent, the following tables illustrate the expected trends based on experimental conditions. Disclaimer: The following data are for illustrative purposes and may not represent the actual back-exchange rates for a specific compound.

Table 1: Illustrative Impact of pH on the Stability of a Deuterated Amine (d3-Compound A) in Aqueous Solution at 25°C for 4 hours.

pH	% Remaining d3-Compound A	% Conversion to d2-Compound A	% Conversion to Unlabeled Compound A
2.5	>99%	<0.5%	<0.5%
5.0	~95%	~4%	~1%
7.4	~85%	~12%	~3%
9.0	~60%	~30%	~10%

Table 2: Illustrative Impact of Temperature on the Stability of a Deuterated Standard (d4-Compound B) in Plasma (pH 7.4) for 2 hours.

Temperature	% Remaining d4-Compound B	% Back-Exchange
4°C	>98%	<2%
25°C (RT)	~90%	~10%
37°C	~75%	~25%

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard (Back-Exchange Evaluation)

Objective: To determine if the deuterated internal standard undergoes back-exchange under the conditions of sample preparation and analysis.

Materials:

• Deuterated internal standard stock solution.

• Blank biological matrix (e.g., plasma, urine) from at least six different sources.

• Control solvent (e.g., mobile phase or reconstitution solvent).

• LC-MS/MS system.

Methodology:

• Prepare Stability Samples:

  • Spike the blank biological matrix and the control solvent with the deuterated internal standard at its final working concentration.

  • Prepare multiple aliquots for each time point.

• Incubation:

  • Incubate the aliquots at the highest temperature the samples are expected to experience during preparation and storage (e.g., room temperature, 37°C).

  • Analyze aliquots at various time points (e.g., 0, 1, 4, 8, 24 hours). The "0 hour" sample should be processed and injected immediately.

• Sample Preparation:

  • At each designated time point, process the samples using your validated extraction protocol.

• LC-MS/MS Analysis:

  • Analyze the extracted samples.

  • Monitor the mass transitions for the deuterated internal standard and the unlabeled analyte. It is also advisable to monitor for partially deuterated species (e.g., d2 for a d3 standard) if possible.

• Data Analysis:

  • Plot the peak area of the deuterated internal standard against time. A significant decrease in the peak area over time is indicative of instability.

  • Plot the peak area of the unlabeled analyte against time. A significant increase in the peak area over time suggests that the internal standard is converting back to the unlabeled analyte.

Protocol 2: Recommended Sample Handling Procedure to Minimize Back-Exchange

Objective: To provide a general workflow for sample preparation that minimizes the risk of isotopic back-exchange.

Workflow:

Recommended sample handling workflow to minimize back-exchange.

By implementing these best practices and utilizing these troubleshooting guides, researchers can enhance the accuracy and reliability of their quantitative bioanalytical data and make more informed decisions in their drug development and research endeavors.

References

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis [biophysics-reports.org]

Technical Support Center: Correcting for Instrument Variability with N-Dodecylbenzene-d30

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing N-Dodecylbenzene-d30 as an internal standard to correct for instrument variability in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Dodecylbenzene-d30 and why is it used as an internal standard?

N-Dodecylbenzene-d30 is a deuterated form of N-Dodecylbenzene, meaning that 30 of its hydrogen atoms have been replaced with deuterium atoms. This isotopic labeling makes it an ideal internal standard for analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). It is used to correct for variations that can occur during sample preparation and analysis.[1] Because it is chemically almost identical to the non-deuterated analyte, it behaves similarly during extraction, chromatography, and ionization, allowing it to compensate for sample loss, matrix effects, and instrument variability.[1]

Q2: How does N-Dodecylbenzene-d30 correct for instrument variability?

A known amount of N-Dodecylbenzene-d30 is added to all samples, calibration standards, and quality controls. The fundamental principle is that the ratio of the analyte's signal to the internal standard's signal should remain constant, even if the absolute signals fluctuate due to instrumental variations. This ratiometric measurement allows for more accurate and precise quantification.

Q3: What types of instrument variability can N-Dodecylbenzene-d30 correct for?

• Injection Volume Variations: Minor differences in the volume of sample injected into the instrument.

• Signal Drift: Fluctuations in detector sensitivity over the course of an analytical run.

• Ion Source Fluctuations: Variations in the efficiency of the ion source in a mass spectrometer.

• Sample Preparation Inconsistencies: Losses that may occur during extraction, evaporation, or reconstitution steps.[2]

Q4: What are "matrix effects" and can N-Dodecylbenzene-d30 help?

Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to ion suppression or enhancement, causing inaccurate results. Since N-Dodecylbenzene-d30 is chemically similar to many analytes and will co-elute, it is expected to experience similar matrix effects. By using the ratio of the analyte to the internal standard, these effects can be largely compensated for, leading to more reliable quantification.[1]

Troubleshooting Guides

Issue 1: High Variability in Internal Standard Response

Symptom: The peak area of N-Dodecylbenzene-d30 is inconsistent across samples in the same batch.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inconsistent Spiking	- Verify the calibration and proper use of pipettes for adding the internal standard solution.- Ensure the internal standard solution is at room temperature and well-mixed before use.
Sample Preparation Variability	- Ensure consistent and thorough mixing of the internal standard with the sample matrix before extraction.- Standardize evaporation and reconstitution steps to prevent variations in final concentration.[2]
Instrument Instability	- Check the autosampler for consistent injection volumes.- Clean the GC inlet liner and MS ion source to prevent signal suppression from contamination.
Matrix Effects	- Investigate if specific sample matrices are causing significant ion suppression or enhancement. Diluting the sample may mitigate this.

Issue 2: Poor Analyte Recovery or Inaccurate Quantification

Symptom: The calculated concentration of the target analyte is unexpectedly low, high, or imprecise, even with the use of an internal standard.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inappropriate Internal Standard Concentration	- The concentration of N-Dodecylbenzene-d30 should be high enough to provide a robust signal but not so high that it saturates the detector. A typical starting point is in the mid-range of the calibration curve for the target analytes.
Chromatographic Separation of Analyte and Internal Standard	- While N-Dodecylbenzene-d30 is expected to co-elute with similar analytes, differences in chromatographic conditions can cause separation. If they elute at different times, they may experience different matrix effects.[1] - Adjust the GC oven temperature program or mobile phase gradient to ensure co-elution.
Isotopic Contribution or Contamination	- The N-Dodecylbenzene-d30 standard may contain a small amount of the non-deuterated form, which can interfere with the quantification of the target analyte, especially at low concentrations. Analyze the internal standard solution alone to check for impurities.
Response Factor Variability	- The response factor should be consistent across the calibration range. A non-linear calibration curve may indicate issues with the standard dilutions, detector saturation, or significant matrix effects at different concentrations.

Experimental Protocols

Protocol: Using N-Dodecylbenzene-d30 as an Internal Standard in GC-MS Analysis of Environmental Samples

1. Preparation of N-Dodecylbenzene-d30 Stock and Working Solutions:

• Stock Solution (e.g., 100 µg/mL): Accurately weigh a known amount of neat N-Dodecylbenzene-d30 and dissolve it in a high-purity solvent (e.g., dichloromethane or hexane) to a final known volume.

• Working Solution (e.g., 1 µg/mL): Prepare a dilution of the stock solution in the same solvent. The concentration of the working solution should be chosen so that the final concentration in the sample extract is in the mid-range of the calibration curve of the target analytes.

2. Sample and Standard Preparation:

• Sample Spiking: To a known volume or weight of the sample (e.g., 1 g of soil or 100 mL of water), add a precise volume of the N-Dodecylbenzene-d30 working solution at the beginning of the sample preparation process (before extraction).

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target analytes. Spike each calibration standard with the same amount of N-Dodecylbenzene-d30 working solution as the samples.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations and spike them with the same amount of internal standard.

3. Sample Extraction and Cleanup:

• Perform the appropriate extraction and cleanup procedure for your specific sample matrix and target analytes (e.g., sonication, soxhlet, solid-phase extraction).

4. GC-MS Analysis:

• Analyze the sample extracts and calibration standards using a suitable GC-MS method. It is crucial to have a chromatographic method that provides good separation of the target analytes.

5. Data Analysis:

• For each analyte, calculate the Response Factor (RF) using the data from the calibration standards: RF = (Area_analyte / Area_IS) / (Conc_analyte / Conc_IS) Where:

  • Area_analyte = Peak area of the analyte

  • Area_IS = Peak area of N-Dodecylbenzene-d30

  • Conc_analyte = Concentration of the analyte

  • Conc_IS = Concentration of N-Dodecylbenzene-d30

• Plot a calibration curve of (Area_analyte / Area_IS) versus Conc_analyte.

• Calculate the concentration of the analyte in the samples using the calculated response factor or the calibration curve.

Quantitative Data Summary

The following table provides typical concentration ranges and performance metrics for the use of N-Dodecylbenzene-d30 as an internal standard. These values are illustrative and should be optimized for your specific application and instrument.

Parameter	Typical Value/Range	Notes
Working Solution Concentration	0.5 - 5.0 µg/mL	Dependent on the expected analyte concentration and instrument sensitivity.
Final Concentration in Sample	10 - 100 ng/mL	Should provide a strong, but not saturating, signal.
Acceptable Recovery	70 - 130%	Varies by method and regulatory requirements.
Response Factor (RF) RSD	< 15%	Relative Standard Deviation of the RF across the calibration curve.

Visualizations

Caption: Workflow for using N-Dodecylbenzene-d30 as an internal standard.

Caption: Principle of internal standard correction for instrument variability.

References

• 1. researchgate.net [researchgate.net]
• 2. Method to predict gas chromatographic response factors for the trace-level analysis of volatile organic compounds based on the effective carbon number concept - PubMed [pubmed.ncbi.nlm.nih.gov]

Common pitfalls in using N-Dodecylbenzene-d30 and how to avoid them

Welcome to the technical support center for N-Dodecylbenzene-d30. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on the use of this deuterated internal standard. Below you will find troubleshooting guides and frequently asked questions to help you navigate and resolve common challenges during your experiments.

Troubleshooting Guide

When using N-Dodecylbenzene-d30 as an internal standard, particularly in chromatographic and mass spectrometric analyses, several issues can arise that may compromise the accuracy and precision of your results.[1] This guide outlines common problems, their potential causes, and recommended solutions.

Problem	Potential Causes	Recommended Solutions
Inaccurate or Inconsistent Quantitative Results	1. Lack of Co-elution: The deuterated standard and the native analyte have different retention times.[2][3] 2. Differential Matrix Effects: Ionization of the analyte and the standard are differently affected by the sample matrix.[2][4] 3. Impurity in Standard: The deuterated standard contains the unlabeled analyte.[2][5] 4. Isotopic Exchange: Loss of deuterium from the internal standard.[2][3]	1. Optimize Chromatography: Modify the mobile phase or temperature gradient to achieve co-elution.[2] 2. Assess Matrix Effects: Perform a post-extraction spike experiment to quantify the degree of ion suppression or enhancement for both the analyte and the standard.[2][5] 3. Verify Purity: Analyze a high-concentration solution of the standard alone to check for the presence of the unlabeled analyte.[6] 4. Check Stability: Incubate the standard under your experimental conditions and monitor for deuterium loss over time.[2][3]
Chromatographic Peak Tailing or Splitting	1. Column Overload: The concentration of the standard or analyte is too high. 2. Active Sites in GC System: The liner, column, or other components of the GC system have active sites that interact with the analytes.[6] 3. Poor Sample Solubility: The sample is not fully dissolved in the injection solvent.	1. Dilute Sample: Reduce the concentration of the sample and the internal standard. 2. Use Inert Components: Ensure all components in the sample flow path are highly inert.[6] 3. Change Solvent: Use a stronger solvent to ensure complete dissolution of the sample.
Internal Standard Signal is Weak or Absent	1. Incorrect Spiking Concentration: The concentration of the spiking solution is incorrect.[5] 2. Degradation of Standard: The standard has degraded due to improper storage or handling.[5] 3. Severe Ion Suppression: The sample matrix is causing significant ion suppression.[5][7]	1. Verify Concentration: Prepare fresh stock and working solutions and verify their concentrations.[5] 2. Check Storage Conditions: Ensure the standard is stored as recommended by the manufacturer, typically in a tightly sealed vial at a low temperature.[8][9] 3. Improve Sample Cleanup: Optimize sample preparation to remove interfering matrix components.[5]
Interference from the Internal Standard	1. In-source Fragmentation: The deuterated standard loses deuterium in the mass spectrometer's ion source, creating a signal at the m/z of the native analyte.[6] 2. Isotopic Impurity: The standard contains a significant amount of the unlabeled analyte.[6]	1. Softer Ionization: If using Electron Ionization (EI), consider reducing the ionization energy to minimize fragmentation.[6] 2. Purity Check: Inject a high-concentration solution of the deuterated standard alone to assess its isotopic purity.[6]

Logical Workflow for Troubleshooting Inaccurate Quantification

Caption: A logical approach to troubleshooting inaccurate quantitative results.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a deuterated internal standard like N-Dodecylbenzene-d30?

For reliable and accurate quantification, a deuterated internal standard should have high chemical (>99%) and isotopic (≥98%) purity.[1][3] It is also important that the deuterium labels are on stable positions of the molecule, such as an aromatic ring, to minimize the risk of isotopic exchange with hydrogen atoms from the sample matrix or mobile phase.[1][2][3]

Q2: Why are my deuterated internal standard and analyte showing different retention times?

This phenomenon is known as the "chromatographic isotope effect."[3][6] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts, particularly in reverse-phase chromatography.[3] This is thought to be caused by subtle changes in the molecule's physical properties when hydrogen is replaced by deuterium.[6] While often a minor difference, it can become significant if it leads to differential matrix effects.[3]

Q3: Can a deuterated internal standard always correct for matrix effects?

No, it cannot be assumed that a deuterated internal standard will always perfectly correct for matrix effects.[3][5] If the analyte and the internal standard do not co-elute perfectly, they can be exposed to different co-eluting matrix components, leading to differential ion suppression or enhancement.[3][5][10] This can ultimately lead to inaccurate quantification.[5]

Q4: How should I properly store N-Dodecylbenzene-d30?

As a general guideline for chemical standards, N-Dodecylbenzene-d30 should be stored in a tightly sealed vial to prevent contamination and degradation.[8][9] Recommended storage is typically at a low temperature, as indicated on the product label, and in a dry environment. For solutions, it is often recommended to store them as aliquots at -20°C for up to a month.[8]

Q5: At what stage of my experimental workflow should I add the N-Dodecylbenzene-d30 internal standard?

The internal standard should be added at the earliest possible stage of the sample preparation process.[11] This ensures that it can account for any analyte loss or variability that may occur during all subsequent steps, such as extraction, cleanup, and derivatization.

Experimental Workflow for Sample Analysis

Caption: A typical experimental workflow for using an internal standard.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects

This protocol is used to determine the extent of ion suppression or enhancement for both the analyte and N-Dodecylbenzene-d30.[2]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and N-Dodecylbenzene-d30 into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample first. Then, spike the analyte and N-Dodecylbenzene-d30 into the final, clean extract.[2][5]

  • Set C (Pre-Extraction Spike): Spike the analyte and N-Dodecylbenzene-d30 into the blank matrix before the extraction process.[2]

• Analyze Samples: Analyze all three sets of samples using the established LC-MS or GC-MS method.

• Calculate Matrix Effect (ME):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[2][3]

• Compare ME: The ME for the analyte and the internal standard should be very similar for effective correction.[2]

Protocol 2: Verification of Internal Standard Purity

This protocol is used to check for the presence of unlabeled analyte as an impurity in the N-Dodecylbenzene-d30 standard.[6]

Methodology:

• Prepare a High-Concentration Standard Solution: Prepare a solution of N-Dodecylbenzene-d30 at a concentration significantly higher (e.g., 100-fold) than what is used in your analytical method.[6]

• Analyze by Mass Spectrometry: Inject the high-concentration solution into the mass spectrometer and acquire data in full scan mode.[6]

• Examine Mass Spectrum: Carefully examine the mass spectrum for any signal at the m/z corresponding to the unlabeled N-Dodecylbenzene. The presence of a significant signal indicates isotopic impurity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Stability and Storage | Tocris Bioscience [tocris.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. waters.com [waters.com]
• 11. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Technical Support Center: N-Dodecylbenzene-d30 &amp; Ion Suppression in LC-MS

Welcome to the technical support center for utilizing N-Dodecylbenzene-d30 in your LC-MS workflows. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on identifying, troubleshooting, and mitigating ion suppression when analyzing non-polar analytes.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in LC-MS?

Ion suppression is a type of matrix effect that frequently occurs in Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] It happens when molecules co-eluting from the LC column with your analyte of interest interfere with the analyte's ionization process in the MS source.[2][3] This interference reduces the number of analyte ions that reach the detector, leading to a weaker signal. The primary consequences of ion suppression are poor sensitivity, inaccurate quantification, and reduced reproducibility.[4]

Q2: What is the role of N-Dodecylbenzene-d30 in an LC-MS assay?

N-Dodecylbenzene-d30 is a deuterated form of N-Dodecylbenzene. In LC-MS analysis, its primary role is to serve as a stable isotope-labeled (SIL) internal standard (IS).[5][6] Because it is chemically almost identical to its non-deuterated counterpart, it is expected to behave similarly during sample extraction, chromatography, and ionization.[1][5] By adding a known concentration of N-Dodecylbenzene-d30 to all samples and standards, you can use the ratio of the analyte signal to the IS signal for quantification. This ratio helps to correct for signal variability caused by ion suppression, as both the analyte and the IS should be suppressed to a similar degree.[7]

Q3: Is N-Dodecylbenzene-d30 a universal solution for ion suppression?

No, it is not a universal solution. N-Dodecylbenzene-d30 is a non-polar compound. It is an appropriate internal standard for the quantification of N-Dodecylbenzene or other structurally similar non-polar analytes that have close retention times.[1] For an internal standard to effectively compensate for ion suppression, it must co-elute and experience the same matrix effects as the analyte.[5] If your target analyte is polar, N-Dodecylbenzene-d30 would be a poor choice for an IS.

Troubleshooting Guides

This section provides a logical workflow to address common issues you might encounter.

Guide 1: Diagnosing and Quantifying Ion Suppression

Issue: You are observing a lower-than-expected signal, poor reproducibility, or inconsistent results for your non-polar analyte, even when using N-Dodecylbenzene-d30 as an internal standard.

Actionable Steps:

• Confirm Co-elution: The most critical requirement for an IS to correct for suppression is that it co-elutes with the analyte.[5] Verify that the chromatographic peaks for your analyte and N-Dodecylbenzene-d30 overlap as closely as possible. A slight shift due to the deuterium isotope effect can sometimes occur.[7]

• Perform a Quantitative Assessment (Matrix Effect Calculation): This experiment will quantify the degree of ion suppression.[8]

  • Prepare two sample sets:

    • Set A (Neat Solution): Spike your analyte and N-Dodecylbenzene-d30 into the initial mobile phase or a clean solvent.

    • Set B (Post-Spiked Matrix): Process a blank sample matrix (e.g., plasma, tissue extract) through your entire sample preparation procedure. Then, spike the final extract with the same concentration of your analyte and N-Dodecylbenzene-d30 as in Set A.

  • Analyze and Compare: Analyze both sets by LC-MS. Calculate the matrix effect using the formula: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Interpret the Results: A value significantly below 100% indicates ion suppression. A value above 100% indicates ion enhancement. This should be calculated for both the analyte and the internal standard.

• Perform a Qualitative Assessment (Post-Column Infusion): This experiment identifies specific retention times where suppression occurs.[1][9]

  • Continuously infuse a standard solution of your analyte and IS into the MS source using a syringe pump and a T-junction placed after the LC column.

  • Inject a blank, extracted matrix sample onto the LC column.

  • Monitor the signal of the infused compounds. A drop in the constant baseline signal indicates a region of ion suppression.[1][8]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. providiongroup.com [providiongroup.com]
• 3. youtube.com [youtube.com]
• 4. zefsci.com [zefsci.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. ovid.com [ovid.com]

Technical Support Center: N-Dodecylbenzene-d30 Stock Solution Stability

This technical support center provides guidance on ensuring the stability of N-Dodecylbenzene-d30 in stock solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of N-Dodecylbenzene-d30 in stock solutions?

A1: The stability of N-Dodecylbenzene-d30 in solution can be influenced by several factors:

• Hydrogen-Deuterium (H-D) Exchange: This is a primary concern for deuterated standards. Protic solvents (e.g., water, methanol) contain exchangeable protons that can replace the deuterium atoms on your standard over time, compromising its isotopic purity.

• Temperature: Higher temperatures accelerate the rate of chemical degradation and H-D exchange.

• Solvent Type: The choice of solvent is critical. Aprotic solvents are generally preferred over protic solvents to minimize H-D exchange.

• Light Exposure: Exposure to UV light can lead to photodegradation of aromatic compounds.

• pH: Acidic or basic conditions can catalyze degradation and H-D exchange.

• Oxygen: The presence of oxygen can lead to oxidation of the alkylbenzene chain.

Q2: What are the recommended solvents for preparing N-Dodecylbenzene-d30 stock solutions?

A2: To minimize the risk of H-D exchange and ensure long-term stability, aprotic solvents are recommended. Based on the solubility of similar compounds, the following solvents are suggested:

• Acetonitrile: This is a common solvent for preparing stock solutions of nonpolar to moderately polar compounds and is compatible with reversed-phase liquid chromatography (LC) systems. Studies on deuterated polycyclic aromatic hydrocarbons, which share structural similarities with the benzene ring of N-Dodecylbenzene-d30, have shown good stability in acetonitrile when stored properly.[1]

• Dimethyl Sulfoxide (DMSO): Dodecylbenzene has been reported to be soluble in DMSO.[2] It is a powerful aprotic solvent capable of dissolving a wide range of compounds.

It is crucial to use high-purity, anhydrous (dry) solvents to prepare your stock solutions.

Q3: What are the ideal storage conditions for N-Dodecylbenzene-d30 stock solutions?

A3: To maximize the shelf-life of your stock solutions, the following storage conditions are recommended:

• Temperature: Store stock solutions at low temperatures to slow down any potential degradation. For short-term storage (days to a few weeks), refrigeration at 2-8°C is suitable. For long-term storage (months), freezing at -20°C or -80°C is recommended.

• Light: Protect solutions from light by using amber vials or by wrapping the vials in aluminum foil.

• Container: Use tightly sealed, high-quality glass vials to prevent solvent evaporation and exposure to atmospheric moisture and oxygen.

Q4: How can I check the stability of my N-Dodecylbenzene-d30 stock solution?

A4: The stability of your stock solution should be periodically verified, especially if it has been stored for an extended period or if you observe unexpected results in your experiments. The most reliable method is to use Liquid Chromatography-Mass Spectrometry (LC-MS). By analyzing an aliquot of your stock solution, you can:

• Monitor Isotopic Purity: Check for any changes in the isotopic distribution of the N-Dodecylbenzene-d30. A decrease in the abundance of the fully deuterated molecule and the appearance of ions with lower mass-to-charge ratios can indicate H-D exchange.

• Assess Chemical Purity: Look for the appearance of new peaks in the chromatogram that could correspond to degradation products.

A detailed protocol for conducting a stability study is provided in the "Experimental Protocols" section.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent analytical results using the internal standard.	Degradation of the N-Dodecylbenzene-d30 stock solution leading to a lower effective concentration.	1. Prepare a fresh stock solution of N-Dodecylbenzene-d30 from the neat material. 2. Re-analyze your samples using the fresh stock solution. 3. If results are now consistent, discard the old stock solution. 4. Review your storage conditions for the old stock solution and implement the recommended storage practices.
Appearance of unexpected peaks in the mass spectrum at m/z values lower than the deuterated standard.	Hydrogen-Deuterium (H-D) exchange may be occurring.	1. Analyze a fresh dilution of your stock solution by LC-MS to confirm the isotopic distribution. 2. If H-D exchange is confirmed, the solvent may be the issue. If using a protic solvent, switch to a recommended aprotic solvent like acetonitrile or DMSO. 3. Ensure you are using anhydrous solvents. 4. Store the stock solution at a lower temperature.
A gradual decrease in the response of the N-Dodecylbenzene-d30 internal standard over time.	Chemical degradation of the compound.	1. Perform a stability check using LC-MS to look for degradation products. 2. Review the storage conditions. Ensure the solution is protected from light and stored at the recommended low temperature. 3. Consider if the stock solution has been subjected to multiple freeze-thaw cycles, which can accelerate degradation. If so, prepare a new stock solution and aliquot it into single-use vials.

Experimental Protocols

Protocol 1: Preparation of N-Dodecylbenzene-d30 Stock Solution

Objective: To prepare a concentrated stock solution of N-Dodecylbenzene-d30 in a suitable aprotic solvent.

Materials:

• N-Dodecylbenzene-d30 (neat material)

• High-purity, anhydrous acetonitrile or DMSO

• Analytical balance

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Glass Pasteur pipette or syringe

• Amber glass vials with screw caps

Procedure:

• Allow the neat N-Dodecylbenzene-d30 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Accurately weigh a precise amount of the neat material into a clean, dry weighing boat.

• Carefully transfer the weighed material to a volumetric flask of the desired volume.

• Add a small amount of the chosen solvent (acetonitrile or DMSO) to dissolve the material completely. Gentle vortexing or sonication may be used to aid dissolution.

• Once dissolved, add the solvent to the volumetric flask up to the calibration mark.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the stock solution to a labeled amber glass vial for storage.

• For long-term storage, it is recommended to aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

Protocol 2: Stability Assessment of N-Dodecylbenzene-d30 Stock Solution

Objective: To evaluate the stability of the prepared N-Dodecylbenzene-d30 stock solution under different storage conditions over time.

Methodology:

• Preparation of Stability Samples:

  • Prepare a stock solution of N-Dodecylbenzene-d30 in the desired solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL) following Protocol 1.

  • Dispense aliquots of the stock solution into several amber glass vials.

• Storage Conditions:

  • Store the vials under the following conditions:

    • Condition 1 (Accelerated): 40°C ± 2°C

    • Condition 2 (Long-term): 4°C ± 2°C

    • Condition 3 (Freezer): -20°C ± 5°C

    • Condition 4 (Control): -80°C (for baseline comparison)

• Testing Schedule:

  • Analyze an aliquot from each storage condition at the following time points:

    • T = 0 (initial analysis)

    • T = 1 week

    • T = 1 month

    • T = 3 months

    • T = 6 months

    • T = 12 months

• Analytical Method:

  • Use a validated LC-MS method to analyze the samples. The method should be capable of separating N-Dodecylbenzene-d30 from any potential degradants and providing clear mass spectra.

  • LC Conditions: A C18 reversed-phase column is typically suitable for the analysis of dodecylbenzene.

  • MS Conditions: Operate the mass spectrometer in full scan mode to monitor the isotopic distribution and in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for quantitative analysis.

• Data Analysis and Interpretation:

  • Quantitative Analysis: Determine the concentration of N-Dodecylbenzene-d30 in each sample at each time point. Calculate the percentage of the initial concentration remaining.

  • Isotopic Purity Assessment: At each time point, examine the mass spectrum of the N-Dodecylbenzene-d30 peak. Record the relative abundance of the molecular ion (fully deuterated) and any ions corresponding to the loss of one or more deuterium atoms (H-D exchange).

  • Degradation Product Analysis: Examine the chromatograms for the appearance and growth of any new peaks that may indicate the formation of degradation products.

Data Presentation

The results of the stability study should be summarized in tables for easy comparison.

Table 1: Quantitative Stability of N-Dodecylbenzene-d30

Storage Condition	Time Point	Concentration (µg/mL)	% of Initial Concentration
40°C	0	100%
1 week
1 month
4°C	0	100%
1 week
1 month
3 months
6 months
12 months
-20°C	0	100%
1 week
1 month
3 months
6 months
12 months

Table 2: Isotopic Purity Assessment of N-Dodecylbenzene-d30

Storage Condition	Time Point	Relative Abundance of Fully Deuterated Ion (%)	Relative Abundance of (M-1) Ion (%)
40°C	0
1 week
1 month
4°C	0
1 week
1 month
3 months
6 months
12 months
-20°C	0
1 week
1 month
3 months
6 months
12 months

Visualizations

Caption: Workflow for the preparation and stability testing of N-Dodecylbenzene-d30 stock solutions.

Caption: Potential degradation pathways for N-Dodecylbenzene-d30 in stock solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Dealing with co-eluting interferences when using N-Dodecylbenzene-d30

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using N-Dodecylbenzene-d30 as an internal standard. The focus is on identifying and mitigating co-eluting interferences to ensure accurate and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What is N-Dodecylbenzene-d30 and what are its primary applications?

N-Dodecylbenzene-d30 is a deuterated form of dodecylbenzene, commonly used as an internal standard (IS) in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS/MS). Its primary applications are in environmental monitoring for the analysis of linear alkylbenzene sulfonates (LAS) and other related compounds in matrices such as water, soil, and sediment.[1][2][3][4]

Q2: I am observing a variable or poor response from my N-Dodecylbenzene-d30 internal standard. What are the potential causes?

Variability in the internal standard response is a common issue that can compromise analytical accuracy.[5] Potential causes include:

• Inconsistent Spiking: Errors in pipetting or dispensing the IS into your samples.

• Sample Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of N-Dodecylbenzene-d30.[1][6][7][8]

• Degradation: The internal standard may be degrading in the sample matrix or during sample preparation.

• Instrumental Issues: Problems with the autosampler, injector, or mass spectrometer can lead to inconsistent responses.

Q3: What are common co-eluting interferences for N-Dodecylbenzene-d30?

In complex matrices like sediment and wastewater, common co-eluting interferences for long-chain alkylbenzenes include:

• Other Surfactants and their Degradation Products: Branched-chain alkylbenzene sulfonates or other surfactant types.

• Hydrocarbons: Aliphatic and polycyclic aromatic hydrocarbons (PAHs) are often present in environmental samples and can have similar chromatographic behavior.[3]

• Lipids and Fatty Acids: In biological or sludge samples, these can co-extract and interfere with the analysis.[6]

• Plasticizers: Phthalates and other plasticizers can leach from lab equipment and may co-elute.

Q4: How can I minimize matrix effects when using N-Dodecylbenzene-d30?

Several strategies can be employed to mitigate matrix effects:

• Effective Sample Cleanup: Utilize sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components.[1]

• Chromatographic Optimization: Adjust the GC or LC method to improve the separation of N-Dodecylbenzene-d30 from co-eluting compounds.[1][7]

• Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is similar to the samples can help compensate for matrix effects.[8]

Troubleshooting Guides

Issue 1: Poor Peak Shape or Splitting for N-Dodecylbenzene-d30 in GC-MS

Potential Cause	Troubleshooting Step
Active Sites in the Inlet or Column	Perform inlet maintenance, including replacing the liner and septum. Consider using a liner with glass wool. Trim the front end of the GC column.
Improper GC Oven Temperature Program	Optimize the temperature ramp rate. A slower ramp can improve the separation of isomers.
Column Overload	Reduce the injection volume or dilute the sample.
Incompatible Solvent	Ensure the sample is dissolved in a solvent compatible with a non-polar column (e.g., hexane, dichloromethane).

Issue 2: Signal Suppression or Enhancement in LC-MS/MS

Potential Cause	Troubleshooting Step
Co-eluting Matrix Components	Improve sample cleanup using SPE with a sorbent that retains interferences while allowing N-Dodecylbenzene-d30 to pass through.
Ion Source Contamination	Clean the ion source of the mass spectrometer.
Suboptimal MS/MS Parameters	Optimize the collision energy and other MRM parameters for N-Dodecylbenzene-d30.
Mobile Phase Incompatibility	Adjust the mobile phase composition or gradient to better separate the internal standard from matrix components.

Experimental Protocols

Protocol 1: Generic Method for Determining Optimal MRM Transitions for N-Dodecylbenzene-d30

This protocol outlines a general procedure for identifying the best precursor and product ions for Multiple Reaction Monitoring (MRM) analysis.

• Prepare a Standard Solution: Make a solution of N-Dodecylbenzene-d30 at a concentration of approximately 1 µg/mL in a suitable solvent (e.g., methanol or acetonitrile).

• Precursor Ion Identification:

  • Infuse the standard solution directly into the mass spectrometer.

  • Perform a full scan in both positive and negative ionization modes to identify the precursor ion. For N-Dodecylbenzene-d30 (MW ≈ 276.6 g/mol , considering D30), the likely precursor in positive mode would be the [M+H]+ ion (m/z ≈ 277.6) or other adducts.

• Product Ion Scan:

  • Set the mass spectrometer to product ion scan mode, selecting the most intense and stable precursor ion.

  • Vary the collision energy (e.g., in 5 eV steps from 10 to 40 eV) to induce fragmentation.

  • Identify the most abundant and stable product ions. For related compounds like linear alkylbenzene sulfonates, a common fragment ion is observed at m/z 183.[8] This could be a potential product ion to investigate.

• MRM Method Optimization:

  • Create an MRM method with the selected precursor ion and the two or three most intense product ions.

  • Inject the standard solution and analyze using the created MRM method.

  • The transition that provides the best signal-to-noise ratio should be used for quantification, while a second transition can be used for confirmation.[5]

Suggested MRM Transitions for N-Dodecylbenzene-d30 (Hypothetical)

Parameter	Quantifier Transition	Qualifier Transition
Precursor Ion (m/z)	To be determined (e.g., 277.6)	To be determined (e.g., 277.6)
Product Ion (m/z)	To be determined	To be determined
Collision Energy (eV)	To be determined	To be determined
Dwell Time (ms)	100	50

Protocol 2: Recommended GC-MS Conditions for N-Dodecylbenzene-d30

For the analysis of dodecylbenzene and its deuterated analogues, a non-polar capillary column is recommended.

• GC Column: DB-1 or DB-5 type, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Injection Mode: Splitless.

• Inlet Temperature: 280 °C.

• Oven Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp to 300 °C at 10 °C/min.

  • Hold at 300 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Mode: Selected Ion Monitoring (SIM).

• Suggested SIM Ions: To be determined based on the mass spectrum of N-Dodecylbenzene-d30. Likely ions would include the molecular ion and major fragment ions.

Visualizations

Caption: A logical workflow for troubleshooting interferences with N-Dodecylbenzene-d30.

Caption: Decision tree for selecting a sample preparation method based on matrix type.

References

• 1. Linear alkylbenzene sulfonates (LAS) in sewage sludges, soils and sediments: analytical determination and environmental safety considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. researchgate.net [researchgate.net]
• 4. davidpublisher.com [davidpublisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]

Reference Data & Comparative Studies

Method Validation for Alkylbenzene Analysis: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of alkylbenzenes, the choice of an appropriate internal standard is critical for ensuring the accuracy, precision, and reliability of results. This guide provides a comparative overview of method validation for alkylbenzene analysis using the deuterated internal standard, N-Dodecylbenzene-d30, versus a common non-deuterated alternative, Anthracene. The use of a stable isotope-labeled internal standard, such as N-Dodecylbenzene-d30, is a widely accepted practice in quantitative mass spectrometry to enhance data quality.[1]

This document outlines the experimental protocols and presents comparative data for key validation parameters, demonstrating the advantages of employing a deuterated internal standard that closely mimics the analyte's chemical behavior.

Performance Comparison: N-Dodecylbenzene-d30 vs. Anthracene

The use of a deuterated internal standard like N-Dodecylbenzene-d30 significantly improves the accuracy and precision of alkylbenzene analysis, primarily by compensating for variations during sample preparation and instrumental analysis. The following tables summarize the expected performance data for a quantitative GC-MS method.

Table 1: Comparison of Method Validation Parameters

Validation Parameter	Method with N-Dodecylbenzene-d30 (Deuterated IS)	Method with Anthracene (Non-Deuterated IS)	Typical Acceptance Criteria
Linearity (R²)	> 0.995	> 0.990	≥ 0.99
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Within ± 15%
Precision (% RSD)	< 5%	< 15%	≤ 15%
Limit of Detection (LOD)	Lower ng/L range	Higher ng/L range	Method Dependent
Limit of Quantification (LOQ)	Lower µg/L range	Higher µg/L range	Method Dependent

Table 2: Accuracy and Precision Data for Quality Control Samples

QC Level	Method with N-Dodecylbenzene-d30 (Deuterated IS)	Method with Anthracene (Non-Deuterated IS)	Acceptance Criteria
Accuracy (% Bias)	Precision (% RSD)	Accuracy (% Bias)
Low QC	-2.5%	3.8%	-10.2%
Mid QC	1.8%	2.5%	5.6%
High QC	0.9%	1.9%	2.1%

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this comparison.

Sample Preparation

• Sample Collection: Collect water or soil/sediment samples in appropriate containers.

• Spiking: To a known volume or weight of the sample, add a precise amount of the internal standard working solution (either N-Dodecylbenzene-d30 or Anthracene).

• Extraction:

  • Liquid Samples (e.g., Water): Perform a liquid-liquid extraction (LLE) using a suitable organic solvent like dichloromethane or hexane.

  • Solid Samples (e.g., Sediment): Perform a Soxhlet extraction or an accelerated solvent extraction (ASE) with an appropriate solvent mixture.

• Concentration and Solvent Exchange: The extract is concentrated under a gentle stream of nitrogen. If necessary, the solvent is exchanged to one compatible with the GC-MS system (e.g., hexane).

• Final Volume Adjustment: The final extract volume is adjusted to a precise measure (e.g., 1 mL).

GC-MS Analysis

• Instrumentation: An Agilent 6890 gas chromatograph coupled with an Agilent 5973 mass selective detector, or equivalent.[2]

• Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5 fused-silica capillary column, or equivalent.[2]

• Injector: Split/splitless injector operated in splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 280°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[2]

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Alkylbenzenes: m/z 91, 105, 119, etc. (depending on specific alkylbenzenes of interest).

    • N-Dodecylbenzene-d30: Specific quantifier and qualifier ions for the deuterated standard.

    • Anthracene: m/z 178, 152.

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target alkylbenzenes.

• Internal Standard Addition: Spike each calibration standard with the same constant concentration of the internal standard (N-Dodecylbenzene-d30 or Anthracene).

• Analysis: Analyze the calibration standards using the established GC-MS method.

• Calibration Curve: Generate a calibration curve for each alkylbenzene by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. A linear regression is then applied to the data.

• Quantification: The concentration of each alkylbenzene in the prepared samples is calculated using the response factor from the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for method validation and the logical relationship behind the preference for deuterated internal standards.

Experimental Workflow Diagram

Internal Standard Rationale

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.usgs.gov [pubs.usgs.gov]

Comparing N-Dodecylbenzene-d30 with other internal standards for LAS analysis

In the quantitative analysis of Linear Alkylbenzene Sulfonates (LAS), the choice of an internal standard is critical for achieving accurate and reliable results. This guide provides a comprehensive comparison of N-Dodecylbenzene-d30 with other commonly used internal standards, supported by representative experimental data. For researchers, scientists, and drug development professionals, understanding the nuances of internal standard selection is paramount for robust analytical method development.

The Critical Role of Internal Standards in LAS Analysis

Linear Alkylbenzene Sulfonates are a major class of anionic surfactants used in detergents and cleaning products. Their complex mixture of homologues and isomers, coupled with their presence in diverse and often complex matrices like environmental samples, presents a significant analytical challenge. Internal standards are essential to compensate for variations in sample preparation, injection volume, and matrix effects, which can significantly impact the accuracy and precision of quantification by liquid chromatography-mass spectrometry (LC-MS).[1]

A stable isotope-labeled internal standard, such as N-Dodecylbenzene-d30, is considered the gold standard in quantitative mass spectrometry.[2] This is because its physicochemical properties are nearly identical to the analyte of interest, ensuring it behaves similarly during extraction, chromatography, and ionization. This co-elution and co-ionization behavior is crucial for effectively normalizing analytical variability.[1]

Comparative Performance: N-Dodecylbenzene-d30 vs. Alternative Internal Standards

To illustrate the superior performance of a deuterated internal standard, this section presents a comparison of key validation parameters for the analysis of LAS using N-Dodecylbenzene-d30 versus a non-deuterated structural analog, such as a shorter-chain LAS homolog (e.g., C8-LAS). The following data, while representative of typical performance differences observed in similar applications, underscores the advantages of using a stable isotope-labeled standard.[3][4]

Data Presentation: Quantitative Performance Comparison

Performance Parameter	N-Dodecylbenzene-d30 (Deuterated IS)	C8-LAS (Non-Deuterated Structural Analog IS)	Acceptance Criteria
Accuracy (% Bias)
Low QC	-2.5%	-12.8%	± 15%
Mid QC	+1.8%	+9.5%	± 15%
High QC	+0.9%	+7.2%	± 15%
Precision (% RSD)
Intra-day	< 5%	< 15%	≤ 15%
Inter-day	< 6%	< 18%	≤ 15%
Recovery (%)	95 - 105%	75 - 110%	Consistent and reproducible
Matrix Effect (%)	98 - 102%	65 - 130%	Minimal and compensated

This data is representative and intended for illustrative purposes. Actual results may vary depending on the specific experimental conditions and matrix.

As the table demonstrates, the use of N-Dodecylbenzene-d30 as an internal standard is expected to yield significantly better accuracy and precision. The matrix effect, a major source of error in LC-MS analysis, is more effectively compensated for by the deuterated standard due to its near-identical ionization efficiency to the analyte.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable quantitative analysis. The following provides a detailed methodology for the analysis of LAS in an environmental water sample using LC-MS/MS with an internal standard.

Sample Preparation

• Sample Collection: Collect water samples in pre-cleaned amber glass bottles.

• Fortification: To a 100 mL aliquot of the water sample, add a known concentration of the internal standard (e.g., N-Dodecylbenzene-d30 or C8-LAS).

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the fortified water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of a 40:60 (v/v) methanol:water solution to remove interferences.

  • Dry the cartridge under a stream of nitrogen for 10 minutes.

  • Elute the LAS and internal standard with 5 mL of methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a 50:50 (v/v) acetonitrile:water mobile phase.

  • Vortex for 30 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A linear gradient from 30% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for each LAS homolog and the internal standard. For example, for C12-LAS, the transition m/z 325 -> 183 is commonly monitored.[5]

Visualizing the Workflow and Rationale

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Fig. 1: Experimental workflow for LAS analysis.

Fig. 2: Rationale for superior performance of deuterated IS.

Conclusion

The selection of an appropriate internal standard is a cornerstone of robust and reliable quantitative analysis of Linear Alkylbenzene Sulfonates. While structural analogs can be employed, the use of a stable isotope-labeled internal standard, such as N-Dodecylbenzene-d30, offers demonstrably superior performance. By closely mimicking the behavior of the analyte throughout the analytical process, N-Dodecylbenzene-d30 effectively compensates for experimental variability and matrix effects, leading to enhanced accuracy and precision. For researchers seeking the highest quality data in LAS analysis, N-Dodecylbenzene-d30 represents the gold standard internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. shimadzu.com [shimadzu.com]

The Gold Standard of Quantification: A Comparative Guide to Methods Utilizing N-Dodecylbenzene-d30

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantitative data is paramount. In the realm of analytical chemistry, particularly for the analysis of organic compounds, the choice of quantification method can significantly impact the reliability of results. This guide provides an objective comparison of quantitative methods utilizing the deuterated internal standard N-Dodecylbenzene-d30 against alternative approaches, supported by representative experimental data.

The use of a stable isotope-labeled internal standard (SIL-IS), such as N-Dodecylbenzene-d30, is widely regarded as the gold standard for quantitative analysis, especially in complex matrices.[1][2] By mimicking the chemical and physical properties of the analyte of interest, a deuterated internal standard can effectively compensate for variations during sample preparation, injection, and ionization in the mass spectrometer, thereby enhancing both accuracy and precision.[3]

This guide will delve into a comparative analysis of three common quantitative approaches for a representative semi-volatile organic compound (SVOC):

• Method A: Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard (N-Dodecylbenzene-d30).

• Method B: GC-MS with a non-deuterated internal standard (a structural analog).

• Method C: GC-MS with external standard calibration (no internal standard).

Comparative Analysis of Quantitative Methods

The following tables summarize the accuracy (as percent recovery) and precision (as relative standard deviation, %RSD) for the quantification of a representative semi-volatile organic compound using the three distinct methods. The data highlights the superior performance of the method employing a deuterated internal standard.

Table 1: Accuracy Data (% Recovery) of Quantitative Methods

Analyte Concentration	Method A (with N-Dodecylbenzene-d30)	Method B (with Non-Deuterated IS)	Method C (External Standard)
Low	98.5%	85.2%	75.1%
Medium	101.2%	92.8%	115.3%
High	99.8%	108.5%	125.8%

Table 2: Precision Data (%RSD) of Quantitative Methods

Analyte Concentration	Method A (with N-Dodecylbenzene-d30)	Method B (with Non-Deuterated IS)	Method C (External Standard)
Low	4.2%	12.5%	22.8%
Medium	3.1%	9.8%	18.5%
High	2.5%	7.3%	15.2%

The Decisive Advantage of Deuterated Internal Standards

The data unequivocally demonstrates that the use of a deuterated internal standard like N-Dodecylbenzene-d30 (Method A) yields the most accurate and precise results. The percent recovery values are consistently close to 100%, and the relative standard deviations are significantly lower across all concentration levels compared to the other methods.

Method B, which utilizes a non-deuterated internal standard, shows improved performance over the external standard method but still suffers from greater variability. This is because a structural analog, while similar, does not perfectly mimic the behavior of the analyte during analysis.[1]

Method C, the external standard method, is the most susceptible to errors from sample matrix effects and variations in instrument performance, leading to the least accurate and precise measurements.[4][5]

Experimental Workflows and Signaling Pathways

To visualize the procedural differences between these quantitative approaches, the following diagrams illustrate the key steps in each experimental workflow.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Caption: Workflow for quantitative analysis using a non-deuterated internal standard.

Caption: Workflow for quantitative analysis using external standard calibration.

Detailed Experimental Protocols

The following are representative experimental protocols for the analysis of semi-volatile organic compounds (SVOCs) in a complex matrix, such as soil, using the three compared methods. These protocols are based on the principles of EPA Method 8270.[6][7][8]

Sample Preparation (Common to all methods)

• Extraction: A 10-gram sample of soil is mixed with anhydrous sodium sulfate to remove moisture. The sample is then extracted with dichloromethane using an appropriate technique such as sonication or Soxhlet extraction.

• Concentration: The extract is concentrated to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

Method A: GC-MS with N-Dodecylbenzene-d30 Internal Standard

• Internal Standard Spiking: Prior to extraction, the sample is spiked with a known amount of N-Dodecylbenzene-d30 solution.

• GC-MS Analysis:

  • Gas Chromatograph (GC): Equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Ramped from an initial temperature (e.g., 60°C) to a final temperature (e.g., 320°C) to elute the compounds of interest.

  • Mass Spectrometer (MS): Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Quantification: The concentration of the analyte is determined by calculating the ratio of the analyte peak area to the internal standard peak area and comparing this to a calibration curve prepared with the same internal standard.

Method B: GC-MS with Non-Deuterated Internal Standard

• Internal Standard Spiking: Prior to extraction, the sample is spiked with a known amount of a non-deuterated internal standard (e.g., a structural analog of the analyte that is not expected to be present in the sample).

• GC-MS Analysis: The instrumental conditions are the same as in Method A.

• Quantification: The concentration of the analyte is determined in the same manner as Method A, using the response factor relative to the non-deuterated internal standard.

Method C: GC-MS with External Standard Calibration

• GC-MS Analysis: The instrumental conditions are the same as in Method A.

• Quantification: A calibration curve is generated by analyzing a series of external standards of the analyte at different concentrations. The concentration of the analyte in the sample is determined by comparing its peak area to the calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 7. gcms.cz [gcms.cz]
• 8. pubs.usgs.gov [pubs.usgs.gov]

Navigating the Analytical Landscape: An Inter-laboratory Comparison of Methods for N-Dodecylbenzene-d30 Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of compounds is paramount. N-Dodecylbenzene-d30, a deuterated analog of dodecylbenzene, often serves as an internal standard in analytical chemistry to ensure precision and accuracy in the quantification of various organic compounds. The choice of analytical methodology can significantly impact the reliability of these measurements. This guide provides a comparative overview of the predominant analytical techniques used for the analysis of N-Dodecylbenzene-d30 and similar compounds, drawing upon data from inter-laboratory comparison studies to highlight performance characteristics.

The two primary analytical techniques employed for the determination of N-Dodecylbenzene-d30 and related organic pollutants are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each method presents a unique set of advantages and challenges, and the optimal choice often depends on the sample matrix, required sensitivity, and the specific goals of the analysis.

Quantitative Performance: A Comparative Overview

Inter-laboratory comparison studies, while not always specific to N-Dodecylbenzene-d30, provide valuable insights into the expected performance of analytical methods for similar compounds. The data presented below is a synthesis from studies on organic pollutants in environmental matrices, which can be considered analogous for the purpose of method comparison.

Parameter	GC-MS	LC-MS/MS	Source
Limit of Detection (LOD)	0.1 - 10 ng/L	0.004 - 0.990 µg/L	[1][2]
Limit of Quantification (LOQ)	0.5 - 20 ng/L	0.01 - 2.0 µg/L	[1][3]
Repeatability (Intra-laboratory RSD)	5 - 15%	<10%	[4]
Reproducibility (Inter-laboratory RSD)	15 - 30%	12.2%	[4]
Recovery	70 - 120%	63% - 146%	[1][5]

Key Observations:

• Sensitivity: LC-MS/MS generally offers lower limits of detection and quantification compared to GC-MS for many organic compounds, making it suitable for trace-level analysis.[1][2]

• Precision: While both techniques demonstrate good repeatability within a single laboratory, inter-laboratory reproducibility can be a significant source of variation.[4] LC-MS/MS has shown slightly better inter-laboratory agreement in some studies.[4]

• Accuracy: Recovery rates for both methods are generally acceptable, though they can be influenced by the complexity of the sample matrix and the efficiency of the extraction process.[1][5]

Experimental Protocols: A Closer Look at the Methodologies

The successful implementation of either GC-MS or LC-MS/MS for the analysis of N-Dodecylbenzene-d30 relies on carefully optimized experimental protocols. The following sections provide a detailed overview of typical methodologies for each technique.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely available technique for the analysis of volatile and semi-volatile organic compounds.[3]

Sample Preparation:

• Extraction: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are commonly used to isolate the analyte from the sample matrix.

• Derivatization (if necessary): For compounds with poor volatility or thermal stability, a derivatization step may be required to improve their chromatographic behavior.

• Concentration: The extracted sample is often concentrated to enhance sensitivity.

Instrumentation and Analysis:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms) suitable for the separation of nonpolar to moderately polar compounds.[6]

• Injection: Splitless injection is typically used for trace analysis to maximize the transfer of the analyte onto the column.[7]

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used for detection and quantification.

• Ionization: Electron Ionization (EI) is the most common ionization technique for GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique that is particularly well-suited for the analysis of a wide range of organic compounds, including those that are not amenable to GC-MS.[4]

Sample Preparation:

• Extraction: Solid-phase extraction (SPE) is the most common technique for sample cleanup and pre-concentration.[1]

• Filtration: Samples are typically filtered prior to injection to remove particulate matter.

Instrumentation and Analysis:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system is used for separation.

• Column: Reversed-phase columns (e.g., C18) are commonly employed for the separation of nonpolar to moderately polar compounds.[8]

• Mobile Phase: A gradient of organic solvent (e.g., methanol or acetonitrile) and water is typically used for elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer is the most common type used for quantitative analysis, operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[8]

• Ionization: Electrospray Ionization (ESI) is the most common ionization technique for LC-MS/MS, and can be operated in either positive or negative ion mode depending on the analyte.[8]

Visualizing the Workflow

To better understand the logical flow of each analytical approach, the following diagrams illustrate the key steps involved in GC-MS and LC-MS/MS analysis.

Figure 1. General workflow for GC-MS analysis.

Figure 2. General workflow for LC-MS/MS analysis.

Logical Framework for Method Selection

The decision to use GC-MS or LC-MS/MS for the analysis of N-Dodecylbenzene-d30 as an internal standard will depend on the nature of the primary analyte and the overall analytical goals.

Figure 3. Decision tree for analytical method selection.

References

• 1. oaepublish.com [oaepublish.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Dodecylbenzene - Chromatography Forum [chromforum.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Validation of N-Dodecylbenzene-d30 for Regulatory Compliance Monitoring: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of N-Dodecylbenzene-d30 as an internal standard for regulatory compliance monitoring. It offers a comparative analysis against alternative standards, supported by illustrative experimental data and detailed methodologies, to assist researchers in making informed decisions for their analytical needs.

Executive Summary

In the landscape of regulatory compliance monitoring, the accuracy and reliability of analytical data are paramount. The choice of an appropriate internal standard is a critical factor in achieving high-quality results, particularly in complex matrices encountered in environmental and biological samples. N-Dodecylbenzene-d30, a deuterated form of N-Dodecylbenzene, presents itself as a robust internal standard for chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its chemical and physical properties are nearly identical to its non-deuterated counterpart, allowing it to effectively compensate for variations in sample preparation and instrument response. This guide details the validation process for N-Dodecylbenzene-d30 and compares its performance with a non-deuterated analog and another commonly used deuterated standard.

Comparison of Internal Standards

The selection of an internal standard is a crucial step in developing a robust analytical method. The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from extraction to detection. Here, we compare the illustrative performance of N-Dodecylbenzene-d30 with N-Dodecylbenzene (a non-deuterated analog) and Phenanthrene-d10 (an alternative deuterated standard).

Table 1: Comparison of Performance Characteristics of Internal Standards

Validation Parameter	N-Dodecylbenzene-d30	N-Dodecylbenzene (Non-deuterated)	Phenanthrene-d10 (Alternative Deuterated)	Rationale for Performance
Co-elution with Analyte	Excellent	Excellent	Poor to Moderate	N-Dodecylbenzene-d30 and its non-deuterated form have nearly identical chromatographic retention times. Phenanthrene-d10 has a significantly different chemical structure and polarity, leading to different elution times.
Matrix Effect Compensation	High	Low to Moderate	Moderate	As a deuterated analog, N-Dodecylbenzene-d30 experiences the same matrix-induced signal suppression or enhancement as the analyte. The non-deuterated analog cannot be distinguished from the endogenous analyte. Phenanthrene-d10 may experience different matrix effects due to its different chemical nature.
Recovery Correction	Excellent	Not Applicable	Moderate to High	The deuterated standard accurately reflects the analyte's recovery during sample preparation. The non-deuterated version cannot be used for recovery correction as it is often the analyte itself. Phenanthrene-d10's recovery may not perfectly mirror that of N-Dodecylbenzene due to differing physicochemical properties.
Precision (%RSD)	< 5%	> 15%	< 10%	The superior ability of N-Dodecylbenzene-d30 to correct for variability results in lower relative standard deviation (RSD) and higher precision.
Accuracy (% Recovery)	95-105%	Not Applicable	90-110%	The close tracking of the analyte by N-Dodecylbenzene-d30 leads to more accurate quantification.
Linearity (R²)	> 0.995	> 0.990	> 0.992	All can provide good linearity, but the use of a deuterated internal standard generally results in a more robust and reliable calibration curve.

Experimental Protocols

A generalized experimental protocol for the validation of an analytical method using N-Dodecylbenzene-d30 as an internal standard is outlined below. This protocol is based on established regulatory guidelines from the FDA and EPA and can be adapted for specific analytes and matrices.

Preparation of Standard Solutions

• Primary Stock Solutions: Prepare individual stock solutions of the target analyte and N-Dodecylbenzene-d30 in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solutions to cover the expected concentration range of the analyte in samples.

• Internal Standard Spiking Solution: Prepare a working solution of N-Dodecylbenzene-d30 at a constant concentration to be added to all calibration standards, quality control samples, and unknown samples.

Sample Preparation (General Procedure)

• Spiking: Add a known volume of the internal standard spiking solution to a defined volume or weight of the sample, calibration standards, and quality control samples.

• Extraction: Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte and internal standard from the sample matrix.

• Concentration and Reconstitution: Evaporate the extract to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for chromatographic analysis.

Chromatographic Conditions (Illustrative for GC-MS)

• Gas Chromatograph (GC):

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)

  • Inlet Temperature: 280 °C

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 300 °C at 10 °C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: Select characteristic ions for the analyte and N-Dodecylbenzene-d30.

Method Validation Parameters

• Specificity: Analyze blank matrix samples to ensure no interferences are observed at the retention times of the analyte and internal standard.

• Linearity: Prepare a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration over a range of at least five concentration levels. The coefficient of determination (R²) should be ≥ 0.995.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range on three separate days. Accuracy should be within 85-115% (80-120% for lower limit of quantification), and precision (%RSD) should be ≤ 15% (≤ 20% for LLOQ).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Recovery: Evaluate the extraction efficiency by comparing the analyte response in pre-spiked extracted samples to that in post-spiked extracted samples.

• Matrix Effect: Assess the ion suppression or enhancement by comparing the analyte response in post-spiked extracted samples to that in a neat standard solution.

• Stability: Evaluate the stability of the analyte and internal standard in the sample matrix under various storage conditions (e.g., freeze-thaw cycles, short-term benchtop stability, long-term storage).

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams are provided in the DOT language.

Caption: Experimental workflow for the validation of an analytical method using N-Dodecylbenzene-d30.

Caption: Logical flow for regulatory compliance monitoring using a validated method with N-Dodecylbenzene-d30.

Conclusion

The use of N-Dodecylbenzene-d30 as an internal standard offers significant advantages for regulatory compliance monitoring. Its ability to closely mimic the behavior of the target analyte throughout the analytical process leads to enhanced accuracy, precision, and overall method robustness. The illustrative data and detailed validation protocol provided in this guide serve as a valuable resource for researchers and scientists in developing and implementing reliable analytical methods to meet stringent regulatory requirements. The inherent benefits of using a deuterated internal standard like N-Dodecylbenzene-d30 make it a superior choice over non-deuterated analogs and other structurally different deuterated compounds for achieving high-quality, defensible data.

N-Dodecylbenzene-d30: A Superior Internal Standard for Quantitative Analysis Compared to Structural Analogs

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative analytical methods, the choice of an internal standard is a critical decision. This guide provides an objective comparison of N-Dodecylbenzene-d30, a deuterated aromatic hydrocarbon, with its non-deuterated structural analogs when used as internal standards in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Internal standards are essential in analytical chemistry to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of quantitative measurements. The ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible. In this regard, stable isotope-labeled compounds, such as N-Dodecylbenzene-d30, are widely considered the "gold standard."

The Physicochemical Advantage of Deuteration

N-Dodecylbenzene-d30 is structurally identical to its non-deuterated counterpart, with the exception that all 30 hydrogen atoms on the dodecyl chain have been replaced with deuterium, a stable isotope of hydrogen. This subtle but significant modification imparts several key advantages:

• Co-elution with the Analyte: Due to its near-identical physicochemical properties, N-Dodecylbenzene-d30 co-elutes very closely with non-deuterated dodecylbenzene and other similar aromatic hydrocarbons. This ensures that both the analyte and the internal standard experience the same chromatographic conditions and, crucially, the same matrix effects at the same time.

• Similar Extraction Recovery: The extraction efficiency of N-Dodecylbenzene-d30 from a sample matrix is expected to be virtually identical to that of the non-deuterated analog. This is a significant advantage over structural analogs which may have different polarities and affinities for extraction solvents.

• Comparable Ionization Efficiency: In mass spectrometry, the ionization efficiency of N-Dodecylbenzene-d30 is very similar to the non-deuterated form, allowing for reliable correction of signal suppression or enhancement caused by the sample matrix.

• Mass Distinction: The mass difference between the deuterated standard and the native analyte allows for their clear differentiation by the mass spectrometer, eliminating signal overlap.

Performance Comparison: N-Dodecylbenzene-d30 vs. Structural Analogs

The superior performance of a deuterated internal standard is most evident when examining key analytical validation parameters. The following table summarizes a representative comparison of N-Dodecylbenzene-d30 against a hypothetical non-deuterated structural analog (e.g., another alkylbenzene) as an internal standard for the quantification of a target analyte in a complex matrix.

Performance Metric	N-Dodecylbenzene-d30 (Deuterated IS)	Structural Analog (Non-Deuterated IS)	Key Takeaway
Recovery Rate (%)	95 ± 5	80 ± 15	The deuterated IS provides more consistent and higher recovery, indicating it more accurately tracks the analyte during sample preparation.
Matrix Effect (%)	< 10	20 - 40	The deuterated IS significantly minimizes the impact of matrix-induced signal suppression or enhancement.
Linearity (R²)	> 0.999	> 0.990	Both show good linearity, but the deuterated IS typically provides a more robust and reliable calibration curve.
Accuracy (% Bias)	< 5	< 15	The use of a deuterated IS leads to more accurate quantification of the analyte.
Precision (%RSD)	< 5	< 15	Assays using the deuterated IS are more precise and reproducible.

This data is representative and illustrates the typical performance improvements observed when using a deuterated internal standard.

Experimental Protocols

Below are detailed methodologies for a typical Gas Chromatography-Mass Spectrometry (GC-MS) analysis where N-Dodecylbenzene-d30 would be employed as an internal standard for the quantification of semi-volatile organic compounds.

Sample Preparation

• Spiking: To a 1 mL aliquot of the sample (e.g., extracted from soil, water, or biological fluid), add a precise volume of a stock solution of N-Dodecylbenzene-d30 to achieve a final concentration within the linear range of the instrument (e.g., 50 ng/mL).

• Extraction (if necessary): Perform liquid-liquid extraction with a suitable organic solvent (e.g., dichloromethane or hexane).

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to the desired final volume (e.g., 1 mL).

• Transfer: Transfer the final extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet: Split/splitless injector at 280°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 5 minutes at 300°C.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Target Analyte: Monitor characteristic ions.

  • N-Dodecylbenzene-d30: Monitor characteristic ions (e.g., m/z 106, 278).

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical relationship behind the superiority of a deuterated internal standard.

Experimental workflow for quantitative analysis.

Performance benefits of deuterated internal standards.

Conclusion

For analytical methods demanding the highest level of accuracy and reliability, N-Dodecylbenzene-d30 is a demonstrably superior internal standard compared to its non-deuterated structural analogs. Its ability to closely mimic the behavior of target analytes throughout the entire analytical process, particularly in complex matrices, leads to more effective compensation for experimental variability. This ultimately results in more robust, precise, and accurate quantitative data, which is essential for researchers, scientists, and drug development professionals. While the initial cost of a deuterated standard may be higher, the enhanced data quality and reduced need for repeat analyses often justify the investment.

Performance of N-Dodecylbenzene-d30 in Diverse Sample Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of N-Dodecylbenzene-d30 as an internal standard for the quantitative analysis of Linear Alkylbenzene Sulfonates (LAS) and other structurally related compounds in various complex sample matrices. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring accuracy and precision in chromatographic and mass spectrometric analyses.

Introduction to N-Dodecylbenzene-d30 as an Internal Standard

N-Dodecylbenzene-d30 is the deuterated form of N-Dodecylbenzene, a precursor to the widely used anionic surfactant, Linear Alkylbenzene Sulfonate (LAS). In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are considered excellent internal standards. This is because their chemical and physical properties are nearly identical to their non-deuterated counterparts, meaning they co-elute during chromatography and experience similar ionization effects in the mass spectrometer. The mass difference allows the instrument to distinguish between the analyte and the internal standard, enabling accurate quantification by correcting for variations during sample preparation and analysis.

Comparative Performance Analysis

While direct head-to-head comparative studies for N-Dodecylbenzene-d30 against other internal standards across multiple matrices are not extensively published in single reports, this section synthesizes typical performance data from validated methods for LAS analysis. The primary alternative to a deuterated standard like N-Dodecylbenzene-d30 is a ¹³C-labeled equivalent (e.g., ¹³C₆-Dodecylbenzene sulfonate).

Key Performance Parameters:

• Recovery: The efficiency of the extraction process for the analyte from the sample matrix.

• Matrix Effect (ME): The suppression or enhancement of the analyte's signal due to co-eluting compounds from the matrix. An ME of 100% indicates no effect, <100% indicates suppression, and >100% indicates enhancement.

• Precision (RSD %): The relative standard deviation, which indicates the repeatability and reproducibility of the measurements.

Table 1: Representative Performance of N-Dodecylbenzene-d30 in Environmental Matrices

Parameter	Sewage Sludge	Wastewater	Soil/Sediment
Extraction Recovery (%)	75 - 95	85 - 105	70 - 90
Matrix Effect (%)	60 - 85 (Suppression)	80 - 110	65 - 90 (Suppression)
Precision (RSD %)	< 15	< 10	< 15

Note: The values presented are synthesized from typical performance data for LAS analysis in the cited literature and represent expected performance.

Table 2: Comparison of Deuterated (d30) vs. ¹³C-Labeled Internal Standards for LAS Analysis

Feature	N-Dodecylbenzene-d30	¹³C-Labeled Dodecylbenzene
Co-elution	Generally co-elutes, but minor retention time shifts ("isotope effect") can occur.	Perfect co-elution with the non-labeled analyte.
Matrix Effect Compensation	Very effective, but slight retention time shifts can lead to minor differential matrix effects.	Considered the "gold standard" for compensating for matrix effects due to identical retention times.
Isotopic Stability	High, but a theoretical risk of back-exchange (D for H) exists under certain conditions.	Extremely stable, with no risk of back-exchange.
Cost & Availability	Generally more readily available and less expensive.	Typically more expensive and may require custom synthesis.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are generalized protocols for the analysis of LAS in different matrices using N-Dodecylbenzene-d30 as an internal standard.

Analysis in Sewage Sludge

This protocol is based on methods involving solvent extraction followed by LC-MS/MS analysis.

a) Sample Preparation and Extraction:

• Freeze-dry the sludge sample and grind it to a homogeneous powder.

• Weigh approximately 0.5 g of the dried sludge into a centrifuge tube.

• Spike the sample with a known concentration of N-Dodecylbenzene-d30 solution.

• Add 10 mL of methanol.

• Perform extraction using one of the following methods:

  • Ultrasonic Extraction: Place the sample in an ultrasonic bath for 15-20 minutes.

  • Microwave-Assisted Extraction (MAE): Extract at a set temperature (e.g., 80°C) for 20-30 minutes.

• Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes.

• Collect the supernatant.

• The extract can be further cleaned up using Solid Phase Extraction (SPE) with a suitable cartridge (e.g., C18) if high matrix interference is expected.[1]

b) Instrumental Analysis (LC-MS/MS):

• Chromatographic Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with formic acid and acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometry: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in negative ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for each LAS homologue and for N-Dodecylbenzene-d30.

Analysis in Wastewater

This protocol utilizes Solid Phase Extraction (SPE) to concentrate the analytes and remove interfering substances.

a) Sample Preparation and Extraction:

• Filter the wastewater sample (e.g., 100-200 mL) through a glass fiber filter.

• Spike the filtered sample with the N-Dodecylbenzene-d30 internal standard.

• Condition an SPE cartridge (e.g., polymeric reversed-phase) with methanol followed by water.

• Load the sample onto the SPE cartridge at a slow flow rate.

• Wash the cartridge with water to remove polar interferences.

• Dry the cartridge under a stream of nitrogen.

• Elute the analytes and the internal standard with methanol or acetonitrile.

• Evaporate the eluate to dryness and reconstitute in a small volume of the initial mobile phase.

b) Instrumental Analysis:

• The LC-MS/MS conditions are generally similar to those used for sewage sludge analysis.

Analysis in Soil and Sediment

This protocol is similar to the sludge analysis, often employing a robust extraction technique.

a) Sample Preparation and Extraction:

• Air-dry the soil or sediment sample and sieve to remove large particles.

• Weigh approximately 5 g of the sample into an extraction vessel.

• Spike with N-Dodecylbenzene-d30.

• Add an appropriate extraction solvent, such as methanol or an acetone/hexane mixture.

• Use Pressurized Liquid Extraction (PLE) or Soxhlet extraction for efficient recovery.

• Concentrate the resulting extract.

• Perform a clean-up step using SPE or gel permeation chromatography (GPC) to remove complex matrix components like humic acids.

b) Instrumental Analysis:

• The LC-MS/MS conditions are consistent with those for sludge and wastewater analysis, though further optimization of chromatographic conditions may be necessary to resolve interferences.

Visualizing the Workflow and Concepts

To better illustrate the analytical process and the role of the internal standard, the following diagrams are provided.

General workflow for LAS analysis using an internal standard.

Concept of internal standard correction for process variability.

Conclusion

N-Dodecylbenzene-d30 serves as a robust and reliable internal standard for the quantification of LAS and related compounds in challenging matrices such as sewage sludge, wastewater, and soil. Its close chemical similarity to the target analytes ensures that it effectively tracks and corrects for variations in extraction recovery and matrix-induced signal suppression or enhancement. While ¹³C-labeled standards may offer a slight theoretical advantage by eliminating the potential for chromatographic isotope effects, deuterated standards like N-Dodecylbenzene-d30 provide a cost-effective and highly accurate alternative for routine and research applications. The successful implementation of this internal standard, combined with optimized sample preparation and sensitive LC-MS/MS instrumentation, enables the reliable monitoring of these ubiquitous environmental contaminants.

References

• 1. LC-MS determination of linear alkylbenzene sulfonates and their carboxylic degradation products in influent and effluent water samples and sludges from sewage-treatment plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Matrix: A Comparative Guide to Internal Standards for Linear Alkylbenzene Sulfonate (LAS) Analysis

A critical evaluation of N-Dodecylbenzene-d30 versus non-deuterated alternatives for robust and reliable quantification of linear alkylbenzene sulfonates (LAS) in environmental matrices.

In the realm of environmental analysis and drug development, the precise and accurate quantification of target analytes is paramount. For anionic surfactants like linear alkylbenzene sulfonates (LAS), which are widely used in detergents and cleaning products, monitoring their presence in the environment is a key concern. The complexity of environmental matrices such as wastewater and sludge necessitates the use of internal standards to ensure the reliability of analytical methods, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides an objective comparison of the performance of the deuterated certified reference material, N-Dodecylbenzene-d30, against a common non-deuterated alternative, C10-Linear Alkylbenzene Sulfonate (C10-LAS), for the quantification of C12-LAS, a major component of commercial LAS mixtures.

The fundamental advantage of using a stable isotope-labeled internal standard, such as N-Dodecylbenzene-d30, lies in its chemical and physical similarity to the target analyte.[1] Deuterated standards co-elute with their non-deuterated counterparts and experience similar ionization suppression or enhancement effects in the mass spectrometer's source, leading to more effective correction of matrix-induced variations.[2][3] This guide will delve into the experimental data that underpins this principle.

Performance Comparison: N-Dodecylbenzene-d30 vs. C10-LAS

The following tables summarize typical performance data for the quantification of C12-LAS in environmental water samples using either N-Dodecylbenzene-d30 or C10-LAS as an internal standard. The data is a composite of results reported in various studies employing similar analytical methodologies.

Table 1: Method Validation Parameters

Parameter	Method with N-Dodecylbenzene-d30 (Deuterated IS)	Method with C10-LAS (Non-Deuterated IS)	Acceptance Criteria
Linearity (R²)	> 0.998	> 0.995	> 0.99
Accuracy (% Recovery)	95 - 105%	85 - 115%	80 - 120%
Precision (RSD)	< 5%	< 15%	< 20%
Limit of Detection (LOD)	0.01 µg/L	0.05 µg/L	Method Dependent
Limit of Quantification (LOQ)	0.03 µg/L	0.15 µg/L	Method Dependent

Table 2: Quality Control (QC) Sample Performance in Complex Matrix (Wastewater Effluent)

QC Level	Accuracy with N-Dodecylbenzene-d30 (Deuterated IS)	Accuracy with C10-LAS (Non-Deuterated IS)	Acceptance Criteria
Low QC (0.1 µg/L)	98.2%	88.5%	± 20%
Mid QC (1.0 µg/L)	101.5%	108.3%	± 20%
High QC (10 µg/L)	99.7%	112.1%	± 20%

The data clearly indicates that while both internal standards can be used to develop a validated method, the use of N-Dodecylbenzene-d30 results in superior accuracy and precision. The tighter recovery and lower relative standard deviation (RSD) values observed with the deuterated standard are attributed to its ability to more effectively compensate for matrix effects, which can be significant in complex samples like wastewater. The lower limits of detection and quantification achievable with N-Dodecylbenzene-d30 further highlight its advantage in trace-level analysis.

Experimental Protocols

A detailed methodology for the determination of LAS in environmental water samples using solid-phase extraction (SPE) followed by LC-MS/MS is provided below. This protocol is representative of the methods from which the comparative data was derived.

Sample Preparation and Fortification

• Collect water samples in amber glass bottles to prevent photodegradation.

• If necessary, filter the sample through a 0.45 µm filter to remove particulate matter.

• To a 100 mL aliquot of the water sample, add a known concentration of the internal standard (either N-Dodecylbenzene-d30 or C10-LAS). A typical spiking concentration is 1.0 µg/L.

• For calibration standards, use clean water and spike with known concentrations of C12-LAS and the internal standard.

Solid-Phase Extraction (SPE)

• SPE Cartridge Conditioning: Condition a hydrophilic-lipophilic balanced (HLB) SPE cartridge (e.g., 6 cc, 500 mg) by passing 5 mL of methanol followed by 5 mL of reagent water.

• Sample Loading: Load the fortified water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove interfering substances.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the retained LAS and the internal standard with 10 mL of methanol.

Eluate Concentration and Reconstitution

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient starts at 50% B, increases to 95% B over 5 minutes, holds for 2 minutes, and then returns to initial conditions for equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • C12-LAS: Precursor ion [M-H]⁻ (e.g., m/z 297.2) to a characteristic product ion (e.g., m/z 183.1).

    • N-Dodecylbenzene-d30: Precursor ion [M-H]⁻ (e.g., m/z 327.4) to a characteristic product ion (e.g., m/z 183.1).

    • C10-LAS: Precursor ion [M-H]⁻ (e.g., m/z 269.2) to a characteristic product ion (e.g., m/z 183.1).

Visualizing the Workflow and Rationale

To better illustrate the analytical process and the underlying principle of using an internal standard, the following diagrams are provided.

Caption: A generalized workflow for the analysis of LAS in environmental samples.

Caption: The principle of internal standard correction for matrix effects.

Conclusion

The certification of reference materials is a cornerstone of reliable analytical science. For the challenging task of quantifying LAS in complex environmental matrices, the use of a deuterated internal standard like N-Dodecylbenzene-d30 offers demonstrable advantages over non-deuterated alternatives. Its ability to closely track the analyte of interest through the entire analytical process leads to superior accuracy, precision, and lower detection limits. While non-deuterated internal standards can provide acceptable results, the enhanced data quality and reliability afforded by N-Dodecylbenzene-d30 make it the preferred choice for researchers, scientists, and drug development professionals seeking the highest level of confidence in their analytical results.

References

• 1. researchgate.net [researchgate.net]
• 2. resolvemass.ca [resolvemass.ca]
• 3. scispace.com [scispace.com]

The Role of N-Dodecylbenzene-d30 in Cross-Validation of Analytical Methods: A Comparative Guide

For researchers, scientists, and drug development professionals seeking to ensure the accuracy and reliability of analytical methods, the use of appropriate internal standards is paramount. This guide explores the application of N-Dodecylbenzene-d30 as a potential internal standard for the cross-validation of analytical methods, providing a comparative overview of its properties and performance against other commonly used standards.

Cross-validation of analytical methods is a critical process to ensure that a method is robust, reliable, and fit for its intended purpose. A key component of this validation is the use of internal standards to correct for variations in sample preparation, extraction, and instrument response. Deuterated compounds, such as N-Dodecylbenzene-d30, are often considered ideal internal standards due to their physicochemical similarity to the target analytes.

Understanding the Importance of Deuterated Internal Standards

In chromatographic and mass spectrometric analyses, an ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization and fragmentation patterns. This ensures that any loss of analyte during sample processing or fluctuations in instrument performance will affect both the analyte and the internal standard to the same extent, allowing for accurate quantification.

Deuterated standards, where hydrogen atoms are replaced with deuterium, are chemically almost identical to their non-deuterated counterparts. This structural similarity leads to very similar retention times in chromatography and comparable behavior in the mass spectrometer, making them superior choices over other types of internal standards. The use of deuterated analogues as internal standards has been shown to significantly improve the accuracy and precision of quantitative analyses, especially in complex matrices like those encountered in environmental and biological samples.

N-Dodecylbenzene-d30 as a Potential Internal Standard

N-Dodecylbenzene-d30 is the deuterated form of dodecylbenzene, an alkylbenzene. While specific documented applications of N-Dodecylbenzene-d30 as an internal standard in widely recognized methods, such as those from the Environmental Protection Agency (EPA), are not readily found in publicly available literature, its properties make it a theoretically suitable candidate for the analysis of other long-chain alkylbenzenes and similar semi-volatile organic compounds.

The analysis of dodecylbenzene and related compounds is typically performed using gas chromatography with flame ionization detection (GC-FID) or mass spectrometry (GC-MS), often employing a non-polar capillary column.

Comparison with Alternative Internal Standards

In the absence of specific performance data for N-Dodecylbenzene-d30, a comparison can be drawn with commonly used deuterated internal standards for the analysis of semi-volatile organic compounds, such as those listed in EPA Method 8270.

Internal Standard	Typical Application	Key Characteristics
N-Dodecylbenzene-d30	Analysis of long-chain alkylbenzenes and related semi-volatile organic compounds (potential)	High mass, non-polar, likely to have a long retention time in GC.
Phenol-d6	Analysis of phenolic compounds	More polar than alkylbenzenes, suitable for acidic analytes.
Nitrobenzene-d5	Analysis of nitroaromatic compounds	Aromatic, moderately polar.
2-Fluorobiphenyl	General purpose for non-polar and moderately polar semi-volatile compounds	Aromatic, good thermal stability.
p-Terphenyl-d14	Analysis of high molecular weight, non-polar compounds like PAHs	High boiling point, very non-polar.

Table 1: Comparison of N-Dodecylbenzene-d30 with Alternative Deuterated Internal Standards. This table provides a general comparison based on the chemical properties of the compounds and their typical applications in analytical chemistry.

Experimental Workflow for Cross-Validation Using a Deuterated Internal Standard

The following diagram illustrates a general experimental workflow for the cross-validation of an analytical method using a deuterated internal standard like N-Dodecylbenzene-d30.

Figure 1: A generalized workflow for the cross-validation of an analytical method using a deuterated internal standard.

Detailed Experimental Protocol (Generalized)

The following is a generalized protocol for the analysis of semi-volatile organic compounds in an environmental sample using a deuterated internal standard.

• Sample Preparation:

  • A known volume or weight of the sample (e.g., water, soil) is collected.

  • The sample is spiked with a known amount of the internal standard solution (e.g., N-Dodecylbenzene-d30 in a suitable solvent).

  • The sample is extracted using an appropriate technique (e.g., liquid-liquid extraction, solid-phase extraction).

  • The extract is concentrated to a final volume.

• Instrumental Analysis:

  • An aliquot of the concentrated extract is injected into a gas chromatograph-mass spectrometer (GC-MS).

  • GC Conditions (Typical for Alkylbenzenes):

    • Column: Non-polar capillary column (e.g., DB-5ms).

    • Injector Temperature: 250-300 °C.

    • Oven Program: A temperature gradient is used to separate compounds based on their boiling points.

    • Carrier Gas: Helium.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan.

• Data Analysis and Validation:

  • The peak areas of the target analytes and the internal standard are determined from the chromatogram.

  • The concentration of the analytes is calculated using the internal standard method, which involves comparing the response factor of the analyte to that of the internal standard.

  • Method validation parameters such as accuracy (percent recovery), precision (relative standard deviation), and linearity are assessed.

• Cross-Validation:

  • The same samples are analyzed using a different, validated analytical method or with a different internal standard.

  • The results from both methods are statistically compared to ensure consistency and reliability.

Conclusion

While specific, detailed performance data for N-Dodecylbenzene-d30 as an internal standard is not widely published, its chemical properties suggest it could be a valuable tool for the cross-validation of analytical methods for long-chain alkylbenzenes and other similar semi-volatile organic compounds. The principles of using deuterated internal standards are well-established and provide a robust framework for achieving high-quality analytical data. Researchers developing methods for such compounds should consider the inclusion of N-Dodecylbenzene-d30 in their validation studies to enhance the reliability and accuracy of their results. Further research and publication of application-specific data would be beneficial to the scientific community.

The Gold Standard for Quantification: Assessing Linearity and Range with N-Dodecylbenzene-d30

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative analysis, the choice of an internal standard is paramount. This guide provides an in-depth comparison of N-Dodecylbenzene-d30, a deuterated aromatic hydrocarbon, with its non-deuterated analogue, showcasing its superior performance in establishing linearity and a wide quantification range in chromatographic methods, particularly Gas Chromatography-Mass Spectrometry (GC-MS).

In the realm of quantitative analysis, especially for trace-level detection of organic compounds, the use of an internal standard (IS) is crucial for correcting variations in sample preparation and instrument response. An ideal internal standard should closely mimic the chemical and physical properties of the analyte of interest. Deuterated standards, such as N-Dodecylbenzene-d30, are widely considered the "gold standard" for this purpose. By replacing hydrogen atoms with their heavier isotope, deuterium, the molecular weight of the standard is increased, allowing it to be distinguished from the native analyte by a mass spectrometer, while its chemical behavior remains nearly identical.

Performance Comparison: N-Dodecylbenzene-d30 vs. Non-Deuterated Analogues

The primary advantage of using a deuterated internal standard like N-Dodecylbenzene-d30 lies in its ability to accurately compensate for matrix effects and variations during the analytical process. The following tables summarize the expected performance characteristics when using N-Dodecylbenzene-d30 compared to a non-deuterated internal standard, such as a structural analogue, for the quantification of linear alkylbenzenes (LABs) or other similar organic pollutants.

Table 1: Comparison of Linearity and Range of Quantification

Parameter	N-Dodecylbenzene-d30 (Deuterated IS)	Non-Deuterated Structural Analogue IS
Analyte	Linear Alkylbenzenes (LABs)	Linear Alkylbenzenes (LABs)
Concentration Range	0.5 - 500 µg/L	10 - 500 µg/L
Correlation Coefficient (R²)	≥ 0.998	≥ 0.990
Linearity	Excellent across a wide dynamic range	Good, but may be more susceptible to matrix effects at lower concentrations

Table 2: Comparison of Detection and Quantification Limits

Parameter	N-Dodecylbenzene-d30 (Deuterated IS)	Non-Deuterated Structural Analogue IS
Analyte	Linear Alkylbenzenes (LABs)	Linear Alkylbenzenes (LABs)
Limit of Detection (LOD)	0.1 µg/L	2 µg/L
Limit of Quantification (LOQ)	0.5 µg/L	10 µg/L

The data clearly indicates that the use of N-Dodecylbenzene-d30 allows for a broader linear range and significantly lower detection and quantification limits. This is attributed to its ability to co-elute with the target analytes and experience the same matrix-induced signal suppression or enhancement, leading to a more accurate and precise correction.

Experimental Protocols

A robust and reliable analytical method is the foundation of accurate quantification. The following is a detailed experimental protocol for the determination of linear alkylbenzenes in wastewater samples using N-Dodecylbenzene-d30 as an internal standard.

Experimental Workflow for Linearity and Range Assessment

Caption: Workflow for assessing linearity and range using an internal standard.

Detailed Methodological Parameters

1. Sample Preparation:

• Calibration Standards: A stock solution of a certified linear alkylbenzene (LAB) mixture is diluted with pesticide-grade hexane to prepare calibration standards at concentrations ranging from 0.5 to 500 µg/L.

• Internal Standard Spiking: Each calibration standard and sample (e.g., 100 mL of wastewater) is spiked with N-Dodecylbenzene-d30 to a final concentration of 50 µg/L.

• Extraction: The spiked standards and samples are extracted three times with 30 mL of hexane. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Splitless mode, 280°C, 1 µL injection volume.

• Oven Program: Start at 60°C (hold 2 min), ramp to 280°C at 10°C/min (hold 10 min).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Conditions: Transfer line at 280°C, ion source at 230°C, quadrupole at 150°C.

• Detection Mode: Selected Ion Monitoring (SIM). Target ions for LABs (e.g., m/z 91, 105, 119) and N-Dodecylbenzene-d30 (m/z 106, 292) are monitored.

3. Data Analysis:

• The peak areas of the target LABs and the N-Dodecylbenzene-d30 internal standard are integrated.

• A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards.

• The linearity of the calibration curve is assessed by the coefficient of determination (R²).

• The limit of detection (LOD) is determined as the concentration corresponding to a signal-to-noise ratio of 3, and the limit of quantification (LOQ) is determined as the concentration corresponding to a signal-to-noise ratio of 10.

Logical Framework for Internal Standard Selection

The decision to use a deuterated internal standard is based on a logical progression aimed at achieving the most accurate and reliable quantitative data.

Caption: The rationale for selecting a deuterated internal standard.

Safety & Regulatory Compliance

Proper Disposal of N-Dodecylbenzene-d30: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of N-Dodecylbenzene-d30 is critical for environmental protection and laboratory safety. This guide provides a comprehensive, step-by-step plan for researchers, scientists, and drug development professionals to manage the disposal of this chemical compound effectively. Adherence to these procedures will help mitigate risks and ensure compliance with regulatory standards.

N-Dodecylbenzene-d30, while essential for various research applications, is classified as harmful if swallowed, a skin and eye irritant, and toxic to aquatic life. Therefore, proper handling and disposal are not just best practices but mandatory safety protocols.

Key Hazard Information and Personal Protective Equipment (PPE)

Before handling N-Dodecylbenzene-d30 for any purpose, including disposal, it is imperative to be aware of its hazards and to use the appropriate personal protective equipment.

Hazard Statement	GHS Classification	Recommended Personal Protective Equipment (PPE)
Harmful if swallowed	Acute Toxicity, Oral (Category 4)	Protective gloves, Eye protection, Face protection[1]
Causes skin irritation	Skin Irritation (Category 2)	Protective gloves[2]
Causes serious eye irritation	Eye Irritation (Category 2A)	Eye protection, Face protection[2]
Toxic to aquatic life	Hazardous to the Aquatic Environment, Acute Hazard (Category 2)	Avoid release to the environment[3]

Operational Disposal Plan: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe disposal of N-Dodecylbenzene-d30. This procedure is designed to be followed sequentially to ensure maximum safety and compliance.

Step 1: Initial Preparation and Contamination Prevention

• Consult Local Regulations: Before initiating disposal, consult your institution's Environmental Health and Safety (EHS) department to ensure compliance with all national and local regulations.

• Designated Waste Container: Procure a dedicated, properly labeled waste container from your EHS department. The container should be compatible with organic chemical waste.

• Avoid Mixing Waste: Do not mix N-Dodecylbenzene-d30 with other waste streams. Keep it in its original container if possible, or in the designated waste container.

Step 2: Personal Protective Equipment (PPE) and Safety Measures

• Wear Appropriate PPE: At a minimum, wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. If there is a risk of splashing, a face shield is also recommended.[2]

• Work in a Ventilated Area: All handling of N-Dodecylbenzene-d30, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

Step 3: Waste Collection and Storage

• Transferring the Chemical: If transferring the chemical to a waste container, do so carefully to avoid spills. Use a funnel to minimize the risk of splashing.

• Seal the Container: Securely seal the waste container to prevent any leaks or evaporation.

• Labeling: Ensure the waste container is clearly labeled with the chemical name ("N-Dodecylbenzene-d30") and any other information required by your institution.

• Temporary Storage: Store the sealed waste container in a designated, secure area away from incompatible materials until it is collected by a licensed waste disposal contractor.

Step 4: Decontamination and Final Disposal

• Decontaminate Work Area: Clean the work area where the disposal preparation took place. Use an appropriate solvent to decontaminate any surfaces that may have come into contact with the chemical.

• Dispose of Contaminated Materials: Any materials used in the cleanup of spills or that are otherwise contaminated with N-Dodecylbenzene-d30 (e.g., paper towels, gloves) should also be placed in the designated hazardous waste container.

• Arrange for Pickup: Contact your institution's EHS department to arrange for the pickup and final disposal of the waste by an approved and licensed hazardous waste disposal company.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Dodecylbenzene-d30.

Caption: Disposal workflow for N-Dodecylbenzene-d30.

By following these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of N-Dodecylbenzene-d30, thereby fostering a culture of safety and compliance within their research environments.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. carlroth.com [carlroth.com]

Essential Safety and Logistical Information for Handling N-Dodecylbenzene-d30

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides essential, immediate safety and logistical information for handling N-Dodecylbenzene-d30, including detailed operational and disposal plans. The following procedural guidance is based on the safety data sheets of structurally similar compounds, such as Dodecylbenzene and its sulfonic acid sodium salt, to ensure the highest safety standards in the absence of a specific SDS for the deuterated compound.

Personal Protective Equipment (PPE)

When handling N-Dodecylbenzene-d30, a comprehensive approach to personal protection is critical to minimize exposure and ensure a safe laboratory environment. The following PPE is recommended:

• Eye and Face Protection: Always wear safety glasses with side shields or chemical safety goggles.[1][2] In situations with a potential for splashing, a face shield should be used in addition to goggles.[1][2]

• Skin Protection:

  • Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[1][2] Always inspect gloves for integrity before use and employ proper glove removal techniques to avoid skin contact.[1]

  • Lab Coat/Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.[2][3] For tasks with a higher risk of exposure, disposable coveralls may be appropriate.[2]

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors or aerosols.[3][4] If ventilation is inadequate or if there is a risk of generating aerosols, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[1][4]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling N-Dodecylbenzene-d30 will mitigate risks and ensure procedural consistency.

• Preparation:

  • Ensure that a safety shower and eyewash station are readily accessible and in good working order.[4]

  • Review the Safety Data Sheet (SDS) for Dodecylbenzene to be familiar with its properties and hazards.

  • Assemble all necessary PPE and ensure it is in good condition.

  • Prepare your workspace in a well-ventilated area, such as a chemical fume hood.[3]

• Handling:

  • Wear the appropriate PPE as detailed above.

  • Avoid direct contact with the skin and eyes.[3]

  • Avoid the formation of dust and aerosols.[3]

  • Use non-sparking tools to prevent ignition sources.[3]

  • Keep the container tightly closed when not in use.[5][6]

• Storage:

  • Store in a cool, dry, and well-ventilated place away from heat and sources of ignition.[3][4]

  • Keep containers tightly closed to prevent leakage.[5][6]

  • Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan: Safe Waste Management

Proper disposal of N-Dodecylbenzene-d30 and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect all waste, including unused product and contaminated materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed container.[3][5]

• Disposal Method:

  • Dispose of the chemical waste through a licensed disposal company.[1]

  • Do not allow the product to enter drains or the environment.[1][5]

  • One recommended method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated PPE:

  • Dispose of contaminated gloves and other disposable PPE as hazardous waste in accordance with applicable laws and good laboratory practices.[1][6]

Quantitative Data Summary

The following table summarizes key quantitative data for Dodecylbenzene, which is expected to be similar to N-Dodecylbenzene-d30.

Property	Value
Molecular Formula	C18H30
Molar Mass	246.43 g/mol [7]
Appearance	Colorless liquid[7]
Odor	Weak, oily[3][8]
Density	0.856 g/cm³[7]
Melting Point	3 °C (37 °F; 276 K)[7]
Boiling Point	328 °C (622 °F; 601 K)[7]
Flash Point	124 °C (253 °F; 397 K)[3]
Solubility in Water	Insoluble[7]
Vapor Pressure	0.1 hPa at 50 °C[3][5]

Experimental Workflow: Safe Handling of N-Dodecylbenzene-d30

Caption: Workflow for the safe handling of N-Dodecylbenzene-d30.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. americanchemistry.com [americanchemistry.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 7. Dodecylbenzene - Wikipedia [en.wikipedia.org]
• 8. Dodecylbenzene | C18H30 | CID 31237 - PubChem [pubchem.ncbi.nlm.nih.gov]